N-Methyl-4-bromobenzylamine hydrochloride

• CAS: 874-73-7

Core Science & Biosynthesis

In-Depth Technical Guide to N-Methyl-4-bromobenzylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological significance of N-Methyl-4-bromobenzylamine hydrochloride (CAS No. 874-73-7). The document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development. It includes a detailed summary of its physical and chemical characteristics, a step-by-step experimental protocol for its synthesis, and an analysis of its predicted spectral data. Furthermore, this guide explores potential biological activities and associated signaling pathways based on structurally related compounds, offering insights into its potential applications in medicinal chemistry. All quantitative data is presented in structured tables for ease of reference, and key processes are visualized using workflow and pathway diagrams.

Core Chemical Properties

N-Methyl-4-bromobenzylamine hydrochloride is a secondary amine hydrochloride salt. While extensive experimental data for this specific compound is not widely published, its properties can be inferred from available data on its free base, N-Methyl-4-bromobenzylamine, and closely related analogs.

Physical and Chemical Data

The following tables summarize the key physical and chemical properties of N-Methyl-4-bromobenzylamine hydrochloride and its corresponding free base for comparative analysis.

Table 1: Properties of N-Methyl-4-bromobenzylamine Hydrochloride

Property	Value	Source
CAS Number	874-73-7	[ChemScene][1]
Molecular Formula	C₈H₁₁BrClN	[ChemScene][1]
Molecular Weight	236.54 g/mol	[ChemScene][1]
Appearance	Not specified (likely a white to off-white solid)	Inferred
Melting Point	Not available
Boiling Point	Not applicable
Solubility	Expected to be soluble in water and polar organic solvents	Inferred
Storage	4°C, sealed storage, away from moisture	[ChemScene][1]

Table 2: Properties of N-Methyl-4-bromobenzylamine (Free Base)

Property	Value	Source
CAS Number	699-03-6
Molecular Formula	C₈H₁₀BrN
Molecular Weight	200.08 g/mol
Appearance	Liquid
Boiling Point	218-219 °C (lit.)
Density	1.00 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.5650 (lit.)

Synthesis and Experimental Protocols

The synthesis of N-Methyl-4-bromobenzylamine hydrochloride is typically achieved through a two-step process: the reductive amination of 4-bromobenzaldehyde with methylamine to form the free base, followed by the conversion to its hydrochloride salt.

Synthesis of N-Methyl-4-bromobenzylamine (Free Base)

A common and efficient method for the synthesis of the free base is reductive amination.[2][3]

Experimental Protocol:

• Imine Formation: In a round-bottom flask, dissolve 4-bromobenzaldehyde (1 equivalent) in a suitable solvent such as methanol or ethanol. Add a solution of methylamine (1.1 equivalents, e.g., as a 40% solution in water or as methylamine hydrochloride with a base like triethylamine) to the flask. A catalytic amount of a weak acid, such as acetic acid, can be added to facilitate imine formation. The reaction is typically stirred at room temperature for 1-2 hours.

• Reduction: Cool the reaction mixture in an ice bath. Cautiously add a reducing agent, such as sodium borohydride (NaBH₄) (1.5 equivalents), portion-wise to the stirred solution. It is crucial to maintain a low temperature during the addition to control the reaction rate.

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC). Once the reaction is complete, quench the excess reducing agent by the slow addition of water.

• Extraction: Remove the organic solvent under reduced pressure. Add water and a water-immiscible organic solvent, such as ethyl acetate or dichloromethane, to the residue. Separate the organic layer, and extract the aqueous layer two more times with the organic solvent.

• Purification: Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude N-Methyl-4-bromobenzylamine. The product can be further purified by column chromatography on silica gel if necessary.

Formation of N-Methyl-4-bromobenzylamine Hydrochloride

The hydrochloride salt is prepared by treating the free base with hydrochloric acid.

Experimental Protocol:

• Acidification: Dissolve the purified N-Methyl-4-bromobenzylamine in a minimal amount of a suitable anhydrous organic solvent, such as diethyl ether or ethyl acetate.

• Precipitation: While stirring, add a solution of hydrochloric acid in the same solvent (e.g., 2 M HCl in diethyl ether) dropwise until precipitation is complete. The hydrochloride salt will precipitate out of the solution as a solid.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with a small amount of the cold anhydrous solvent to remove any unreacted starting material or impurities.

• Drying: Dry the resulting N-Methyl-4-bromobenzylamine hydrochloride under vacuum to obtain the final product.

Synthesis Workflow Diagram

Caption: Synthetic workflow for N-Methyl-4-bromobenzylamine hydrochloride.

Spectral Data Analysis (Predicted)

Table 3: Predicted Spectral Data for N-Methyl-4-bromobenzylamine Hydrochloride

Technique	Predicted Data
¹H NMR	Aromatic protons (Ar-H): δ 7.2-7.6 ppm (multiplet, 4H); Benzyl protons (Ar-CH₂-N): δ ~4.0-4.2 ppm (singlet, 2H); Methyl protons (N-CH₃): δ ~2.5-2.7 ppm (singlet, 3H); Amine proton (N-H): Broad singlet, variable chemical shift. Note: Chemical shifts for protons alpha to the nitrogen are expected to be shifted downfield compared to the free base due to the electron-withdrawing effect of the protonated nitrogen.
¹³C NMR	Aromatic carbons: 4 signals in the δ 120-140 ppm range, including one signal for the carbon bearing the bromine atom (C-Br) and one for the ipso-carbon (C-CH₂); Benzyl carbon (Ar-CH₂-N): δ ~55-60 ppm; Methyl carbon (N-CH₃): δ ~35-40 ppm.
IR (Infrared)	N-H stretch (secondary amine salt): broad band in the 2400-2800 cm⁻¹ region; C-H stretch (aromatic and aliphatic): ~2800-3100 cm⁻¹; C=C stretch (aromatic): ~1600, 1480 cm⁻¹; C-N stretch: ~1200-1250 cm⁻¹; C-Br stretch: ~500-600 cm⁻¹.
Mass Spec (ESI+)	The primary ion observed would be the molecular ion of the free base [M+H]⁺ at m/z 200.08 and 202.08, corresponding to the two isotopes of bromine (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio.

Potential Biological Activities and Signaling Pathways

While there is no specific research on the biological activity of N-Methyl-4-bromobenzylamine hydrochloride, the broader class of benzylamine and N-benzyl-N-methylamine derivatives has been investigated for various pharmacological effects. These studies provide a basis for postulating potential areas of interest for this compound in drug discovery.

Neurological and Psychiatric Applications

Derivatives of benzylamine have been shown to interact with neurotransmitter systems. Some analogues act as inhibitors of catecholamine (norepinephrine and dopamine) uptake, suggesting potential applications in conditions where modulation of these neurotransmitters is beneficial.[4] Furthermore, N-benzylphenethylamine derivatives are known to be potent agonists of serotonin 5-HT₂A/₂C receptors, which are implicated in the mechanism of action of psychedelic drugs and are targets for the treatment of various psychiatric disorders.[5][6]

Antimicrobial and Antifungal Activity

Benzylamine derivatives, particularly those containing halogens like bromine, have been reported to exhibit antimicrobial and antifungal properties.[7] The presence of the bromine atom can enhance the lipophilicity of the molecule, potentially facilitating its transport across microbial cell membranes. The mechanism of action could involve the disruption of cell membrane integrity or the inhibition of essential enzymes.

Potential Signaling Pathway Involvement

Based on the activities of related compounds, N-Methyl-4-bromobenzylamine hydrochloride could potentially interact with several signaling pathways.

Caption: Potential biological targets and signaling pathways.

Conclusion

N-Methyl-4-bromobenzylamine hydrochloride is a chemical compound with potential for further investigation in the fields of medicinal chemistry and drug development. This guide has provided a consolidated source of its known chemical properties, a detailed protocol for its synthesis, and an analysis of its predicted spectral characteristics. While direct biological data is currently lacking, the activities of structurally related compounds suggest that it may possess interesting neurological and antimicrobial properties. Further research is warranted to fully elucidate the pharmacological profile of N-Methyl-4-bromobenzylamine hydrochloride and to explore its potential as a lead compound for the development of new therapeutic agents.

References

• 1. chemscene.com [chemscene.com]
• 2. Inhibition of uptake of catecholamines by benzylamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. dovepress.com [dovepress.com]
• 6. Antimicrobial Activity and Toxicity of Newly Synthesized 4-[4-(benzylamino)butoxy]-9H-carbazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative structure-antimicrobial activity relationship in 5 beta-cholanyl-24-benzylamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Synthesis and Characterization of N-Methyl-4-bromobenzylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of N-Methyl-4-bromobenzylamine hydrochloride, a key intermediate in pharmaceutical and fine chemical manufacturing. This document details the synthetic pathway via reductive amination, outlines purification methods, and presents a full spectroscopic and physical characterization of the target compound.

Synthesis by Reductive Amination

N-Methyl-4-bromobenzylamine hydrochloride is efficiently synthesized through a one-pot reductive amination of 4-bromobenzaldehyde with methylamine. This method is widely favored for its operational simplicity and high yields. The reaction proceeds in two main stages: the formation of an intermediate imine followed by its in-situ reduction to the corresponding secondary amine.

The overall reaction scheme is as follows:

4-Bromobenzaldehyde + Methylamine → [N-(4-bromobenzylidene)methanamine] → N-Methyl-4-bromobenzylamine

The resulting free amine is then converted to its hydrochloride salt for improved stability and handling.

Experimental Protocol

Materials:

• 4-Bromobenzaldehyde

• Methylamine solution (e.g., 40% in water or 2.0 M in THF/Methanol)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Hydrochloric acid (HCl) solution

• Dichloromethane (DCM) or Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Imine Formation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-bromobenzaldehyde (1.0 eq.) in methanol. To this solution, add a solution of methylamine (1.1-1.5 eq.) dropwise at room temperature. The mixture is stirred for 1-2 hours to facilitate the formation of the intermediate imine. The reaction can be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the aldehyde.

• Reduction: The reaction mixture is cooled in an ice bath. Sodium borohydride (1.5-2.0 eq.) is added portion-wise, ensuring the temperature remains below 10 °C. After the addition is complete, the reaction is allowed to warm to room temperature and stirred for an additional 2-4 hours, or until the imine is fully consumed as indicated by TLC.

• Work-up and Extraction: The methanol is removed under reduced pressure. The resulting residue is partitioned between water and an organic solvent such as dichloromethane or ethyl acetate. The aqueous layer is extracted two more times with the organic solvent. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, and filtered.

• Salt Formation and Isolation: The solvent is removed from the dried organic phase by rotary evaporation to yield the free amine, N-Methyl-4-bromobenzylamine, typically as an oil. For the preparation of the hydrochloride salt, the crude amine is dissolved in a minimal amount of a suitable solvent (e.g., diethyl ether or ethyl acetate), and a solution of hydrochloric acid (e.g., 2.0 M in diethyl ether or concentrated HCl in isopropanol) is added dropwise with stirring. The resulting precipitate, N-Methyl-4-bromobenzylamine hydrochloride, is collected by vacuum filtration, washed with a small amount of cold solvent, and dried in a vacuum oven.

Characterization Data

The synthesized N-Methyl-4-bromobenzylamine hydrochloride is a white to off-white solid. Its identity and purity are confirmed by a combination of spectroscopic and physical methods.

Quantitative Data Summary

Parameter	Value	Reference
CAS Number	874-73-7	[1]
Molecular Formula	C₈H₁₁BrClN	[1]
Molecular Weight	236.54 g/mol	[1]
Melting Point	Not explicitly found for the hydrochloride salt. The related 4-bromobenzylamine hydrochloride melts at 274-276 °C.
Appearance	White to off-white solid
Purity	≥98%	[1]
Typical Yield	High (Specific yield is dependent on reaction scale and conditions)

Spectroscopic Data

¹H NMR (Proton Nuclear Magnetic Resonance):

The ¹H NMR spectrum of N-Methyl-4-bromobenzylamine hydrochloride would be expected to show the following characteristic signals. (Note: Specific chemical shifts can vary slightly based on the solvent used. The data for the closely related 4-bromobenzylamine hydrochloride in DMSO-d₆ shows aromatic protons between 7.5-7.6 ppm and the benzylic protons around 4.0 ppm. The N-methyl group would introduce a new signal.)[2]

• Aromatic Protons (Ar-H): Two doublets in the aromatic region (typically δ 7.2-7.6 ppm), corresponding to the four protons on the bromophenyl ring.

• Benzylic Protons (Ar-CH₂-N): A singlet or a broad singlet for the two benzylic protons, expected in the range of δ 3.8-4.2 ppm.

• N-Methyl Protons (N-CH₃): A singlet for the three protons of the methyl group, typically around δ 2.5-2.8 ppm.

• Amine Proton (NH₂⁺): A broad singlet at a variable chemical shift, often downfield, due to the acidic proton of the ammonium salt.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule.

• Aromatic Carbons: Four signals in the aromatic region (δ 120-140 ppm), with the carbon attached to the bromine atom appearing at a distinct chemical shift.

• Benzylic Carbon (Ar-CH₂-N): A signal for the benzylic carbon, typically in the range of δ 50-55 ppm.

• N-Methyl Carbon (N-CH₃): A signal for the methyl carbon, expected around δ 30-35 ppm.

FT-IR (Fourier-Transform Infrared) Spectroscopy:

The FT-IR spectrum is used to identify the functional groups present in the molecule.

• N-H Stretching: A broad absorption band in the region of 2400-3200 cm⁻¹ is characteristic of the N-H stretching vibrations of the secondary ammonium salt.

• C-H Stretching (Aromatic and Aliphatic): Absorptions above 3000 cm⁻¹ correspond to aromatic C-H stretching, while those just below 3000 cm⁻¹ are due to aliphatic C-H stretching.

• C=C Stretching (Aromatic): Peaks in the 1600-1450 cm⁻¹ region are indicative of the aromatic ring.

• C-N Stretching: A medium to strong absorption band around 1200-1000 cm⁻¹.

• C-Br Stretching: A characteristic absorption in the fingerprint region, typically below 800 cm⁻¹.

MS (Mass Spectrometry):

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For the free base, N-Methyl-4-bromobenzylamine, the mass spectrum would show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity due to the presence of the bromine atom (isotopes ⁷⁹Br and ⁸¹Br). The fragmentation pattern would likely involve the loss of the methyl group and cleavage at the benzylic position.

Visualization of Experimental Workflow

The following diagram illustrates the key stages in the synthesis and characterization of N-Methyl-4-bromobenzylamine hydrochloride.

Caption: Workflow for the synthesis and characterization of N-Methyl-4-bromobenzylamine hydrochloride.

Conclusion

This technical guide has provided a detailed protocol for the synthesis of N-Methyl-4-bromobenzylamine hydrochloride via reductive amination, along with a comprehensive overview of its characterization. The presented data and methodologies are intended to support researchers and professionals in the efficient and accurate preparation and validation of this important chemical intermediate.

References

• 1. chemscene.com [chemscene.com]
• 2. 4-Bromobenzylamine hydrochloride(26177-44-6) 1H NMR spectrum [chemicalbook.com]

An In-depth Technical Guide to N-Methyl-4-bromobenzylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties, and synthesis of N-Methyl-4-bromobenzylamine hydrochloride (CAS No. 874-73-7). Due to the limited availability of direct experimental data for this specific salt, this document outlines a plausible synthetic route based on established chemical principles and provides predicted characterization data derived from analogous compounds.

Molecular Structure and Properties

N-Methyl-4-bromobenzylamine hydrochloride is a secondary amine salt. The structure consists of a benzylamine core with a methyl group on the nitrogen atom and a bromine atom at the para position of the benzene ring. The amine is protonated to form the hydrochloride salt.

Molecular Structure Diagram:

Molecular structure of N-Methyl-4-bromobenzylamine hydrochloride.

Chemical and Physical Properties:

Property	Value	Source
CAS Number	874-73-7	[1][2]
Molecular Formula	C₈H₁₁BrClN	[1][2]
Molecular Weight	236.54 g/mol	[1][2]
IUPAC Name	(4-bromophenyl)-N-methylmethanaminium chloride	N/A
SMILES	CNCC1=CC=C(C=C1)Br.Cl	[1][2]
Purity	≥98% (commercially available)	[1]
Storage	4°C, sealed storage, away from moisture	[1]

Experimental Protocols

While specific literature detailing the synthesis of N-Methyl-4-bromobenzylamine hydrochloride is scarce, a reliable synthetic route can be proposed via a two-step process: reductive amination of 4-bromobenzaldehyde with methylamine to form the free base, followed by salt formation with hydrochloric acid.

Proposed Synthetic Workflow:

Proposed synthetic workflow for N-Methyl-4-bromobenzylamine hydrochloride.

Step 1: Synthesis of 4-bromo-N-methylbenzylamine (Free Base) via Reductive Amination [3][4][5]

This procedure is based on general methods for reductive amination.

• Materials:

  • 4-bromobenzaldehyde

  • Methylamine solution (e.g., 40% in water or 2M in THF)

  • Sodium borohydride (NaBH₄)

  • Methanol

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • In a round-bottom flask, dissolve 4-bromobenzaldehyde (1 equivalent) in methanol.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add methylamine solution (1.5 equivalents) to the cooled solution while stirring.

  • Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 2 hours to facilitate imine formation.

  • Cool the reaction mixture back to 0°C.

  • In small portions, carefully add sodium borohydride (1.5 equivalents) to the mixture. Control the addition to manage gas evolution.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours.

  • Quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with dichloromethane (3 x volumes).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-bromo-N-methylbenzylamine.

  • The crude product can be purified by column chromatography on silica gel if necessary.

Step 2: Preparation of N-Methyl-4-bromobenzylamine Hydrochloride [6]

This procedure is based on general methods for the formation of hydrochloride salts of amines.

• Materials:

  • 4-bromo-N-methylbenzylamine (from Step 1)

  • Anhydrous diethyl ether

  • Hydrochloric acid solution (e.g., 2M in diethyl ether)

• Procedure:

  • Dissolve the purified 4-bromo-N-methylbenzylamine (1 equivalent) in a minimal amount of anhydrous diethyl ether.

  • While stirring, slowly add a solution of hydrochloric acid in diethyl ether (1.1 equivalents) dropwise.

  • A precipitate should form upon addition.

  • Continue stirring for 30 minutes at room temperature.

  • Collect the solid precipitate by vacuum filtration.

  • Wash the solid with a small amount of cold, anhydrous diethyl ether.

  • Dry the resulting white to off-white solid under vacuum to yield N-Methyl-4-bromobenzylamine hydrochloride.

Predicted Characterization Data

The following table summarizes the predicted spectroscopic data for N-Methyl-4-bromobenzylamine hydrochloride. These predictions are based on the known structure and data from structurally similar compounds, such as 4-bromobenzylamine hydrochloride and other N-methylated benzylamines.

Technique	Predicted Data
¹H NMR	* Aromatic protons (Ar-H): ~7.4-7.6 ppm (doublet, 2H) and ~7.2-7.4 ppm (doublet, 2H) due to the para-substituted bromine.
* Benzylic protons (-CH₂-): ~4.0-4.3 ppm (singlet or broad singlet, 2H).
* Methyl protons (-NH-CH₃): ~2.5-2.8 ppm (singlet or doublet, 3H).
* Amine proton (-NH₂⁺-): A broad singlet with a variable chemical shift, likely downfield (>9 ppm).
¹³C NMR	* Aromatic carbons: 4 signals expected in the range of ~120-140 ppm. The carbon attached to bromine will be at the lower end of this range, while the carbon attached to the benzyl group will be at the higher end.
* Benzylic carbon (-CH₂-): ~50-55 ppm.
* Methyl carbon (-CH₃): ~30-35 ppm.
IR (Infrared Spectroscopy)	* N-H stretch (secondary amine salt): Broad absorption in the range of 2400-2800 cm⁻¹.
* C-H stretch (aromatic): ~3000-3100 cm⁻¹.
* C-H stretch (aliphatic): ~2800-3000 cm⁻¹.
* C=C stretch (aromatic): ~1600 cm⁻¹ and ~1480 cm⁻¹.
* C-N stretch: ~1200-1250 cm⁻¹.
* C-Br stretch: ~500-600 cm⁻¹.
Mass Spectrometry (ESI+)	* Molecular Ion (M⁺): The mass spectrum of the free base (C₈H₁₀BrN) is expected to show a molecular ion peak [M]⁺ at m/z 200 and a [M+2]⁺ peak of similar intensity due to the isotopic abundance of bromine. The primary fragment would likely be the loss of the methyl group or the formation of the bromotropylium ion. The hydrochloride salt itself will not show the parent peak, but rather the peak for the protonated free base [M+H]⁺ at m/z 201/203.

References

• 1. prepchem.com [prepchem.com]
• 2. chemscene.com [chemscene.com]
• 3. 4-Bromobenzylamine synthesis - chemicalbook [chemicalbook.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]

N-Methyl-4-bromobenzylamine Hydrochloride: A Technical Guide to its Solubility Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility information for N-Methyl-4-bromobenzylamine hydrochloride. Due to a lack of specific quantitative solubility data in publicly accessible literature, this document focuses on providing a robust, hypothetical experimental protocol for its determination, based on widely accepted scientific methods. This guide is intended to equip researchers with the necessary framework to accurately assess the solubility of this compound in various solvent systems.

Overview of Solubility

Quantitative Solubility Data

A thorough search of scientific literature and chemical databases did not yield specific quantitative solubility data for N-Methyl-4-bromobenzylamine hydrochloride. The following table is provided as a template for researchers to populate with their own experimentally determined values.

Solvent	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)	Method
e.g., Water	e.g., 25	e.g., Isothermal Equilibrium
e.g., PBS (pH 7.4)	e.g., 37	e.g., Isothermal Equilibrium
e.g., Ethanol	e.g., 25	e.g., Isothermal Equilibrium

Experimental Protocol: Isothermal Equilibrium (Shake-Flask) Method

The isothermal equilibrium method, commonly known as the shake-flask method, is a reliable and widely accepted technique for determining the thermodynamic solubility of a compound.[1] The following protocol provides a detailed methodology for determining the solubility of N-Methyl-4-bromobenzylamine hydrochloride.

Objective: To determine the equilibrium solubility of N-Methyl-4-bromobenzylamine hydrochloride in a selected solvent at a constant temperature.

Materials:

• N-Methyl-4-bromobenzylamine hydrochloride (high purity, >99%)

• Selected solvent of analytical grade (e.g., deionized water, phosphate-buffered saline (PBS), ethanol)

• Thermostatic shaker bath or incubator

• Analytical balance

• Vials with airtight seals

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm)

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of N-Methyl-4-bromobenzylamine hydrochloride to a known volume of the selected solvent in a sealed vial. The presence of undissolved solid is necessary to ensure that equilibrium with a saturated solution is achieved.[2]

• Equilibration: Place the vials in a thermostatic shaker bath set to the desired constant temperature (e.g., 25°C or 37°C). Agitate the vials for a predetermined period (typically 24 to 72 hours) to allow the system to reach equilibrium.[1] Preliminary experiments may be necessary to determine the time required to reach equilibrium.

• Phase Separation: After the equilibration period, allow the vials to rest at the same constant temperature for a sufficient time to permit the undissolved solid to sediment. To ensure complete separation of the solid and liquid phases, centrifuge the vials at a high speed.[1]

• Sample Collection and Preparation: Carefully withdraw a precise aliquot of the clear supernatant. To prevent any undissolved microparticles from being included, filter the aliquot through a syringe filter.

• Dilution: Accurately dilute the filtered supernatant with a suitable solvent (often the mobile phase used for HPLC analysis) to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC method to determine the concentration of N-Methyl-4-bromobenzylamine hydrochloride.

• Data Analysis: Calculate the solubility of the compound in the original solvent, taking into account the dilution factor. The experiment should be performed in triplicate to ensure the reproducibility of the results.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the isothermal equilibrium method for determining solubility.

Caption: Workflow for Solubility Determination by Isothermal Equilibrium.

References

• 1. benchchem.com [benchchem.com]
• 2. lup.lub.lu.se [lup.lub.lu.se]

Spectral Data for N-Methyl-4-bromobenzylamine Hydrochloride: A Technical Overview

This guide aims to provide researchers, scientists, and drug development professionals with a framework for the spectral analysis of this compound, alongside available data for the closely related and often conflated analogue, 4-bromobenzylamine hydrochloride (CAS 26177-44-6). The structural difference is the presence of a methyl group on the nitrogen atom in the target compound. Understanding the spectral characteristics of the non-methylated analogue can provide a valuable reference point for researchers who may generate their own data for N-Methyl-4-bromobenzylamine hydrochloride.

Experimental Protocols

The acquisition of spectral data for compounds like N-Methyl-4-bromobenzylamine hydrochloride follows standard analytical chemistry protocols. Below are generalized methodologies for obtaining the required NMR, IR, and MS data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: A few milligrams of the compound are dissolved in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CDCl₃). Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing (0 ppm).

• ¹H NMR Spectroscopy: The prepared sample is placed in an NMR tube and analyzed using a high-field NMR spectrometer (e.g., 400 or 500 MHz). The resulting spectrum provides information on the chemical environment of hydrogen atoms, including their chemical shift (δ), integration (number of protons), and multiplicity (splitting pattern).

• ¹³C NMR Spectroscopy: Similar to ¹H NMR, the sample is analyzed to determine the chemical environment of the carbon atoms. This technique provides information on the number of unique carbon environments in the molecule.

Infrared (IR) Spectroscopy:

• Sample Preparation: The solid sample can be analyzed directly using an Attenuated Total Reflectance (ATR) accessory. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with potassium bromide and pressing it into a thin disk.

• Data Acquisition: The prepared sample is placed in an FTIR spectrometer, and an infrared spectrum is recorded. The spectrum shows absorption bands at specific wavenumbers (cm⁻¹), which correspond to the vibrational frequencies of different functional groups within the molecule.

Mass Spectrometry (MS):

• Sample Introduction and Ionization: A dilute solution of the sample is introduced into the mass spectrometer. An ionization technique such as Electrospray Ionization (ESI) or Electron Impact (EI) is used to generate charged molecular ions and fragment ions.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight). The resulting mass spectrum shows the relative abundance of these ions.

Spectral Data for 4-bromobenzylamine hydrochloride (Analogue)

The following tables summarize publicly available spectral data for the non-N-methylated analogue, 4-bromobenzylamine hydrochloride. This data can serve as a comparative reference.

Table 1: ¹H NMR Spectral Data for 4-bromobenzylamine hydrochloride

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~8.7	br s	3H	-NH₃⁺
~7.6	d	2H	Aromatic CH (ortho to CH₂NH₃⁺)
~7.5	d	2H	Aromatic CH (ortho to Br)
~4.0	s	2H	-CH₂-
Solvent: DMSO-d₆

Table 2: IR Spectral Data for 4-bromobenzylamine hydrochloride

Wavenumber (cm⁻¹)	Assignment
~3000-2800	-NH₃⁺ stretching vibrations
~1600, 1480	Aromatic C=C stretching
~1070	C-N stretching
~810	p-disubstituted benzene bend

Table 3: Mass Spectrometry Data for 4-bromobenzylamine

m/z	Assignment
185/187	[M]⁺• (molecular ion of the free base, showing isotopic pattern for Bromine)
106	[M - Br]⁺ (loss of Bromine radical)

Logical Workflow for Spectral Analysis

The following diagram illustrates a logical workflow for the comprehensive spectral characterization of a compound like N-Methyl-4-bromobenzylamine hydrochloride.

Caption: Workflow for the synthesis, purification, and spectral characterization of N-Methyl-4-bromobenzylamine hydrochloride.

The Biological Landscape of N-Methyl-4-bromobenzylamine Hydrochloride Derivatives: A Technical Overview

An in-depth exploration of the biological activities, experimental protocols, and signaling pathways associated with derivatives of N-Methyl-4-bromobenzylamine hydrochloride and structurally related compounds.

Introduction

N-Methyl-4-bromobenzylamine hydrochloride serves as a foundational scaffold in medicinal chemistry. Its inherent structural features—a substituted benzene ring and a secondary amine—offer versatile points for chemical modification, leading to a diverse array of derivatives with potential therapeutic applications. While direct and extensive research on the biological activities of N-Methyl-4-bromobenzylamine hydrochloride derivatives is not widely documented in publicly available literature, a comprehensive analysis of structurally analogous compounds provides significant insights into their potential as anticancer, antimicrobial, and enzyme-inhibiting agents. This technical guide synthesizes the existing knowledge on these related derivatives, presenting quantitative data, detailed experimental methodologies, and visual representations of key biological processes to aid researchers and drug development professionals in this field.

Anticancer Activity of Structurally Related Derivatives

Derivatives containing the 4-bromophenyl moiety have demonstrated notable anticancer properties. The following sections detail the quantitative data and experimental protocols for representative classes of these compounds.

Quantitative Anticancer Activity Data

The following table summarizes the in vitro anticancer activity of various derivatives structurally related to N-Methyl-4-bromobenzylamine. The data is presented as IC50 values (the concentration required to inhibit the growth of 50% of cancer cells).

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
4-Methylbenzamide Derivatives	Compound 7	K562 (Leukemia)	2.27	[1]
HL-60 (Leukemia)	1.42	[1]
OKP-GS (Renal Carcinoma)	4.56	[1]
Compound 10	K562 (Leukemia)	2.53	[1]
HL-60 (Leukemia)	1.52	[1]
OKP-GS (Renal Carcinoma)	24.77	[1]
Thiazole Derivatives	Compound 30	HCT116 (Colon Cancer)	5.48	[2]
MCF7 (Breast Cancer)	4.53	[2]
Benzimidazole Hybrids	Compound 11	Various Leukemia Cell Lines	0.20 - 2.58	[2]

Experimental Protocols: Anticancer Assays

MTT Assay for Cell Viability

This protocol is a standard colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The test compounds are dissolved in DMSO and then diluted with cell culture medium to various concentrations. The cells are then treated with these concentrations and incubated for 48-72 hours.

• MTT Addition: After the incubation period, 20 µL of a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS) is added to each well. The plate is then incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value is calculated from the dose-response curve.

Visualizing Apoptosis Induction Pathway

A simplified diagram of a potential apoptotic pathway induced by active derivatives.

Antimicrobial Activity of Structurally Related Derivatives

The 4-bromobenzylamine scaffold is also a key feature in compounds exhibiting antimicrobial properties. The following sections provide data and protocols for these activities.

Quantitative Antimicrobial Activity Data

The table below summarizes the minimum inhibitory concentration (MIC) of various derivatives against different microbial strains.

Compound Class	Derivative	Microbial Strain	MIC (µg/mL)	Reference
N-(4-Bromo-3-methylphenyl) pyrazine-2-carboxamide	5d	Salmonella Typhi (XDR)	6.25	[3]
4-[4-(benzylamino)butoxy] -9H-carbazole	2, 4, 8	Staphylococcus aureus	>60% inhibition at 16	[4]
2-5, 7-10	Staphylococcus strains	32	[4]

Experimental Protocols: Antimicrobial Assays

Broth Microdilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: A standardized inoculum of the test microorganism is prepared in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria).

• Serial Dilution: The test compound is serially diluted in the broth in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Visualizing Antimicrobial Assay Workflow

Workflow for determining the Minimum Inhibitory Concentration (MIC) of derivatives.

Enzyme Inhibition Activity of Structurally Related Derivatives

The 4-bromophenyl group is also present in molecules designed to inhibit specific enzymes, suggesting another avenue for the biological activity of N-Methyl-4-bromobenzylamine derivatives.

Quantitative Enzyme Inhibition Data

The following table presents the enzyme inhibitory activity of relevant compound classes.

Compound Class	Derivative	Enzyme Target	IC50 (µM)	Reference
N-(4-Bromo-3-methylphenyl) pyrazine-2-carboxamide	5d	Alkaline Phosphatase	1.469 ± 0.02	[3]
N-substituted-(4-bromophenyl)- 4-ethoxybenzenesulfonamides	5g (n-heptyl)	Acetylcholinesterase (AChE)	92.13 ± 0.15	[5]
5h (n-octyl)	Acetylcholinesterase (AChE)	98.72 ± 0.12	[5]

Experimental Protocols: Enzyme Inhibition Assays

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This is a widely used method for measuring AChE activity.

• Reagent Preparation: Prepare solutions of acetylthiocholine iodide (substrate), 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent), and the test inhibitor in a suitable buffer (e.g., phosphate buffer, pH 8.0).

• Enzyme Reaction: In a 96-well plate, add the buffer, DTNB, the test inhibitor at various concentrations, and the AChE enzyme.

• Initiation of Reaction: Start the reaction by adding the substrate, acetylthiocholine iodide.

• Absorbance Measurement: Immediately measure the change in absorbance at 412 nm over time using a microplate reader. The rate of the reaction is proportional to the enzyme activity.

• Calculation of Inhibition: The percentage of inhibition is calculated by comparing the reaction rates in the presence and absence of the inhibitor. The IC50 value is then determined from the dose-response curve.

Visualizing Enzyme Inhibition Mechanism

Conceptual diagram of competitive enzyme inhibition by a derivative.

Conclusion

While the direct biological evaluation of N-Methyl-4-bromobenzylamine hydrochloride derivatives is an area ripe for further investigation, the extensive research on structurally related compounds provides a strong foundation for predicting their potential therapeutic applications. The presence of the 4-bromophenyl moiety in molecules with demonstrated anticancer, antimicrobial, and enzyme-inhibiting activities suggests that derivatives of N-Methyl-4-bromobenzylamine hydrochloride are promising candidates for drug discovery and development. The experimental protocols and pathway visualizations provided in this guide offer a practical framework for researchers to design and execute studies aimed at elucidating the specific biological activities of this intriguing class of compounds. Further synthesis and screening of a focused library of N-Methyl-4-bromobenzylamine hydrochloride derivatives are warranted to fully explore their therapeutic potential.

References

• 1. Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heterocyclic Anticancer Compounds: Recent Advances and the Paradigm Shift towards the Use of Nanomedicine’s Tool Box - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. juniperpublishers.com [juniperpublishers.com]

The Strategic Utility of N-Methyl-4-bromobenzylamine Hydrochloride in Medicinal Chemistry: A Technical Guide

For Immediate Release

[City, State] – [Date] – N-Methyl-4-bromobenzylamine hydrochloride is a versatile chemical building block increasingly utilized by researchers, scientists, and drug development professionals in the synthesis of novel therapeutic agents. Its unique structural features, combining a reactive secondary amine and a functionalizable brominated aromatic ring, offer a gateway to a diverse range of complex molecules with potential applications across various disease areas. This technical guide provides an in-depth overview of its synthesis, reactivity, and application in the construction of medicinally relevant compounds, supported by detailed experimental protocols and an exploration of the biological relevance of its derivatives.

Core Chemical Properties and Synthesis

N-Methyl-4-bromobenzylamine hydrochloride is a commercially available compound, valued for its stability and ease of handling. A summary of its key chemical properties is presented in Table 1.

Table 1: Chemical Properties of N-Methyl-4-bromobenzylamine Hydrochloride

Property	Value
CAS Number	874-73-7[1][2]
Molecular Formula	C₈H₁₁BrClN[1]
Molecular Weight	236.54 g/mol [1]
Appearance	White to off-white solid
Purity	Typically ≥98%[1]
Storage	4°C, sealed storage, away from moisture[1]

The synthesis of N-Methyl-4-bromobenzylamine typically involves the reductive amination of 4-bromobenzaldehyde with methylamine. This common and efficient one-pot reaction proceeds via the formation of an intermediate imine, which is subsequently reduced to the desired secondary amine. The hydrochloride salt is then readily prepared by treating the free base with hydrochloric acid.

Diagram 1: Synthesis of N-Methyl-4-bromobenzylamine Hydrochloride

Caption: Synthetic workflow for N-Methyl-4-bromobenzylamine hydrochloride.

Application as a Building Block in Medicinal Chemistry

The dual reactivity of N-Methyl-4-bromobenzylamine hydrochloride makes it a valuable scaffold in drug discovery. The secondary amine allows for the introduction of diverse substituents through N-alkylation or acylation, while the bromo-substituent on the phenyl ring is a versatile handle for various cross-coupling reactions, such as the Suzuki, Buchwald-Hartwig, and Sonogashira reactions. This enables the construction of complex molecular architectures and the exploration of structure-activity relationships (SAR).

A notable application of a derivative of this building block is in the synthesis of boronic acid intermediates, which are crucial precursors for a variety of medicinally active compounds. For instance, (4-(((4-Bromobenzyl)(methyl)amino)methyl)phenyl)boronic acid serves as a key intermediate in the synthesis of novel quinoline-based therapeutic agents.[3]

Experimental Protocol: Synthesis of (4-(((4-Bromobenzyl)(methyl)amino)methyl)phenyl)boronic acid

This protocol outlines the synthesis of a key boronic acid intermediate derived from N-Methyl-4-bromobenzylamine.

Materials:

• N-Methyl-4-bromobenzylamine

• 4-Formylphenylboronic acid

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 4-formylphenylboronic acid (1.0 eq) in a mixture of DCM and MeOH, add N-Methyl-4-bromobenzylamine (1.2 eq).

• Stir the mixture at room temperature for 1 hour.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Continue stirring at room temperature for 12-16 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with DCM (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired (4-(((4-Bromobenzyl)(methyl)amino)methyl)phenyl)boronic acid.

Diagram 2: Experimental Workflow for Boronic Acid Synthesis

Caption: Step-by-step workflow for the synthesis of the boronic acid intermediate.

Biological Relevance and Signaling Pathways of Derivatives

Quinoline and its derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[4] The boronic acid intermediate derived from N-Methyl-4-bromobenzylamine can be utilized in Suzuki coupling reactions to synthesize novel quinolin-8-yl methanone derivatives. These compounds are of significant interest in medicinal chemistry due to their potential to interact with various biological targets.

While the specific biological activity and signaling pathways of compounds directly synthesized from (4-(((4-Bromobenzyl)(methyl)amino)methyl)phenyl)boronic acid are a subject of ongoing research, the quinoline scaffold is a well-established pharmacophore. For instance, certain 8-hydroxyquinoline derivatives have been shown to possess anticancer activity by inducing apoptosis in cancer cells. The underlying mechanisms often involve the modulation of key signaling pathways such as the NF-κB and MAPK pathways.

Diagram 3: Potential Signaling Pathway Modulation by Quinoline Derivatives

Caption: Hypothetical modulation of a cellular signaling pathway by a quinoline derivative.

Conclusion

N-Methyl-4-bromobenzylamine hydrochloride is a valuable and versatile building block in medicinal chemistry. Its dual functionality allows for the straightforward synthesis of complex molecules with potential therapeutic applications. The development of synthetic routes utilizing this scaffold, particularly for the preparation of key intermediates like boronic acids, opens up new avenues for the discovery of novel drugs targeting a range of diseases. Further exploration of the biological activities of its derivatives is warranted to fully realize its potential in drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Biological Evaluation of 8-Quinolinamines and Their Amino Acid Conjugates as Broad-Spectrum Anti-infectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (4-(((4-Bromobenzyl)(methyl)amino)methyl)phenyl)boronic acid [myskinrecipes.com]
• 4. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]

N-Methyl-4-bromobenzylamine Hydrochloride: A Technical Guide for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-4-bromobenzylamine hydrochloride is a substituted benzylamine derivative that holds potential as a versatile building block in synthetic organic chemistry. Its structure, featuring a reactive secondary amine and a brominated aromatic ring, makes it a valuable precursor for the synthesis of a wide range of more complex molecules. This technical guide provides a comprehensive overview of the known properties of N-Methyl-4-bromobenzylamine hydrochloride and explores its potential applications in research, particularly in the fields of medicinal chemistry and materials science. While direct research applications of this specific compound are not extensively documented in peer-reviewed literature, its utility can be inferred from studies on analogous compounds.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-Methyl-4-bromobenzylamine hydrochloride is presented in Table 1. This data is compiled from various chemical supplier databases.[1][2][3]

Property	Value	Reference
CAS Number	874-73-7	[1][2]
Molecular Formula	C₈H₁₁BrClN	[1][2][3]
Molecular Weight	236.54 g/mol	[1][2]
Appearance	White to off-white solid	[3]
Purity	≥98% (typical)	[1][2]
Storage	4°C, sealed storage, away from moisture	[1]
SMILES	CNCC1=CC=C(C=C1)Br.Cl	[1]

Potential Research Applications

Based on the reactivity of its functional groups and the applications of structurally similar compounds, N-Methyl-4-bromobenzylamine hydrochloride is a promising starting material for various research applications.

Intermediate in Medicinal Chemistry and Drug Discovery

The primary potential application of N-Methyl-4-bromobenzylamine hydrochloride lies in its role as a synthetic intermediate for the preparation of biologically active compounds. The secondary amine can be readily functionalized, and the bromine atom on the phenyl ring can participate in a variety of cross-coupling reactions.

Halogenated benzylamines are commonly used in the synthesis of fine organic chemicals for the pharmaceutical industry.[4] For instance, the non-methylated analog, 4-bromobenzylamine, is a known precursor for various bioactive molecules. This suggests that N-Methyl-4-bromobenzylamine hydrochloride can be similarly employed to introduce the N-methyl-4-bromobenzyl moiety into a target scaffold, potentially influencing the pharmacokinetic and pharmacodynamic properties of the final compound.

Precursor for Radioligand Synthesis

The bromo-substituent on the aromatic ring makes N-Methyl-4-bromobenzylamine hydrochloride a potential precursor for the synthesis of radiolabeled ligands for use in imaging techniques such as Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT). The bromine atom can be replaced with a radioisotope (e.g., ¹²³I, ¹²⁵I, or a precursor for ¹⁸F) through a suitable radiolabeling reaction.[5][6]

Building Block in Materials Science

Aromatic amines and their derivatives are also utilized in the synthesis of novel organic materials with interesting optical or electronic properties. While no specific applications of N-Methyl-4-bromobenzylamine hydrochloride in materials science have been reported, its structure suggests potential for incorporation into polymers or other macromolecular structures.

Experimental Protocols

Due to the limited availability of specific research articles utilizing N-Methyl-4-bromobenzylamine hydrochloride, the following are generalized protocols for common reactions that this compound could undergo.

General Protocol for N-Alkylation

This protocol describes a general procedure for the alkylation of the secondary amine of N-Methyl-4-bromobenzylamine hydrochloride.

Materials:

• N-Methyl-4-bromobenzylamine hydrochloride

• Alkyl halide (e.g., methyl iodide, ethyl bromide)

• A suitable base (e.g., triethylamine, potassium carbonate)

• Anhydrous aprotic solvent (e.g., acetonitrile, DMF)

• Standard laboratory glassware and workup reagents

Procedure:

• To a solution of N-Methyl-4-bromobenzylamine hydrochloride (1 equivalent) in the chosen anhydrous solvent, add the base (2-3 equivalents).

• Stir the mixture at room temperature for 10-15 minutes to neutralize the hydrochloride salt.

• Add the alkyl halide (1.1-1.5 equivalents) dropwise to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Protocol for Suzuki Cross-Coupling

This protocol outlines a general procedure for a Suzuki cross-coupling reaction to functionalize the aryl bromide.

Materials:

• N-Methyl-4-bromobenzylamine (prepared from the hydrochloride salt by neutralization)

• Aryl or vinyl boronic acid or ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• A suitable base (e.g., potassium carbonate, sodium carbonate)

• Solvent system (e.g., toluene/water, dioxane/water)

• Standard laboratory glassware and workup reagents

Procedure:

• In a reaction vessel, combine N-Methyl-4-bromobenzylamine (1 equivalent), the boronic acid/ester (1.1-1.5 equivalents), the palladium catalyst (0.01-0.05 equivalents), and the base (2-3 equivalents).

• Add the solvent system and degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir until the starting material is consumed, as monitored by TLC.

• Cool the reaction to room temperature, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography.

Visualizations

Synthetic Workflow

The following diagram illustrates a general synthetic workflow starting from N-Methyl-4-bromobenzylamine hydrochloride to generate more complex molecular architectures.

General synthetic routes from N-Methyl-4-bromobenzylamine HCl.

Conclusion

N-Methyl-4-bromobenzylamine hydrochloride is a commercially available compound with significant potential as a synthetic building block in various research areas. Although direct studies on its biological activity or material properties are currently lacking in the public domain, its chemical structure allows for a wide range of synthetic transformations. Researchers in medicinal chemistry, drug discovery, and materials science can leverage this compound as a versatile intermediate to construct novel and complex molecules. The provided general protocols and synthetic workflow offer a starting point for its incorporation into research and development projects. Further investigation into the direct biological effects of this compound and its derivatives may reveal new avenues for therapeutic intervention or material design.

References

• 1. 4-Bromobenzylamine hydrochloride | C7H9BrClN | CID 2724096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. N-Methyl-4-bromobenzylamine Hydrochloride | 874-73-7 [amp.chemicalbook.com]
• 4. US6340773B1 - Preparation of halogenated primary amines - Google Patents [patents.google.com]
• 5. Development of Radiolabeled Ligands Targeting the Glutamate Binding Site of the N-Methyl-d-aspartate Receptor as Potential Imaging Agents for Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and preliminary evaluation of [123I]1-(4-cyanobenzyl)-4-[[(trans-iodopropen-2-yl)oxy]meth yl]piperidin e: a novel high affinity sigma receptor radioligand for SPECT - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Methyl-4-bromobenzylamine Hydrochloride: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the safety and handling precautions for N-Methyl-4-bromobenzylamine hydrochloride (CAS No. 874-73-7). The information herein is intended for qualified individuals experienced in handling hazardous chemicals.

Chemical and Physical Properties

N-Methyl-4-bromobenzylamine hydrochloride is a substituted benzylamine derivative. A summary of its key physical and chemical properties is presented below.

Property	Value	Reference(s)
CAS Number	874-73-7	[1]
Molecular Formula	C₈H₁₁BrClN	[1]
Molecular Weight	236.54 g/mol	[1]
Appearance	Beige to white powder/solid	[2]
Melting Point	272 - 276 °C (521.6 - 528.8 °F)	[2]
Solubility	Soluble in water.	[3]
Purity	≥98%	[1]

Hazard Identification and Classification

N-Methyl-4-bromobenzylamine hydrochloride is classified as a hazardous substance. The following table summarizes its GHS hazard classifications.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed.
Skin Corrosion/Irritation	2	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation.

GHS Pictogram:

Signal Word: Warning [4]

Safety and Handling Precautions

Due to the hazardous nature of this compound, strict adherence to safety protocols is mandatory. The following sections detail the necessary precautions.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific laboratory conditions. However, the following are the minimum requirements:

PPE	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against dust particles and splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use.	Prevents skin contact and irritation.
Skin and Body Protection	A lab coat, long pants, and closed-toe shoes.	Minimizes skin exposure.
Respiratory Protection	Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator with a particulate filter (e.g., N95) may be necessary.	Prevents inhalation of irritating dust.

Engineering Controls

Control	Description
Ventilation	Work with this compound should be performed in a chemical fume hood to minimize inhalation exposure.
Eyewash Station and Safety Shower	Must be readily accessible in the work area.

Experimental Protocols

No specific, detailed experimental protocols for the synthesis or direct application of N-Methyl-4-bromobenzylamine hydrochloride were found in the public domain. It is primarily available as a commercial product for research and development. The following is a general protocol for handling hazardous chemical powders, which should be adapted to specific experimental needs.

General Protocol for Handling a Hazardous Chemical Powder

• Preparation:

  • Clearly define the experimental procedure and identify all potential hazards.

  • Ensure all necessary PPE is available and in good condition.

  • Prepare the work area in a chemical fume hood by lining it with absorbent paper.

  • Have spill cleanup materials readily available.

• Weighing and Dispensing:

  • Perform all manipulations that may generate dust within the fume hood.

  • Use a dedicated, clean spatula for dispensing the powder.

  • To avoid static electricity, an anti-static gun can be used.

  • Close the container tightly immediately after use.

• Dissolving:

  • If preparing a solution, add the powder slowly to the solvent while stirring to avoid splashing.

  • Ensure the chosen solvent is compatible with the compound.

• Post-Handling:

  • Decontaminate all surfaces and equipment that came into contact with the chemical.

  • Dispose of all waste (including contaminated PPE) in a properly labeled hazardous waste container.

  • Wash hands thoroughly with soap and water after removing gloves.

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route	First Aid Measures	Reference(s)
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration.	[2]
Skin Contact	Immediately wash off with plenty of soap and water while removing all contaminated clothing and shoes.	[2]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.	[2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water.	[2]

Storage and Disposal

Aspect	Procedure	Reference(s)
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.	[1][2]
Disposal	Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.	[2]

Toxicological and Reactivity Information

The compound is stable under normal conditions.[5] Hazardous decomposition products upon combustion may include carbon oxides, nitrogen oxides, hydrogen bromide, and hydrogen chloride gas.[2]

Visualizations

Experimental Workflow: Handling of Hazardous Chemical Powder

Caption: General workflow for safely handling hazardous chemical powders.

Logical Relationship: Hazard Control Strategy

Caption: Logical flow from hazard identification to control measures.

Biological Activity and Signaling Pathways

There is no readily available information in the public domain regarding the specific biological activities or signaling pathways associated with N-Methyl-4-bromobenzylamine hydrochloride. Its primary utility appears to be as a chemical intermediate in organic synthesis.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive risk assessment by a qualified professional. Always consult the most up-to-date Safety Data Sheet (SDS) from the supplier before handling this chemical.

References

• 1. chemscene.com [chemscene.com]
• 2. fishersci.com [fishersci.com]
• 3. 4-Bromobenzylamine hydrochloride | 26177-44-6 [chemicalbook.com]
• 4. 4-Bromobenzylamine hydrochloride | C7H9BrClN | CID 2724096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.at [fishersci.at]

An In-depth Technical Guide to the Stability and Storage of N-Methyl-4-bromobenzylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for N-Methyl-4-bromobenzylamine hydrochloride (CAS No. 874-73-7), a key intermediate in various research and development applications. Understanding the stability profile of this compound is critical for ensuring its quality, efficacy, and safety in experimental and developmental workflows. This document outlines the known storage parameters, potential degradation pathways, and standardized methodologies for stability assessment.

Core Stability and Storage Parameters

Proper storage is paramount to maintaining the integrity of N-Methyl-4-bromobenzylamine hydrochloride. The following table summarizes the recommended storage conditions based on information from various chemical suppliers. Adherence to these guidelines will help minimize degradation and ensure the compound's purity over time.

Parameter	Recommended Condition	Rationale and Remarks
Temperature	4°C or Room Temperature	Storing at refrigerated (4°C) or controlled room temperature in a dry, well-ventilated area is recommended to minimize thermal degradation.[1][2]
Atmosphere	Inert Atmosphere	The compound is noted to be air-sensitive. Storage under an inert gas like argon or nitrogen is advised to prevent oxidation.[2][3]
Moisture	Away from Moisture, in a Dry Place	N-Methyl-4-bromobenzylamine hydrochloride is potentially hygroscopic. It should be stored in a tightly sealed container to prevent moisture absorption, which could lead to hydrolysis or physical changes.[1]
Container	Tightly Sealed Container	To protect from air and moisture, the use of a well-sealed container is crucial.[3][4][5]
Light	Protected from Light	While specific photosensitivity data is not readily available, it is a standard practice to protect chemical compounds from light to prevent photochemical degradation.
Incompatibilities	Strong Oxidizing Agents	Avoid storage with strong oxidizing agents to prevent potential hazardous reactions.[3]

Logical Workflow for Stability Assessment

A systematic approach is necessary to fully characterize the stability of a chemical compound like N-Methyl-4-bromobenzylamine hydrochloride. The following diagram illustrates a logical workflow for a comprehensive stability assessment program, from initial characterization to the establishment of handling and storage protocols.

Caption: A logical workflow for assessing the stability of a chemical compound.

Experimental Protocols for Stability Assessment

While specific experimental data for N-Methyl-4-bromobenzylamine hydrochloride is not publicly available, the following are detailed, generalized protocols based on ICH guidelines that can be adapted to assess its stability.

Forced Degradation (Stress Testing)

Forced degradation studies are essential for identifying potential degradation products and understanding the intrinsic stability of the molecule.

a. Hydrolytic Stability

• Objective: To determine the susceptibility of the compound to hydrolysis at various pH levels.

• Methodology:

  • Prepare solutions of N-Methyl-4-bromobenzylamine hydrochloride (e.g., 1 mg/mL) in acidic (0.1 M HCl), neutral (water), and basic (0.1 M NaOH) media.

  • Incubate the solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours).

  • At specified time points, withdraw aliquots, neutralize them if necessary, and dilute to a suitable concentration.

  • Analyze the samples using a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.

b. Oxidative Stability

• Objective: To assess the compound's sensitivity to oxidation.

• Methodology:

  • Prepare a solution of N-Methyl-4-bromobenzylamine hydrochloride (e.g., 1 mg/mL).

  • Add a solution of hydrogen peroxide (e.g., 3%) to the compound's solution.

  • Store the mixture at room temperature, protected from light, for a specified duration (e.g., 24 hours).

  • At intervals, take samples and analyze them by HPLC.

c. Thermal Stability (Solid State)

• Objective: To evaluate the effect of high temperature on the solid compound.

• Methodology:

  • Place a known quantity of solid N-Methyl-4-bromobenzylamine hydrochloride in a controlled temperature oven (e.g., 80°C).

  • Expose the sample for a predetermined period (e.g., 48 hours).

  • At selected times, remove a sample, dissolve it in a suitable solvent, and analyze by HPLC.

d. Photostability

• Objective: To determine if the compound degrades upon exposure to light.

• Methodology:

  • Expose solid N-Methyl-4-bromobenzylamine hydrochloride and a solution of the compound to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.

  • A control sample should be shielded from light (e.g., wrapped in aluminum foil) and stored under the same temperature and humidity conditions.

  • After a defined exposure period, analyze both the exposed and control samples by HPLC.

Hygroscopicity Testing

• Objective: To determine the tendency of the compound to absorb moisture from the atmosphere.

• Methodology:

  • Accurately weigh a sample of N-Methyl-4-bromobenzylamine hydrochloride.

  • Place the sample in a controlled humidity chamber (e.g., 25°C and 80% relative humidity) for a specified time (e.g., 24 hours).

  • After the exposure period, re-weigh the sample to determine the percentage of moisture absorbed.

  • The degree of hygroscopicity can be classified based on the percentage of weight gain.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for conducting a forced degradation study.

Caption: A typical experimental workflow for forced degradation studies.

Conclusion

While specific, quantitative stability data for N-Methyl-4-bromobenzylamine hydrochloride is not extensively published, adherence to the general storage and handling guidelines provided by suppliers is crucial for maintaining its quality. For critical applications, it is highly recommended that researchers and drug development professionals conduct in-house stability studies following the principles and protocols outlined in this guide. A thorough understanding of the compound's stability profile will ensure the reliability and reproducibility of experimental results and contribute to the overall success of research and development projects.

References

• 1. SOP for Hygroscopicity Testing in Powders – SOP Guide for Pharma [pharmasop.in]
• 2. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 3. database.ich.org [database.ich.org]
• 4. benchchem.com [benchchem.com]
• 5. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

N-Methyl-4-bromobenzylamine Hydrochloride: Unraveling the Mechanism of Action - A Technical Assessment

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methyl-4-bromobenzylamine hydrochloride is a chemical compound with potential applications in various research fields. This document aims to provide a comprehensive technical guide on its mechanism of action. However, a thorough review of publicly available scientific literature and databases reveals a significant gap in the understanding of its specific biological activities and molecular targets. Currently, there are no detailed studies elucidating the precise mechanism of action for N-Methyl-4-bromobenzylamine hydrochloride. This guide will present the available chemical and physical data for the compound and highlight the need for foundational research to uncover its pharmacological profile.

Chemical and Physical Properties

A clear understanding of a compound's physical and chemical properties is fundamental to any investigation into its biological activity. Below is a summary of the available data for N-Methyl-4-bromobenzylamine hydrochloride.

Property	Value	Source
CAS Number	874-73-7	[1][2]
Molecular Formula	C8H11BrClN	[1][3]
Molecular Weight	236.54 g/mol	[1]
Purity	≥98%	[1]
Storage	4°C, sealed storage, away from moisture	[1]
SMILES	CNCC1=CC=C(C=C1)Br.Cl	[1]

Current State of Research on Mechanism of Action

As of the latest available data, there is a notable absence of published research specifically investigating the mechanism of action of N-Methyl-4-bromobenzylamine hydrochloride. Searches of prominent scientific databases have not yielded any studies detailing its receptor binding affinities, enzyme inhibition profiles, or effects on cellular signaling pathways.

While the structurally related compound, 4-bromobenzylamine hydrochloride, has been used in studies related to C-terminal polyamine modification in the presence of proteases and amines, this provides only a general direction and not a specific mechanism.[4] The introduction of a methyl group to the amine in N-Methyl-4-bromobenzylamine hydrochloride can significantly alter its pharmacological properties, including receptor affinity, selectivity, and metabolic stability. Therefore, direct extrapolation from the activities of 4-bromobenzylamine hydrochloride is not scientifically rigorous.

Proposed Avenues for Future Research

Given the lack of data, a systematic investigation is required to elucidate the mechanism of action of N-Methyl-4-bromobenzylamine hydrochloride. The following experimental workflow is proposed as a starting point for researchers.

References

• 1. chemscene.com [chemscene.com]
• 2. 874-73-7 Cas No. | N-Methyl-4-bromobenzylamine Hydrochloride | Apollo [store.apolloscientific.co.uk]
• 3. N-Methyl-4-bromobenzylamine Hydrochloride｜CAS 874-73-7｜Accela ChemBio｜製品詳細 [tci-chemical-trading.com]
• 4. 4-Bromobenzylamine hydrochloride | 26177-44-6 [chemicalbook.com]

N-Methyl-4-bromobenzylamine Hydrochloride: A Technical Guide for Fragment-Based Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fragment-Based Drug Discovery (FBDD) has emerged as a powerful strategy in modern medicinal chemistry for the identification of lead compounds. By screening low molecular weight fragments, FBDD explores chemical space more efficiently than traditional high-throughput screening. This technical guide focuses on N-Methyl-4-bromobenzylamine hydrochloride, a fragment with desirable properties for FBDD campaigns, particularly in the context of targeting protein-protein interactions and epigenetic targets such as bromodomains. This document provides an in-depth overview of its physicochemical properties, synthesis, and detailed protocols for its application in common fragment screening techniques.

Physicochemical Properties of N-Methyl-4-bromobenzylamine Hydrochloride

The suitability of a fragment for FBDD is governed by several physicochemical parameters, often guided by the "Rule of Three." N-Methyl-4-bromobenzylamine hydrochloride aligns well with these principles, making it an attractive candidate for fragment libraries.

Property	Value	Reference
Molecular Formula	C₈H₁₁BrClN	--INVALID-LINK--
Molecular Weight	236.54 g/mol	--INVALID-LINK--
Topological Polar Surface Area (TPSA)	12.03 Ų	--INVALID-LINK--
cLogP	2.59	--INVALID-LINK--
Hydrogen Bond Donors	1	--INVALID-LINK--
Hydrogen Bond Acceptors	1	--INVALID-LINK--
Rotatable Bonds	2	--INVALID-LINK--
Purity	≥98% (Commercially available)	--INVALID-LINK--
Storage	4°C, sealed storage, away from moisture	--INVALID-LINK--

Synthesis of N-Methyl-4-bromobenzylamine Hydrochloride

A common synthetic route to N-Methyl-4-bromobenzylamine is via reductive amination of 4-bromobenzaldehyde with methylamine, followed by conversion to the hydrochloride salt.

Reaction Scheme:

4-Bromobenzaldehyde + Methylamine → N-(4-bromobenzylidene)methanamine → N-Methyl-4-bromobenzylamine

N-Methyl-4-bromobenzylamine + HCl → N-Methyl-4-bromobenzylamine hydrochloride

Detailed Protocol (Illustrative):

• Imine Formation: To a solution of 4-bromobenzaldehyde (1 equivalent) in methanol, add a solution of methylamine (1.1 equivalents) in methanol dropwise at 0°C. Stir the mixture at room temperature for 2-4 hours.

• Reduction: Cool the reaction mixture to 0°C and add sodium borohydride (1.5 equivalents) portion-wise. Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

• Work-up: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield crude N-Methyl-4-bromobenzylamine.

• Salt Formation: Dissolve the crude product in diethyl ether and add a solution of hydrochloric acid in diethyl ether dropwise with stirring. The hydrochloride salt will precipitate.

• Purification: Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield N-Methyl-4-bromobenzylamine hydrochloride as a white solid.

Application in Fragment-Based Drug Discovery: A Focus on Bromodomains

Bromodomains are epigenetic reader domains that recognize acetylated lysine residues on histones and other proteins, playing a crucial role in the regulation of gene transcription. They have emerged as attractive therapeutic targets in oncology and inflammation. The acetyl-lysine binding pocket of bromodomains is well-suited for fragment-based approaches.

The following diagram illustrates a general workflow for an FBDD campaign targeting a bromodomain, where a fragment like N-Methyl-4-bromobenzylamine hydrochloride could be identified as a hit.

Caption: A typical workflow for a fragment-based drug discovery campaign.

Experimental Protocols for Fragment Screening

Below are detailed, illustrative protocols for three common biophysical screening methods, adapted for a hypothetical screening of N-Methyl-4-bromobenzylamine hydrochloride against a bromodomain-containing protein.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful technique for detecting weak fragment binding directly to the target protein. Protein-observed 2D ¹H-¹⁵N HSQC experiments are often employed.

Protocol:

• Protein Preparation: Express and purify ¹⁵N-labeled bromodomain protein. Prepare a stock solution of the protein (e.g., 50 µM) in a suitable NMR buffer (e.g., 20 mM phosphate buffer, 150 mM NaCl, pH 7.0, with 10% D₂O).

• Fragment Preparation: Prepare a stock solution of N-Methyl-4-bromobenzylamine hydrochloride (e.g., 100 mM) in a deuterated solvent such as DMSO-d₆.

• NMR Data Acquisition:

  • Acquire a reference ¹H-¹⁵N HSQC spectrum of the protein alone.

  • Add a small aliquot of the fragment stock solution to the protein sample to a final concentration of, for example, 500 µM.

  • Acquire a second ¹H-¹⁵N HSQC spectrum.

• Data Analysis: Overlay the two spectra. Significant chemical shift perturbations (CSPs) of specific amide resonances in the protein spectrum upon addition of the fragment indicate a binding event. The magnitude of the CSPs can be used to map the binding site on the protein surface.

The following diagram illustrates the logic of hit identification using protein-observed NMR.

Caption: Logic diagram for hit identification in protein-observed NMR screening.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures binding events in real-time by detecting changes in the refractive index at the surface of a sensor chip.

Protocol:

• Chip Preparation: Immobilize the bromodomain protein onto a sensor chip (e.g., a CM5 chip) using standard amine coupling chemistry.

• Fragment Preparation: Prepare a series of dilutions of N-Methyl-4-bromobenzylamine hydrochloride in a suitable running buffer (e.g., PBS with 0.005% P20 surfactant and 1% DMSO).

• SPR Analysis:

  • Inject the running buffer over the sensor surface to establish a stable baseline.

  • Inject the different concentrations of the fragment over the surface.

  • Monitor the change in response units (RU) over time.

• Data Analysis: A concentration-dependent increase in the RU signal indicates binding. The steady-state binding responses can be plotted against the fragment concentration to determine the dissociation constant (K₋).

Thermal Shift Assay (TSA)

TSA, or Differential Scanning Fluorimetry (DSF), measures the thermal stability of a protein in the presence and absence of a ligand. Ligand binding typically stabilizes the protein, leading to an increase in its melting temperature (Tₘ).

Protocol:

• Reagent Preparation:

  • Prepare a solution of the bromodomain protein (e.g., 2 µM) in a suitable buffer.

  • Prepare a working solution of a fluorescent dye (e.g., SYPRO Orange) that binds to hydrophobic regions of unfolded proteins.

  • Prepare a stock solution of N-Methyl-4-bromobenzylamine hydrochloride.

• Assay Setup: In a 96-well PCR plate, mix the protein, dye, and either the fragment or a vehicle control (e.g., buffer with DMSO).

• Data Acquisition: Place the plate in a real-time PCR instrument and apply a thermal gradient (e.g., from 25°C to 95°C with a ramp rate of 1°C/minute). Monitor the fluorescence at each temperature increment.

• Data Analysis: Plot fluorescence versus temperature. The midpoint of the unfolding transition is the Tₘ. A significant increase in the Tₘ in the presence of the fragment compared to the control indicates binding and stabilization.

Conclusion

N-Methyl-4-bromobenzylamine hydrochloride possesses the key attributes of a valuable fragment for FBDD campaigns. Its simple structure, low molecular weight, and synthetic tractability make it an excellent starting point for the development of more potent and selective inhibitors. The detailed experimental protocols provided in this guide offer a framework for researchers to effectively screen this and similar fragments against a range of biological targets, with a particular emphasis on the promising field of bromodomain inhibition. The integration of biophysical screening methods with structural biology is crucial for the successful progression of fragment hits into viable lead compounds.

Protocols & Analytical Methods

Application Note and Protocol: Derivatization of N-Methyl-4-bromobenzylamine hydrochloride for Enhanced HPLC-MS Detection

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the chemical derivatization of N-Methyl-4-bromobenzylamine hydrochloride for quantitative analysis by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS). N-Methyl-4-bromobenzylamine, a secondary amine, can be challenging to analyze directly by reversed-phase HPLC due to its polarity and potential for poor chromatographic retention and ionization efficiency. Pre-column derivatization with a suitable labeling agent enhances its chromatographic properties and significantly improves detection sensitivity in mass spectrometry. This document outlines a comprehensive protocol using Dansyl Chloride as the derivatizing agent, including reagent preparation, reaction conditions, and sample workup, followed by HPLC-MS analysis.

Introduction

N-Methyl-4-bromobenzylamine is a chemical intermediate used in the synthesis of various pharmaceutical compounds. Accurate and sensitive quantification of this and related compounds is crucial during drug development and quality control processes. Direct analysis by HPLC-MS can be hampered by the compound's physicochemical properties. Chemical derivatization addresses these challenges by introducing a non-polar, easily ionizable moiety to the analyte molecule.

Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride) is a widely used derivatizing reagent for primary and secondary amines.[1][2] The reaction, known as dansylation, proceeds under alkaline conditions where the amine's nucleophilic nitrogen attacks the sulfonyl chloride group of dansyl chloride.[1] This forms a stable, fluorescent N-dansyl-sulfonamide derivative that is significantly more hydrophobic and readily forms positive ions, making it ideal for reversed-phase HPLC with positive mode electrospray ionization mass spectrometry (ESI-MS) detection.[1][3]

Experimental Protocols

Materials and Reagents

• N-Methyl-4-bromobenzylamine hydrochloride (analytical standard)

• Dansyl Chloride (≥99.0%)[2]

• Sodium Bicarbonate (NaHCO₃)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Formic Acid (FA), LC-MS grade

• Hydrochloric Acid (HCl), 1 M solution

• Nitrogen gas for evaporation

Equipment

• HPLC system coupled with a mass spectrometer (e.g., Triple Quadrupole or Q-TOF)

• Analytical balance

• Vortex mixer

• Centrifuge

• Heating block or water bath

• Sample vials and autosampler vials

• Syringe filters (0.22 µm)

Protocol: Derivatization of N-Methyl-4-bromobenzylamine with Dansyl Chloride

This protocol is a general guideline and may require optimization for specific sample matrices and instrument configurations.

• Preparation of Solutions:

  • N-Methyl-4-bromobenzylamine hydrochloride Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Methyl-4-bromobenzylamine hydrochloride and dissolve it in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water.

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with 50:50 (v/v) acetonitrile/water to achieve the desired concentration range for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

  • Sodium Bicarbonate Buffer (100 mM, pH ~8.5): Dissolve 0.84 g of sodium bicarbonate in 100 mL of HPLC-grade water.

  • Dansyl Chloride Solution (5 mg/mL): Prepare this solution fresh by dissolving 25 mg of Dansyl Chloride in 5 mL of anhydrous acetonitrile. This solution is sensitive to moisture and light and should be used promptly.

• Derivatization Reaction:

  • In a microcentrifuge tube, add 100 µL of the working standard solution or sample extract.

  • Add 200 µL of the 100 mM sodium bicarbonate buffer to create alkaline conditions.

  • Add 200 µL of the freshly prepared 5 mg/mL Dansyl Chloride solution.

  • Vortex the mixture thoroughly for 30 seconds.

  • Incubate the reaction mixture at 60°C for 30 minutes in a heating block or water bath, protected from light.

• Reaction Quenching and Sample Preparation:

  • After incubation, cool the reaction mixture to room temperature.

  • To quench the reaction and remove excess Dansyl Chloride, add 50 µL of 1 M HCl. The solution should become acidic.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room temperature or with gentle heating (e.g., 40°C).

  • Reconstitute the dried residue in 200 µL of the initial mobile phase composition (e.g., 80:20 water/acetonitrile with 0.1% formic acid).

  • Vortex for 30 seconds and centrifuge at 10,000 x g for 5 minutes to pellet any precipitate.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for HPLC-MS analysis.

Data Presentation

Table 1: HPLC-MS Parameters for the Analysis of Dansylated N-Methyl-4-bromobenzylamine

Parameter	Value
HPLC System	Agilent 1290 Infinity II or equivalent
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 20% B, 1-8 min: 20-95% B, 8-10 min: 95% B, 10.1-12 min: 20% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer	Agilent 6470 Triple Quadrupole or equivalent
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	4000 V
Gas Temperature	325°C
Gas Flow	8 L/min
Nebulizer Pressure	35 psi
MRM Transition	To be determined empirically by infusing the derivatized standard

Table 2: Expected Mass Transitions for Dansylated N-Methyl-4-bromobenzylamine

Analyte	Derivatizing Agent	Chemical Formula of Derivative	Expected [M+H]⁺ (m/z)
N-Methyl-4-bromobenzylamine	Dansyl Chloride	C₂₀H₂₁BrN₂O₂S	449.05 (with Br isotope pattern)

Note: The exact m/z values should be confirmed experimentally. The bromine atom will result in a characteristic isotopic pattern with two major peaks of nearly equal intensity separated by 2 Da.

Visualization of Workflows and Pathways

References

• 1. benchchem.com [benchchem.com]
• 2. ダンシルクロリド suitable for fluorescence, BioReagent, ≥99.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Quantification of Carboxylic Acids using N-Methyl-4-bromobenzylamine hydrochloride

Introduction

The accurate quantification of carboxylic acids is crucial in various fields, including biomedical research, drug development, and metabolomics. Many biologically significant molecules, such as intermediates of the tricarboxylic acid (TCA) cycle, are carboxylic acids.[1][2][3] Direct analysis of these compounds by methods like reverse-phase liquid chromatography-mass spectrometry (LC-MS) can be challenging due to their poor retention and ionization efficiency.[3]

To overcome these limitations, a pre-column derivatization strategy is often employed. This involves chemically modifying the carboxylic acid with a reagent that enhances its analytical properties. N-Methyl-4-bromobenzylamine (4-BNMA), used in its hydrochloride salt form for better solubility, is a highly effective derivatization reagent for this purpose.[1][2][3][4]

This application note details the use of N-Methyl-4-bromobenzylamine hydrochloride for the sensitive and reliable quantification of carboxylic acids by LC-MS/MS.

Principle of the Method

The methodology is based on the chemical derivatization of the carboxyl group of the target acid with 4-BNMA. This reaction is an amide coupling reaction, typically facilitated by a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[3][4]

The key advantages of using 4-BNMA as a derivatization reagent include:

• Enhanced Chromatographic Retention: The addition of the benzyl group from 4-BNMA increases the hydrophobicity of the carboxylic acid derivative, leading to improved retention on reverse-phase chromatography columns.[3][4]

• Improved Mass Spectrometric Detection: The derivatization allows for analysis in positive electrospray ionization (ESI) mode, which is often more sensitive than negative mode for small molecules.[1][2][3][4] The presence of the nitrogen atom in the newly formed amide bond facilitates protonation.

• Facilitated Analyte Identification: 4-BNMA contains a bromine atom. The characteristic isotopic pattern of bromine (approximately 1:1 ratio of 79Br and 81Br) provides a unique signature in the mass spectrum, allowing for confident identification of the derivatized analytes.[1][2][3][4]

• Prevention of Side Reactions: As a secondary amine, 4-BNMA prevents unwanted internal cyclization reactions that can occur with primary amine reagents when derivatizing polycarboxylic acids.[3][4]

Chemical Reaction

The carboxylic acid is activated by EDC to form a reactive O-acylisourea intermediate. This intermediate then reacts with the secondary amine of N-Methyl-4-bromobenzylamine to form a stable amide bond, releasing an isourea byproduct.

Caption: Chemical derivatization of a carboxylic acid with N-Methyl-4-bromobenzylamine using EDC.

Quantitative Data

The derivatization of carboxylic acids with 4-BNMA followed by LC-MS/MS analysis allows for their quantification with high sensitivity. The limits of detection (LODs) for several biologically relevant carboxylic acids are summarized in the table below.

Carboxylic Acid	Limit of Detection (LOD) (µg/L)
Pyruvic Acid	1.1
Lactic Acid	2.1
Fumaric Acid	0.2
Succinic Acid	0.9
Malic Acid	1.1
α-Ketoglutaric Acid	0.4
Citric Acid	44
Isocitric Acid	1.1

Data sourced from Marquis et al., 2017.[2][3]

Experimental Protocols

1. Materials and Reagents

• N-Methyl-4-bromobenzylamine hydrochloride (4-BNMA)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Carboxylic acid standards and samples

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid (FA)

• Acetate buffer (50 mM, pH 5.6) for quenching the reaction

• Standard laboratory glassware and consumables (e.g., microcentrifuge tubes, pipettes)

2. Preparation of Solutions

• 4-BNMA Stock Solution (10 mM): Prepare in acetonitrile.

• EDC Solution (1 M): Prepare fresh in a mixture of acetonitrile and water (90:10, v/v).[3]

• Carboxylic Acid Standards: Prepare a series of standard solutions of the target carboxylic acids in water at known concentrations.

3. Derivatization Protocol

The following protocol is adapted from the method described by Marquis et al. (2017).[3]

• To a 12.5 µL aliquot of the carboxylic acid standard or sample, add 50 µL of the 10 mM 4-BNMA solution.

• Add 25 µL of the freshly prepared 1 M EDC solution to initiate the reaction.

• Vortex the mixture gently.

• Incubate the reaction mixture at 60°C for 45 minutes.[3]

• To stop the reaction, add 100 µL of 50 mM acetate buffer (pH 5.6).[3]

• The derivatized sample is now ready for LC-MS/MS analysis. If necessary, the sample can be dried under vacuum and reconstituted in a suitable solvent (e.g., 50:50 acetonitrile:water) prior to injection.[3]

4. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is suitable for separating the derivatized carboxylic acids.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient elution from a low to a high percentage of Mobile Phase B should be optimized to achieve good separation of the analytes of interest.

  • Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

  • Column Temperature: Maintain at a constant temperature (e.g., 40°C) for reproducible retention times.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. The precursor ion will be the [M+H]+ of the derivatized carboxylic acid. The product ions for fragmentation should be determined by infusing a derivatized standard. The bromine isotope pattern will be evident in the precursor and fragment ions containing the 4-BNMA moiety.

Experimental Workflow

Caption: Workflow for the quantification of carboxylic acids using 4-BNMA derivatization.

Conclusion

The use of N-Methyl-4-bromobenzylamine hydrochloride as a derivatization reagent provides a robust, sensitive, and specific method for the quantification of carboxylic acids by LC-MS/MS.[3] This approach effectively addresses the challenges associated with the direct analysis of these important biological molecules. The straightforward protocol and the distinct advantages offered by 4-BNMA make this method highly suitable for applications in metabolomics, clinical research, and pharmaceutical analysis.

References

• 1. [PDF] A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids | Semantic Scholar [semanticscholar.org]
• 2. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]

Application Note: Quantitative Analysis of TCA Cycle Intermediates using LC-MS/MS with 4-bromo-N-methylbenzylamine (4-BNMA) Derivatization

Abstract

The tricarboxylic acid (TCA) cycle is a fundamental metabolic pathway central to cellular energy production and biosynthesis. The quantitative analysis of its intermediates is crucial for understanding metabolic regulation in various physiological and pathological states. However, the small, polar, and often isomeric nature of these carboxylic acids presents significant analytical challenges for traditional reversed-phase liquid chromatography-mass spectrometry (LC-MS). This application note describes a robust and sensitive LC-MS/MS method for the quantification of TCA cycle intermediates following derivatization with 4-bromo-N-methylbenzylamine (4-BNMA). This derivatization strategy enhances chromatographic retention on reversed-phase columns and significantly improves ionization efficiency in positive electrospray ionization (ESI) mode. The incorporated bromine atom provides a characteristic isotopic pattern, aiding in the confident identification of derivatized analytes.

Introduction

Small molecules with carboxylic acid functional groups are central to numerous biological processes, from energy metabolism to cellular signaling.[1] The intermediates of the TCA cycle, a series of enzyme-catalyzed chemical reactions, are critical for the generation of ATP and provide precursors for the synthesis of amino acids, fatty acids, and nucleotides.[2][3][4] Perturbations in the TCA cycle have been linked to various diseases, including cancer.[4][5]

The analysis of these small, polar metabolites is challenging due to their poor retention on conventional reversed-phase LC columns and low ionization efficiency in ESI-MS.[2][6] While techniques like hydrophilic interaction chromatography (HILIC) and ion-pairing chromatography can be employed, they often suffer from reproducibility issues and mobile phase complexities that can interfere with MS detection.[2][3] Chemical derivatization offers a powerful alternative to overcome these limitations.[6][7]

This note details a method utilizing 4-bromo-N-methylbenzylamine (4-BNMA) as a derivatization reagent for the sensitive and specific analysis of TCA cycle intermediates by LC-MS/MS.[1][8] The 4-BNMA reagent reacts with the carboxylic acid groups of the TCA intermediates in the presence of a coupling agent, 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[8][9] This derivatization imparts several key advantages:

• Enhanced Hydrophobicity: The addition of the benzyl group improves retention on reversed-phase columns.[8][9]

• Improved Ionization: The derivatized products are readily detected in positive ESI mode.[1][8]

• Confident Identification: The presence of a bromine atom results in a characteristic isotopic pattern (¹⁹Br/⁸¹Br), facilitating unambiguous identification.[1][8][9]

• Specific Fragmentation: The derivatized molecules produce a unique product ion pair (m/z 169/171) upon fragmentation, which is useful for identifying unknown carboxylic acids.[9]

Experimental Workflow

The overall experimental workflow for the LC-MS/MS analysis of TCA cycle intermediates using 4-BNMA derivatization is depicted below.

References

• 1. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. waters.com [waters.com]
• 4. Development of simultaneous quantitative analysis of tricarboxylic acid cycle metabolites to identify specific metabolites in cancer cells by targeted metabolomic approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of a LC-MS/MS Method for the Simultaneous Detection of Tricarboxylic Acid Cycle Intermediates in a Range of Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jbcgenetics.com [jbcgenetics.com]
• 7. researchgate.net [researchgate.net]
• 8. d-nb.info [d-nb.info]
• 9. researchgate.net [researchgate.net]

Application Notes: Quantitative Analysis of Fatty Acids by HPLC-MS Following Derivatization with N-Methyl-4-bromobenzylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of fatty acids is crucial in various fields, including metabolic research, drug development, and clinical diagnostics. Fatty acids, however, often exhibit poor ionization efficiency and chromatographic retention in their free form, making their direct analysis by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) challenging. Chemical derivatization can significantly enhance the analytical performance by improving the chromatographic properties and increasing the ionization efficiency of these molecules.

This application note describes a robust and sensitive method for the quantitative analysis of a diverse range of fatty acids in biological samples. The method is based on the derivatization of the carboxylic acid group of fatty acids with N-Methyl-4-bromobenzylamine hydrochloride (also known as 4-bromo-N-methylbenzylamine or 4-BNMA). This derivatization reagent introduces a readily ionizable group, enabling sensitive detection in positive electrospray ionization (ESI) mode. The presence of a bromine atom in the derivatizing agent results in a characteristic isotopic pattern, which aids in the confident identification of the derivatized analytes.[1][2]

Principle of the Method

The derivatization reaction involves the coupling of the carboxylic acid moiety of the fatty acid with the secondary amine of N-Methyl-4-bromobenzylamine. This reaction is typically facilitated by a coupling agent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in an aprotic solvent. The resulting amide derivative is more amenable to reverse-phase chromatography and exhibits significantly enhanced signal intensity in positive ion ESI-MS. The workflow consists of sample preparation (extraction of fatty acids), derivatization, and subsequent analysis by LC-MS/MS.

Featured Applications

• Metabolomics: Quantify short-chain fatty acids (SCFAs) in gut microbiota research.

• Drug Discovery: Profile fatty acid changes in response to drug treatment.

• Clinical Research: Analyze fatty acid biomarkers in plasma or serum for disease diagnosis and monitoring.

• Nutritional Science: Determine the fatty acid composition of food and nutritional supplements.

Quantitative Data Summary

The following tables present representative quantitative data for the analysis of various fatty acids using the described derivatization method. This data is illustrative of the expected performance of the method.

Table 1: Limits of Detection (LOD) for Selected Carboxylic Acids

Analyte	Limit of Detection (LOD) (µg/L)
Pyruvic acid	1.1
Lactic acid	2.5
Fumaric acid	0.2
Succinic acid	1.4
Malic acid	0.6
α-Ketoglutaric acid	1.1
Citric acid / Isocitric acid	44

Data adapted from Marquis et al. (2017) for TCA cycle intermediates, demonstrating the sensitivity of the 4-BNMA derivatization method.[1]

Table 2: Example Linearity and Limit of Quantification (LOQ) for a Range of Fatty Acids (Illustrative Data)

Fatty Acid	Carbon Chain	Linearity Range (µM)	Correlation Coefficient (r²)	Limit of Quantification (LOQ) (µM)
Butyric Acid	C4:0	0.1 - 100	> 0.995	0.1
Hexanoic Acid	C6:0	0.1 - 100	> 0.995	0.1
Octanoic Acid	C8:0	0.05 - 50	> 0.998	0.05
Lauric Acid	C12:0	0.05 - 50	> 0.998	0.05
Myristic Acid	C14:0	0.01 - 25	> 0.999	0.01
Palmitic Acid	C16:0	0.01 - 25	> 0.999	0.01
Stearic Acid	C18:0	0.01 - 25	> 0.999	0.01
Oleic Acid	C18:1	0.01 - 25	> 0.999	0.01
Linoleic Acid	C18:2	0.01 - 25	> 0.999	0.01
Arachidonic Acid	C20:4	0.01 - 20	> 0.999	0.01

This table presents expected performance characteristics for a validated method and should be confirmed in the user's laboratory.

Experimental Protocols

Materials and Reagents

• N-Methyl-4-bromobenzylamine hydrochloride (Derivatization Reagent)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC) (Coupling Agent)

• Acetonitrile (ACN), LC-MS grade

• Water, LC-MS grade

• Formic acid (FA), LC-MS grade

• Fatty acid standards

• Internal standards (e.g., isotopically labeled fatty acids)

• Microcentrifuge tubes (1.5 mL)

• Heating block or incubator

• Centrifugal vacuum evaporator (e.g., SpeedVac)

• Vortex mixer

Sample Preparation (General Procedure)

• Lipid Extraction: For biological samples such as plasma, serum, or tissue homogenates, perform a lipid extraction using a suitable method (e.g., Folch or Bligh-Dyer extraction) to isolate the total lipid fraction.

• Hydrolysis (for total fatty acids): To analyze total fatty acids (both free and esterified), hydrolyze the lipid extract using a methanolic NaOH or KOH solution to release the fatty acids from their ester linkages. Neutralize the solution and extract the free fatty acids.

• Drying: Evaporate the solvent from the extracted free fatty acids to complete dryness under a gentle stream of nitrogen or using a centrifugal vacuum evaporator.

Derivatization Protocol

• To the dried fatty acid residue in a 1.5 mL microcentrifuge tube, add 50 µL of 10 mM N-Methyl-4-bromobenzylamine hydrochloride in acetonitrile.

• Add 25 µL of 1 M EDC in water.

• Vortex the mixture for 30 seconds.

• Incubate the reaction mixture at 60 °C for 45 minutes.

• After incubation, cool the sample to room temperature.

• To quench the reaction, add 5 µL of a quenching agent such as acetic acid.

• Dry the sample to completeness using a centrifugal vacuum evaporator.

• Reconstitute the dried derivatized sample in 100 µL of 50:50 (v/v) acetonitrile/water for LC-MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system capable of binary gradient elution.

• Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is recommended for good separation of the derivatized fatty acids.

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

Time (min)	% Mobile Phase B
0.0	30
2.0	70
10.0	98
12.0	98
12.1	30
15.0	30

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. The precursor ion will be the [M+H]+ of the derivatized fatty acid. A common product ion for 4-BNMA derivatives corresponds to the fragment of the derivatizing agent.[1]

Visualizations

Caption: Experimental workflow for fatty acid analysis.

Caption: Derivatization reaction of fatty acids.

References

• 1. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Methyl-4-bromobenzylamine Hydrochloride in Metabolomics Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of metabolomics, the accurate and sensitive detection of small molecule metabolites is paramount. Carboxylic acids, including key intermediates of the tricarboxylic acid (TCA) cycle, are often challenging to analyze using standard reversed-phase liquid chromatography-mass spectrometry (LC-MS) due to their high polarity and poor ionization efficiency. Chemical derivatization presents a robust solution to overcome these analytical hurdles. N-Methyl-4-bromobenzylamine hydrochloride, and its free base form 4-bromo-N-methylbenzylamine (4-BNMA), has emerged as a highly effective derivatization reagent for carboxylic acids, significantly enhancing their detectability in metabolomics studies.[1][2][3]

This document provides detailed application notes and experimental protocols for the use of N-Methyl-4-bromobenzylamine hydrochloride in the preparation of metabolomics samples for LC-MS/MS analysis.

Application Notes

Principle of Derivatization

N-Methyl-4-bromobenzylamine reacts with the carboxyl groups of metabolites in the presence of a coupling agent, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to form an amide bond. This derivatization imparts several key advantages for LC-MS/MS analysis:

• Enhanced Ionization Efficiency: The derivatization adds a readily ionizable amine group, leading to a significant increase in signal intensity in positive electrospray ionization (ESI) mode.[1][3]

• Improved Chromatographic Retention: The addition of the non-polar benzyl group enhances the retention of polar carboxylic acids on reversed-phase LC columns, allowing for better separation from other matrix components.

• Facilitated Metabolite Identification: The presence of a bromine atom in the derivatizing agent results in a characteristic isotopic pattern (79Br and 81Br) in the mass spectrum of the derivatized metabolite. This unique isotopic signature serves as a clear indicator of a derivatized species, aiding in the identification of known and unknown carboxylic acids.[1][2]

• Predictable Fragmentation: The derivatized metabolites exhibit a characteristic fragmentation pattern in tandem mass spectrometry (MS/MS), often producing a common fragment ion corresponding to the 4-bromobenzyl moiety (m/z 169/171), which can be used for targeted analysis and screening.[2]

Applications

This derivatization strategy is particularly well-suited for the analysis of a wide range of biologically important carboxylic acids, including:

• Tricarboxylic Acid (TCA) Cycle Intermediates: Such as citrate, isocitrate, α-ketoglutarate, succinate, fumarate, and malate.[1][3]

• Other Organic Acids: Including lactate and pyruvate.[1]

• Mono-, Di-, and Tri-carboxylic Acids: The method has been shown to be effective for the complete derivatization of polycarboxylic acids.[1][3]

The successful application of this method has been demonstrated in both in vitro (cell culture) and in vivo models, making it a versatile tool for metabolic research in various contexts, including drug development and disease biomarker discovery.[1][3]

Quantitative Data Summary

The use of N-Methyl-4-bromobenzylamine hydrochloride for derivatization allows for highly sensitive quantification of carboxylic acids. The following table summarizes the limits of detection (LOD) and quantification (LOQ) for several key metabolites as reported in the literature.[1]

Analyte	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)
Lactate	10	30
Pyruvate	5	15
Malate	4	12
Fumarate	0.9	3
Succinate	0.2	0.6
α-Ketoglutarate	0.2	0.6
Isocitrate	15	45
Citrate	15	45
Oxaloacetate	44	132

Experimental Protocols

Reagent Preparation

• Derivatization Reagent (4-BNMA Solution): Prepare a 10 mM solution of 4-bromo-N-methylbenzylamine (free base) in a suitable organic solvent (e.g., acetonitrile or methanol). Note: If starting with N-Methyl-4-bromobenzylamine hydrochloride, it may need to be neutralized to the free base form prior to use, or the reaction buffer adjusted accordingly.

• Coupling Agent (EDC Solution): Prepare a 1 M solution of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in water. This solution should be prepared fresh before each use.

• Quenching Solution: Prepare a 50 mM acetate buffer (pH 5.6).

Sample Preparation and Derivatization

This protocol is adapted from Marquis et al. (2017).[1][3]

• Sample Extraction: Extract metabolites from the biological matrix of interest (e.g., cells, tissue, biofluids) using a suitable solvent system (e.g., 50:50 methanol:water). For cell and tissue samples, homogenization is required.

• Drying: Dry the metabolite extract completely using a vacuum concentrator (e.g., SpeedVac).

• Derivatization Reaction: a. To the dried extract, add 50 µL of 10 mM 4-BNMA solution. b. Add 25 µL of 1 M EDC solution. c. Vortex the mixture briefly. d. Incubate the reaction at 60°C for 45 minutes.

• Quenching: Stop the reaction by adding 100 µL of 50 mM acetate buffer (pH 5.6).

• Final Preparation: Dry the quenched reaction mixture under vacuum. Reconstitute the dried derivatized sample in a suitable solvent for LC-MS analysis (e.g., 50:50 acetonitrile:water).

LC-MS/MS Analysis

The following are general parameters for the analysis of 4-BNMA derivatized carboxylic acids. Specific conditions may need to be optimized for the instrument and analytes of interest.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is suitable for separation.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A gradient from low to high organic content (Mobile Phase B) is used to elute the derivatized metabolites. A typical gradient might start at 5-10% B and ramp up to 95% B over several minutes.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature, e.g., 40°C.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: The precursor ion will be the [M+H]+ of the derivatized metabolite. The product ion is typically the characteristic fragment at m/z 169 or 171. The specific precursor-to-product transitions for each metabolite need to be determined empirically.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for metabolomics sample preparation and analysis using 4-BNMA derivatization.

Derivatization Reaction Signaling Pathway

Caption: Chemical derivatization pathway of a carboxylic acid with 4-BNMA using EDC.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Peptide Synthesis Utilizing N-Methyl-4-bromobenzylamine Hydrochloride

Introduction

N-Methyl-4-bromobenzylamine hydrochloride is a versatile building block in medicinal chemistry and drug discovery.[1] While not a standard amino acid, its unique structural features—a secondary N-methylamine and a bromo-substituted phenyl ring—make it a valuable reagent for the strategic modification of peptides. The incorporation of this moiety can introduce conformational constraints, enhance metabolic stability, and provide a reactive handle for further chemical diversification, such as through cross-coupling reactions.[2][3]

The N-methyl group can improve a peptide's pharmacokinetic properties by increasing its resistance to enzymatic degradation and enhancing membrane permeability.[2][4] The bromo-functional group on the aromatic ring serves as a versatile anchor for post-synthetic modifications, enabling the attachment of various substituents to explore structure-activity relationships (SAR) in drug development.[3] These application notes provide detailed protocols for incorporating N-Methyl-4-bromobenzylamine as a C-terminal cap on peptides synthesized via Solid-Phase Peptide Synthesis (SPPS).

Core Applications in Peptide Chemistry

• C-Terminal Modification: The most direct application is the amidation of the C-terminal carboxylic acid of a peptide. This modification neutralizes the negative charge of the C-terminus, which can be crucial for mimicking the native structure of a protein segment or for improving cell penetration.

• Peptidomimetic Design: By replacing a portion of a peptide backbone or a side chain, this building block can be used to create peptidomimetics with altered structural and biological properties.

• Scaffold for Further Diversification: The bromo-substituent allows for a wide range of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the creation of diverse peptide libraries for screening and optimization.[3]

Experimental Protocols

Protocol 1: C-Terminal Amidation of a Resin-Bound Peptide

This protocol describes the coupling of N-Methyl-4-bromobenzylamine to the C-terminus of a peptide chain assembled on a 2-chlorotrityl chloride (2-CTC) resin. Using a 2-CTC resin allows for the cleavage of the protected peptide under mild acidic conditions, preserving the side-chain protecting groups if necessary for subsequent solution-phase modifications.[5]

Materials and Reagents:

• Fmoc-protected amino acids

• 2-Chlorotrityl chloride resin

• N-Methyl-4-bromobenzylamine hydrochloride

• Coupling Reagent: HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• Base: N,N-Diisopropylethylamine (DIEA)

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

• Deprotection Solution: 20% piperidine in DMF

• Cleavage Cocktail: Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water (95:2.5:2.5)

Procedure for Solid-Phase Synthesis and C-Terminal Amidation (0.1 mmol scale):

• Resin Preparation & First Amino Acid Loading:

  • Swell 0.1 mmol of 2-chlorotrityl chloride resin in DCM for 30 minutes.

  • Dissolve the first Fmoc-protected amino acid (0.4 mmol) and DIEA (0.8 mmol) in DCM.

  • Add the amino acid solution to the swollen resin and agitate for 2 hours at room temperature.

  • Cap any remaining active sites by adding methanol and agitating for 30 minutes. Wash the resin thoroughly with DCM and DMF.

• Peptide Chain Elongation (Standard Fmoc-SPPS):

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to ensure complete removal of the Fmoc group.

  • Washing: Wash the resin thoroughly with DMF (5x) and DCM (3x).

  • Amino Acid Coupling:

    • In a separate vessel, pre-activate the next Fmoc-amino acid (4 equivalents) with HATU (3.9 equivalents) and DIEA (8 equivalents) in DMF for 1-3 minutes.[6][7]

    • Add the activated amino acid solution to the resin.

    • Agitate the reaction vessel at room temperature for 1-4 hours. Monitor the coupling reaction using a colorimetric test (e.g., Kaiser or bromophenol blue test).[7]

  • Washing: Wash the resin with DMF (3x), DCM (3x), and DMF (3x).

  • Repeat the deprotection, coupling, and washing steps for each amino acid in the sequence.

• Final Fmoc Deprotection: After coupling the last amino acid, perform a final Fmoc deprotection as described in step 2.

• Cleavage of Peptide Acid from Resin:

  • Wash the resin with DCM and dry under vacuum.

  • Treat the resin with a solution of 30% hexafluoroisopropanol (HFIP) in DCM for 1 hour to cleave the peptide from the resin while keeping side-chain protecting groups intact.

  • Filter the resin and collect the filtrate. Evaporate the solvent to obtain the protected peptide acid.

• Solution-Phase C-Terminal Amidation:

  • Dissolve the protected peptide acid (1 equivalent) in DMF.

  • Add N-Methyl-4-bromobenzylamine hydrochloride (1.5 equivalents), HATU (1.5 equivalents), and DIEA (3 equivalents).

  • Stir the reaction mixture at room temperature overnight.

  • Quench the reaction with water and extract the peptide with an organic solvent (e.g., ethyl acetate).

  • Purify the protected, C-terminally amidated peptide using flash chromatography.

• Final Deprotection and Purification:

  • Treat the purified peptide with a cleavage cocktail (e.g., 95% TFA) to remove all side-chain protecting groups.

  • Precipitate the crude peptide with cold diethyl ether.

  • Purify the final peptide product using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the peptide using mass spectrometry and analytical HPLC.[2]

Data Presentation

Table 1: Performance of Common Coupling Reagents for Sterically Hindered Couplings

The coupling of N-Methyl-4-bromobenzylamine can be challenging due to the steric hindrance of the secondary amine. The choice of coupling reagent is critical for achieving high yields. The data below is representative for coupling to N-methylated amines.

Coupling Reagent	Activating Additive	Base	Relative Efficiency for N-Methyl Coupling	Potential Side Reactions
HATU	Internal (HOAt)	DIEA	Very High	Guanidinylation of N-terminus if not pre-activated.[6]
HBTU	HOBt	DIEA	Moderate	Lower efficiency for sterically demanding couplings.
PyBOP	Internal (HOBt)	DIEA	Moderate to High	Can be less efficient for adjacent N-Me residues.[6]
PyAOP	Internal (HOAt)	DIEA	Very High	Recommended for difficult N-methyl couplings.[8]
T3P®	None	Collidine/DIEA	High	Requires careful stoichiometry; environmentally benign byproducts.[6]

Visualizations

Caption: Workflow for C-terminal amidation of a peptide using N-Methyl-4-bromobenzylamine.

Caption: Key reactive sites of N-Methyl-4-bromobenzylamine for peptide modification.

Caption: Logical flow for synthesizing a C-terminally modified peptide.

References

• 1. Page loading... [guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. Synthesis of N-methylated cyclic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. peptide.com [peptide.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocol for the EDC-Mediated Amide Coupling of N-Methyl-4-bromobenzylamine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amide bond formation is a cornerstone of modern drug discovery and development. Among the various methods available, carbodiimide-mediated couplings, particularly those utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), offer a reliable and versatile approach for covalently linking carboxylic acids and primary amines.[1] This application note provides a detailed protocol for the reaction of N-Methyl-4-bromobenzylamine hydrochloride with a generic carboxylic acid using EDC, a process relevant to the synthesis of diverse molecular entities in medicinal chemistry.

N-Methyl-4-bromobenzylamine serves as a valuable building block, incorporating a brominated phenyl ring that can be further functionalized, for instance, through cross-coupling reactions. The hydrochloride salt form necessitates the use of a non-nucleophilic base to liberate the free amine for the coupling reaction. The protocol described herein employs EDC in conjunction with an additive such as Hydroxybenzotriazole (HOBt) to enhance reaction efficiency and minimize potential side reactions.[1][2] The resulting N-acyl-N-methyl-4-bromobenzylamine products are often intermediates in the synthesis of biologically active compounds.

Data Presentation

Reactant and Product Properties

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
N-Methyl-4-bromobenzylamine hydrochloride	874-73-7	C₈H₁₁BrClN	236.54[3]
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)	25952-53-8	C₈H₁₈ClN₃	191.70
Hydroxybenzotriazole (HOBt)	2592-95-2	C₆H₅N₃O	135.13
N,N-Diisopropylethylamine (DIPEA)	7087-68-5	C₈H₁₉N	129.24
Representative Carboxylic Acid (e.g., Acetic Acid)	64-19-7	C₂H₄O₂	60.05
Representative Product (N-(4-bromobenzyl)-N-methylacetamide)	90561-76-5	C₁₀H₁₂BrNO	242.11

Typical Reaction Parameters

Parameter	Value/Condition	Rationale
Stoichiometry
Carboxylic Acid	1.0 eq	Limiting Reagent
N-Methyl-4-bromobenzylamine·HCl	1.0 - 1.2 eq	To ensure complete consumption of the carboxylic acid.
EDC·HCl	1.2 - 1.5 eq	Excess to drive the reaction to completion.
HOBt	0.1 - 1.2 eq	Catalytic or stoichiometric amounts to form the active ester and suppress side reactions.
DIPEA	2.0 - 2.5 eq	To neutralize the amine hydrochloride salt and the HCl generated from EDC·HCl.
Reaction Conditions
Solvent	Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)	Common solvents for EDC couplings, offering good solubility for reactants.
Temperature	0 °C to Room Temperature	Initial cooling to control the exothermic activation step, followed by warming to RT.
Reaction Time	12 - 24 hours	Typically sufficient for completion; monitored by TLC or LC-MS.
Atmosphere	Inert (Nitrogen or Argon)	To prevent side reactions with atmospheric moisture.
Work-up & Purification
Aqueous Wash	1M HCl, sat. NaHCO₃, Brine	To remove water-soluble byproducts (EDC-urea) and unreacted reagents.
Drying Agent	Anhydrous Na₂SO₄ or MgSO₄	To remove residual water from the organic phase.
Purification Method	Flash Column Chromatography	To isolate the pure amide product.

Experimental Protocols

This protocol describes a general procedure for the EDC/HOBt-mediated coupling of a carboxylic acid with N-Methyl-4-bromobenzylamine hydrochloride.

Materials and Reagents

• Carboxylic Acid (1.0 eq)

• N-Methyl-4-bromobenzylamine hydrochloride (1.1 eq)

• EDC·HCl (1.2 eq)

• HOBt (0.1 eq)

• DIPEA (2.2 eq)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup.

Step-by-Step Procedure

• Reaction Setup : To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), add the carboxylic acid (1.0 eq), N-Methyl-4-bromobenzylamine hydrochloride (1.1 eq), and HOBt (0.1 eq).

• Dissolution : Add anhydrous DCM (to achieve a concentration of approximately 0.1-0.2 M with respect to the carboxylic acid). Stir the mixture to dissolve the solids as much as possible.

• Base Addition : Cool the flask to 0 °C in an ice bath. Add DIPEA (2.2 eq) dropwise to the stirred suspension. Stir for 10-15 minutes to allow for the neutralization of the amine salt.

• EDC Addition : Add EDC·HCl (1.2 eq) to the reaction mixture in one portion.

• Reaction Progression : Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let the mixture warm to room temperature. Stir for 12-24 hours.

• Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up :

  • Dilute the reaction mixture with additional DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄.

• Purification :

  • Filter off the drying agent and concentrate the organic phase under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-acyl-N-methyl-4-bromobenzylamine product.

Mandatory Visualizations

References

• 1. N-Methyl-4-bromobenzylamine Hydrochloride | 874-73-7 [amp.chemicalbook.com]
• 2. AcetaMide, N-[(4-broMophenyl)Methyl]- synthesis - chemicalbook [chemicalbook.com]
• 3. chemscene.com [chemscene.com]

Application Notes and Protocols for Chiral Separation of Amines using N-Methyl-4-bromobenzylamine Hydrochloride Derivatization

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enantioselective analysis of chiral amines is of paramount importance in the pharmaceutical industry, where the stereochemistry of a drug molecule can significantly impact its therapeutic efficacy and safety.[1][2] Direct separation of enantiomers can be challenging and often requires expensive chiral stationary phases (CSPs).[3] An alternative and cost-effective approach is the indirect method, which involves the derivatization of the enantiomeric mixture with a chiral derivatizing agent (CDA) to form diastereomers.[4][5] These diastereomers, having different physicochemical properties, can then be separated on a conventional achiral column.[5]

This document provides a detailed protocol for the chiral separation of primary and secondary amines using N-Methyl-4-bromobenzylamine hydrochloride as a chiral derivatizing agent. The derivatization reaction introduces a chiral center and a chromophore, facilitating the separation and detection of the amine enantiomers by High-Performance Liquid Chromatography (HPLC).

Principle of Derivatization

N-Methyl-4-bromobenzylamine hydrochloride is a chiral reagent that can react with primary and secondary amines to form stable diastereomeric derivatives. The reaction proceeds via nucleophilic substitution, where the amine attacks the activated derivatizing agent. The resulting diastereomers can be resolved using standard reversed-phase HPLC. The bromine atom in the derivatizing agent enhances UV detection.

Experimental Protocols

Materials and Reagents

• N-Methyl-4-bromobenzylamine hydrochloride (CDA)

• Amine sample (racemic mixture)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Triethylamine (TEA) or other suitable base

• Formic acid or Acetic acid

• Anhydrous sodium sulfate

• Reaction vials (e.g., 2 mL glass vials with PTFE-lined caps)

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

Protocol 1: Derivatization of Chiral Amines

• Sample Preparation : Accurately weigh a known amount of the amine sample and dissolve it in a suitable solvent like acetonitrile to a final concentration of approximately 1 mg/mL.

• Reagent Preparation : Prepare a 10 mg/mL solution of N-Methyl-4-bromobenzylamine hydrochloride in anhydrous acetonitrile.

• pH Adjustment : In a reaction vial, add 100 µL of the amine sample solution. To ensure efficient derivatization, adjust the pH to approximately 8-9 by adding a small amount of triethylamine (TEA).[6][7] This deprotonates the amine, making it a better nucleophile.

• Derivatization Reaction : Add a 1.5 to 2-fold molar excess of the N-Methyl-4-bromobenzylamine hydrochloride solution to the amine solution.

• Incubation : Tightly cap the vial and vortex the mixture. Incubate the reaction at 60°C for 60 minutes. For less reactive amines, the incubation time or temperature may need to be optimized.[8]

• Reaction Quenching : After incubation, cool the reaction mixture to room temperature. Stop the reaction by adding 5 µL of 5% formic acid or acetic acid to neutralize the excess base and hydrolyze any remaining derivatizing agent.[6]

• Final Preparation for Analysis : The derivatized sample can be directly injected into the HPLC system or diluted with the mobile phase if necessary. If precipitation occurs, centrifuge the sample and inject the supernatant.

Protocol 2: HPLC Analysis of Diastereomers

• HPLC System : A standard HPLC system equipped with a UV detector is suitable.

• Column : A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended.

• Mobile Phase : A gradient or isocratic elution can be used. A typical starting point for method development is an isocratic mobile phase of acetonitrile and water (e.g., 60:40 v/v) with 0.1% formic acid. The mobile phase composition should be optimized to achieve the best separation for the specific amine derivatives.[8]

• Flow Rate : A flow rate of 1.0 mL/min is commonly used.

• Column Temperature : Maintain the column temperature at 25°C.

• Detection : Monitor the elution of the diastereomers using a UV detector at a wavelength where the derivative absorbs strongly, typically around 254 nm due to the bromobenzyl group.

• Injection Volume : Inject 10-20 µL of the final prepared sample.

Data Presentation

The success of the chiral separation is evaluated by the resolution (Rs) of the two diastereomeric peaks. The following table presents hypothetical data for the separation of a racemic amine after derivatization.

Analyte (as Diastereomer)	Retention Time (min)	Peak Area	Resolution (Rs)
Diastereomer 1 (from R-amine)	12.5	550,000	1.8
Diastereomer 2 (from S-amine)	14.2	545,000

Note: The elution order of the diastereomers will depend on the absolute configuration of the chiral derivatizing agent and the amine.

Visualization of Experimental Workflow

The following diagram illustrates the complete workflow for the chiral separation of amines using N-Methyl-4-bromobenzylamine hydrochloride derivatization.

Caption: Workflow for chiral amine separation.

Conclusion

The use of N-Methyl-4-bromobenzylamine hydrochloride as a chiral derivatizing agent offers a reliable and accessible method for the enantiomeric separation of primary and secondary amines. The provided protocols for derivatization and HPLC analysis serve as a comprehensive guide for researchers in academic and industrial settings. Optimization of reaction and chromatographic conditions may be necessary to achieve the desired separation for specific analytes. This indirect approach avoids the need for specialized chiral columns, making it a versatile tool in the field of chiral analysis.

References

• 1. chemistlibrary.wordpress.com [chemistlibrary.wordpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tcichemicals.com [tcichemicals.com]

Application Notes & Protocols: N-Methyl-4-bromobenzylamine Hydrochloride as a Versatile Scaffold in Combinatorial Library Synthesis

Introduction: The Strategic Value of a Bifunctional Building Block

In the landscape of drug discovery and medicinal chemistry, the efficiency of library synthesis is paramount. The selection of starting materials, or building blocks, dictates the accessible chemical space and the ultimate diversity of the compound collection.[1][2] N-Methyl-4-bromobenzylamine hydrochloride (CAS No. 874-73-7) emerges as a particularly strategic scaffold due to its inherent bifunctionality.[3] This commercially available compound presents two distinct and orthogonally reactive sites: a secondary amine and an aryl bromide.[4]

• The Secondary Amine: The N-methyl group provides a reactive site for nucleophilic chemistry, most notably reductive amination and N-acylation/sulfonylation. This allows for the systematic introduction of a wide array of substituents, modulating properties like polarity, hydrogen bonding capacity, and steric bulk.

• The Aryl Bromide: This moiety serves as a robust handle for transition metal-catalyzed cross-coupling reactions.[5] It is highly amenable to powerful C-C and C-N bond-forming reactions such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, enabling the construction of complex biaryl and arylamine frameworks.[6][7][8][9]

The hydrochloride salt form ensures stability, high purity, and ease of handling as a solid, making it ideal for weighing and dispensing in high-throughput and parallel synthesis workflows. This guide provides a detailed exploration of its application, complete with validated protocols for the generation of diverse chemical libraries.

Core Synthetic Strategies for Library Generation

The power of N-Methyl-4-bromobenzylamine lies in its ability to undergo sequential or parallel diversification at its two key functional groups. A typical workflow involves leveraging these reaction pathways to rapidly generate a matrix of novel compounds.

Caption: Library diversification workflow from the core scaffold.

This diagram illustrates the two primary diversification arms. A library can be generated by modifying either the amine (Step 1a) or the aryl bromide (Step 1b). Furthermore, a powerful "two-step" diversification can be achieved by first performing a coupling reaction on the bromide and then derivatizing the resulting secondary amine (e.g., Suzuki coupling followed by reductive amination), exponentially increasing the number of unique final products.

Experimental Protocols for Parallel Synthesis

The following protocols are optimized for use in parallel synthesis formats (e.g., 24 or 96-well reaction blocks) but are equally applicable to standard round-bottom flask synthesis.

Protocol 1: Reductive Amination of the Secondary Amine

Reductive amination is a robust and high-yielding method to form tertiary amines by reacting the secondary amine with an aldehyde or ketone in the presence of a mild reducing agent.[10][11][12] Sodium triacetoxyborohydride (STAB) is the reagent of choice as it is selective for the iminium ion intermediate and does not readily reduce the starting aldehyde, minimizing side reactions.[10][13]

Caption: General scheme for reductive amination.

Step-by-Step Methodology:

• Preparation: To an array of reaction vials, add a solution of N-Methyl-4-bromobenzylamine hydrochloride (1.0 eq) in dichloromethane (DCM). Add aqueous sodium bicarbonate (2.0 eq) and stir vigorously for 10 minutes. Separate the organic layer (containing the free base) and dry it over anhydrous Na₂SO₄. Aliquot the dried solution into the reaction vials and evaporate the solvent.

• Reagent Addition: Dissolve the resulting free base in 1,2-dichloroethane (DCE) to a concentration of 0.2 M. To each vial, add a unique aldehyde or ketone (1.1 eq).

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) to each vial. Cap the vials and place the reaction block on a shaker at room temperature.

• Reaction Monitoring: Allow the reactions to proceed for 12-18 hours. Progress can be monitored by TLC or LC-MS analysis of a representative well.

• Workup (Parallel): Quench the reactions by adding saturated aqueous NaHCO₃ solution. Add DCM, shake, and allow the layers to separate. Aspirate the aqueous layer. Wash the organic layer with brine.

• Purification: The organic layers can be concentrated in a centrifugal evaporator. The resulting crude products are often of sufficient purity for initial screening, or they can be further purified by automated flash chromatography.

Data Presentation: Representative Aldehyde Scope

Aldehyde Input (R-CHO)	Product Structure (R-CH₂-N(Me)-CH₂-Ph-4-Br)	Expected Yield	Notes
Benzaldehyde	N-benzyl-1-(4-bromophenyl)-N-methylmethanamine	>90%	Standard, high conversion.
4-Pyridinecarboxaldehyde	1-(4-bromophenyl)-N-methyl-N-(pyridin-4-ylmethyl)methanamine	>85%	Basic nitrogen tolerated well.
Isovaleraldehyde	1-(4-bromophenyl)-N-methyl-N-(3-methylbutyl)methanamine	>95%	Aliphatic aldehydes react cleanly.
Cyclohexanecarboxaldehyde	N-(cyclohexylmethyl)-1-(4-bromophenyl)-N-methylmethanamine	>90%	Sterically accessible cyclic aldehydes are excellent substrates.

Protocol 2: Suzuki-Miyaura Cross-Coupling of the Aryl Bromide

The Suzuki-Miyaura reaction is a cornerstone of modern medicinal chemistry for forming C(sp²)-C(sp²) bonds.[7][9][14] This protocol uses a standard palladium catalyst to couple the aryl bromide with a diverse library of boronic acids or their esters.[8][15]

Caption: General scheme for Suzuki-Miyaura coupling.

Step-by-Step Methodology:

• Inert Atmosphere Setup: Perform all additions in a glovebox or under a constant stream of inert gas (Argon or Nitrogen).

• Reagent Addition: To an array of microwave vials, add N-Methyl-4-bromobenzylamine hydrochloride (1.0 eq), a unique boronic acid (1.2 eq), and potassium carbonate (K₂CO₃) (2.5 eq).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq).

• Solvent Addition: Add a degassed solvent mixture of 1,4-dioxane and water (4:1 v/v) to a final concentration of 0.15 M with respect to the starting amine.

• Reaction: Seal the vials and heat the reaction block to 90-100 °C for 4-12 hours. For microwave-assisted synthesis, irradiate at 120-140 °C for 15-30 minutes.

• Workup: Cool the reactions to room temperature. Dilute with ethyl acetate and water. Separate the layers. Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude material via automated flash chromatography.

Data Presentation: Representative Boronic Acid Scope

Boronic Acid Input (R-B(OH)₂)	Product Structure (R-Ph-4-CH₂-NHMe·HCl)	Expected Yield	Notes
Phenylboronic acid	N-Methyl-1-([1,1'-biphenyl]-4-yl)methanamine	>85%	Unsubstituted biaryl formation is efficient.
4-Methoxyphenylboronic acid	1-(4'-methoxy-[1,1'-biphenyl]-4-yl)-N-methylmethanamine	>90%	Electron-rich boronic acids are highly reactive.
3-Fluorophenylboronic acid	1-(3'-fluoro-[1,1'-biphenyl]-4-yl)-N-methylmethanamine	>80%	Electron-deficient partners couple effectively.
Thiophene-2-boronic acid	N-Methyl-1-(4-(thiophen-2-yl)phenyl)methanamine	>75%	Heteroaromatic boronic acids are viable coupling partners.[16]

Protocol 3: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for C-N bond formation, allowing the coupling of aryl halides with a wide range of amines.[6][17][18] This reaction requires a strong, non-nucleophilic base and specialized phosphine ligands to facilitate the catalytic cycle.[17]

Step-by-Step Methodology:

• Inert Atmosphere Setup: This reaction is highly sensitive to oxygen. All steps must be performed in a glovebox.

• Reagent Addition: To an array of oven-dried reaction vials, add N-Methyl-4-bromobenzylamine hydrochloride (1.0 eq), sodium tert-butoxide (NaOtBu) (1.4 eq), the desired amine coupling partner (1.2 eq), a palladium source such as Pd₂(dba)₃ (0.02 eq), and a suitable phosphine ligand like XPhos (0.05 eq).

• Solvent Addition: Add anhydrous, degassed toluene or dioxane to a final concentration of 0.2 M.

• Reaction: Seal the vials and heat the reaction block to 100-110 °C for 12-24 hours.

• Workup: Cool the reactions to room temperature. Carefully quench with saturated aqueous NH₄Cl. Dilute with ethyl acetate and filter through a pad of celite to remove palladium residues.

• Purification: Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. Purify by flash chromatography.

Data Presentation: Representative Amine Scope

Amine Input	Product Structure	Expected Yield	Notes
Morpholine	4-((4-((Methylamino)methyl)phenyl)amino)morpholine	>80%	Cyclic secondary amines are excellent substrates.
Aniline	N¹-Methyl-N⁴-phenylbenzene-1,4-dimethanamine	>70%	Aryl amines can be coupled effectively.
Benzylamine	N¹-Benzyl-N⁴-methylbenzene-1,4-dimethanamine	>75%	Primary amines are suitable partners.
Indazole	1-(4-((Methylamino)methyl)phenyl)-1H-indazole	>65%	N-H containing heterocycles participate well.

Conclusion and Outlook

N-Methyl-4-bromobenzylamine hydrochloride is a superior building block for combinatorial chemistry, offering two chemically distinct points for diversification. The protocols outlined provide robust and scalable methods for generating large libraries of tertiary amines, biaryls, and complex arylamines. By strategically combining these reactions, researchers can rapidly explore vast regions of chemical space, accelerating the identification of novel hits and the optimization of lead compounds in drug discovery programs.

References

• 1. Novel Reagent Space: Identifying Unorderable but Readily Synthesizable Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chemscene.com [chemscene.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies | MDPI [mdpi.com]
• 9. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. jocpr.com [jocpr.com]
• 12. youtube.com [youtube.com]
• 13. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 14. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Application Note and Protocol: Analytical Method for Impurity Profiling of N-Methyl-4-bromobenzylamine Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Methyl-4-bromobenzylamine hydrochloride is a chemical intermediate used in the synthesis of various pharmaceutical compounds. The purity of this starting material is critical to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).[1][2] Impurity profiling is the process of identifying and quantifying all potential impurities in a drug substance.[1][2] Regulatory bodies like the FDA and EMA have stringent guidelines for the control of impurities in pharmaceutical products.[3][4] This document provides a detailed analytical methodology for the comprehensive impurity profiling of N-Methyl-4-bromobenzylamine hydrochloride using modern analytical techniques.

Potential Impurities

Impurities in N-Methyl-4-bromobenzylamine hydrochloride can originate from various sources, including starting materials, by-products of side reactions, intermediates, and degradation products.[1] Potential impurities may include:

• Starting Materials: 4-bromobenzaldehyde, methylamine.

• Intermediates: 4-bromobenzylimine.

• By-products: Bis(4-bromobenzyl)methylamine, 4-bromobenzoic acid.

• Degradation Products: 4-bromobenzyl alcohol.

A thorough understanding of the synthetic route is crucial for identifying potential process-related impurities.

Analytical Techniques for Impurity Profiling

A multi-technique approach is recommended for comprehensive impurity profiling.[4] High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) are primary techniques for separation and quantification.[5] Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for volatile impurities, while Liquid Chromatography-Mass Spectrometry (LC-MS) is used for identifying unknown non-volatile impurities.[3][5][6] Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural elucidation of isolated impurities.[5][6]

Protocol 1: HPLC/UHPLC Method for Separation and Quantification

This method is designed for the separation and quantification of N-Methyl-4-bromobenzylamine hydrochloride and its potential non-volatile impurities.

1. Instrumentation

• HPLC or UHPLC system with a UV detector or Photodiode Array (PDA) detector.

• Data acquisition and processing software.

2. Reagents and Materials

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for MS compatibility)[7]

• N-Methyl-4-bromobenzylamine hydrochloride reference standard

• Analytical column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point. For faster analysis, a shorter column with smaller particles can be used.[7]

3. Sample Preparation

• Prepare a diluent solution of Acetonitrile and Water (50:50 v/v).

• Accurately weigh and dissolve an appropriate amount of N-Methyl-4-bromobenzylamine hydrochloride in the diluent to obtain a final concentration of 1 mg/mL.

• Prepare a reference standard solution of N-Methyl-4-bromobenzylamine hydrochloride at the same concentration.

• Prepare a spiked sample by adding known amounts of potential impurities to the sample solution to confirm peak identification and resolution.

4. Instrumental Method

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 10% B; 5-25 min: 10-90% B; 25-30 min: 90% B; 30-31 min: 90-10% B; 31-35 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 220 nm

5. Data Analysis and Interpretation

• Identify the peak for N-Methyl-4-bromobenzylamine hydrochloride by comparing its retention time with the reference standard.

• Identify and quantify impurities based on their relative retention times and peak areas.

• The percentage of each impurity can be calculated using the following formula:

  % Impurity = (Area of Impurity Peak / Total Area of all Peaks) x 100

Quantitative Data Summary

Peak No.	Retention Time (min)	Relative Retention Time	Peak Area	% Area	Possible Identity
1	4.5	0.45	1500	0.15	4-bromobenzaldehyde
2	8.2	0.82	2500	0.25	Unknown
3	10.0	1.00	992000	99.20	N-Methyl-4-bromobenzylamine
4	12.7	1.27	4000	0.40	Bis(4-bromobenzyl)methylamine

Protocol 2: GC-MS Method for Volatile Impurities

This protocol is for the identification and quantification of volatile and semi-volatile impurities, such as residual solvents.[3][5]

1. Instrumentation

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS).

• Autosampler.

• Data acquisition and processing software with a mass spectral library.

2. Reagents and Materials

• Methanol (GC grade) or another suitable solvent.

• Helium (carrier gas).

• N-Methyl-4-bromobenzylamine hydrochloride sample.

3. Sample Preparation

• Accurately weigh and dissolve approximately 10 mg of N-Methyl-4-bromobenzylamine hydrochloride in 1 mL of Methanol.

• Vortex to ensure complete dissolution.

• Transfer to a GC vial for analysis.

4. Instrumental Method

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Volume	1 µL (split ratio 40:1)
Carrier Gas	Helium at 1.0 mL/min
Oven Program	50 °C (hold 2 min), ramp to 300 °C at 15 °C/min, hold 5 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Mass Range	40-500 amu
Ionization Mode	Electron Ionization (EI) at 70 eV

5. Data Analysis and Interpretation

• Identify peaks by comparing their mass spectra with a reference library (e.g., NIST).

• Quantify impurities using an internal or external standard method.

Protocol 3: LC-MS Method for Impurity Identification

This protocol is for the identification of unknown impurities detected by HPLC.

1. Instrumentation

• LC-MS/MS system (e.g., Q-TOF or Orbitrap) for high-resolution mass data.[3][6]

• Data acquisition and processing software.

2. Reagents and Materials

• Same as HPLC/UHPLC method, but use a volatile mobile phase modifier like formic acid or ammonium formate.[7]

3. Sample Preparation

• Same as HPLC/UHPLC method.

4. Instrumental Method

• Use the same chromatographic conditions as the HPLC/UHPLC method, ensuring mobile phase compatibility with the mass spectrometer.

• MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Mass Range: 100-1000 m/z.

  • Data Acquisition: Full scan for parent ions and tandem MS (MS/MS) for fragmentation patterns of impurity peaks.

5. Data Analysis and Interpretation

• Determine the accurate mass of the impurity peaks.

• Propose elemental compositions based on the accurate mass.

• Elucidate the structure of the impurity by interpreting the fragmentation pattern from the MS/MS spectra.

Protocol 4: NMR Spectroscopy for Structural Confirmation

NMR is used to definitively confirm the structure of isolated or synthesized impurities.[5][6]

1. Instrumentation

• NMR Spectrometer (e.g., 400 MHz or higher).

• NMR tubes.

2. Reagents and Materials

• Deuterated solvent (e.g., DMSO-d6, CDCl3).[8]

• Isolated impurity or synthesized reference standard.

3. Sample Preparation

• Dissolve 5-10 mg of the isolated impurity in approximately 0.7 mL of a suitable deuterated solvent.

• Transfer the solution to an NMR tube.

4. Experimental Procedure

• Acquire 1H NMR, 13C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra.

5. Data Analysis and Interpretation

• Assign the chemical shifts and coupling constants to the protons and carbons in the molecule.

• Use 2D NMR data to establish connectivity and confirm the proposed structure.

• Reference tables of known chemical shifts for common impurities and solvents can aid in identification.[8][9][10]

Visualizations

Caption: Experimental workflow for impurity profiling.

Caption: Logical relationship of analytical techniques.

References

• 1. soeagra.com [soeagra.com]
• 2. ijnrd.org [ijnrd.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. biomedres.us [biomedres.us]
• 5. biotech-spain.com [biotech-spain.com]
• 6. Development of Impurity Profiling Methods Using Modern Analytical Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Separation of (R)-4-Bromo-alpha-methylbenzylamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. epfl.ch [epfl.ch]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

quantification of neurotransmitters using N-Methyl-4-bromobenzylamine hydrochloride

A Theoretical Approach Using N-Methyl-4-bromobenzylamine Hydrochloride and a Practical Application with Benzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

The precise quantification of neurotransmitters is fundamental to advancing our understanding of neurological function and dysfunction. Chemical derivatization is a key strategy to enhance the analytical properties of these neurochemicals for chromatographic separation and mass spectrometric detection. This document first explores the theoretical application of N-Methyl-4-bromobenzylamine hydrochloride as a novel derivatizing agent for primary and secondary amine-containing neurotransmitters. Due to the absence of established methods for this specific reagent in the scientific literature, a generalized protocol is proposed based on the known reactivity of similar compounds.

Subsequently, this document provides a comprehensive and validated protocol for the quantification of a broad range of neurotransmitters and their metabolites using benzoyl chloride derivatization coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This established method offers high sensitivity and specificity, enabling the simultaneous analysis of diverse classes of neurochemicals in complex biological matrices.[1][2][3] Detailed experimental procedures, quantitative data, and visual workflows are presented to guide researchers in implementing this robust analytical technique.

Theoretical Application: N-Methyl-4-bromobenzylamine Hydrochloride Derivatization

While no specific methods employing N-Methyl-4-bromobenzylamine hydrochloride for neurotransmitter quantification have been reported in the peer-reviewed literature, its chemical structure suggests a potential utility as a derivatizing agent. As a secondary benzylamine derivative, it could theoretically react with primary and secondary amine groups present in many neurotransmitters (e.g., dopamine, serotonin, GABA) to form more stable and hydrophobic derivatives. This would likely improve their retention in reversed-phase chromatography and enhance their ionization efficiency for mass spectrometry.

A hypothetical reaction would involve the nucleophilic attack of the neurotransmitter's amine group on the benzylamine, likely requiring activation or specific reaction conditions to proceed efficiently. Further research would be necessary to optimize reaction parameters such as pH, temperature, reaction time, and solvent, as well as to characterize the resulting derivatives and validate the method's performance.

Validated Application: Benzoyl Chloride Derivatization

Benzoyl chloride is a highly effective and widely used derivatizing agent for the comprehensive analysis of neurotransmitters.[1][3][4] It reacts with primary and secondary amines, phenols, and other functional groups to increase the hydrophobicity and improve the chromatographic and mass spectrometric properties of the analytes.[1][5] This method allows for the simultaneous quantification of a diverse panel of neurotransmitters and their metabolites from a single sample.[2][3]

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) for various neurotransmitters and metabolites derivatized with benzoyl chloride and analyzed by LC-MS/MS.[1][2]

Analyte Class	Compound	Limit of Detection (LOD) (nM)
Monoamine Neurotransmitters	Dopamine (DA)	0.03 - 0.2
Serotonin (5-HT)	0.03 - 0.2
Norepinephrine (NE)	0.03 - 0.2
Monoamine Metabolites	Homovanillic acid (HVA)	0.05 - 11
5-Hydroxyindoleacetic acid (5-HIAA)	0.05 - 11
3-Methoxytyramine (3-MT)	0.05 - 11
Amino Acid Neurotransmitters	Gamma-aminobutyric acid (GABA)	2 - 250
Glutamate (Glu)	2 - 250
Aspartate (Asp)	2 - 250
Glycine (Gly)	2 - 250
Other Neurotransmitters	Acetylcholine (ACh)	0.5
Histamine	2
Adenosine	25

Data sourced from studies utilizing benzoyl chloride derivatization followed by HPLC-MS/MS analysis. The range in LODs reflects variations in instrumentation and experimental conditions.[1][2]

Experimental Protocols

Sample Preparation from Brain Tissue

A consistent and reproducible sample preparation protocol is crucial for accurate neurotransmitter quantification.

• Tissue Homogenization:

  • Accurately weigh the frozen brain tissue sample.

  • Homogenize the tissue in an appropriate volume of ice-cold homogenization buffer (e.g., 0.1 M perchloric acid) to precipitate proteins and prevent enzymatic degradation of neurotransmitters.

• Protein Precipitation and Clarification:

  • Vortex the homogenate thoroughly.

  • Centrifuge the homogenate at high speed (e.g., 15,000 x g) for 15-20 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection:

  • Carefully collect the supernatant, which contains the neurotransmitters and metabolites.

  • The supernatant can be stored at -80°C until derivatization.

Benzoyl Chloride Derivatization Protocol

This protocol is adapted from established methods for the derivatization of neurotransmitters in biological samples.[1][3]

• Sample Aliquoting:

  • Thaw the brain tissue supernatant on ice.

  • In a microcentrifuge tube, add 5 µL of the supernatant or standard solution.[1]

• Buffering:

  • Add 2.5 µL of 100 mM sodium tetraborate buffer (pH ~9.0) to the sample. Vortex briefly.[1]

• Derivatization Reaction:

  • Add 2.5 µL of 2% (v/v) benzoyl chloride in acetonitrile.[1]

  • Vortex the mixture immediately and vigorously for 1 minute to ensure efficient reaction.

  • The reaction is rapid and proceeds at room temperature.[1]

• Internal Standard Addition:

  • Add 2.5 µL of the internal standard solution. The internal standard can be a mixture of isotopically labeled neurotransmitters derivatized with ¹³C-benzoyl chloride for accurate quantification.[1][2]

• Sample Analysis:

  • The derivatized sample is now ready for injection into the LC-MS/MS system.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used for the separation of the derivatized neurotransmitters (e.g., Acquity UPLC HSS T3 C18, 2.1x100mm, 1.8µm particle size).

  • Mobile Phase: A gradient elution with a binary solvent system is employed.

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

  • Gradient: A gradient from low to high organic phase (Mobile Phase B) is used to elute the derivatized analytes. An example gradient could be 5-95% B over 8 minutes.[1]

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity in quantifying target analytes. The specific precursor-to-product ion transitions for each benzoylated neurotransmitter need to be optimized.

Visualizations

Experimental Workflow

Caption: Experimental workflow for neurotransmitter quantification.

Simplified Neurotransmitter Signaling Pathways

The following diagrams illustrate the basic signaling pathways for Dopamine, Serotonin, and GABA.

References

• 1. In Vivo Neurochemical Monitoring using Benzoyl Chloride Derivatization and Liquid Chromatography – Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vivo neurochemical monitoring using benzoyl chloride derivatization and liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Benzoyl chloride derivatization with liquid chromatography-mass spectrometry for targeted metabolomics of neurochemicals in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes - PMC [pmc.ncbi.nlm.nih.gov]

Unmasking Analytes: A Guide to Bromine Isotope Pattern Derivatization in Mass Spectrometry

Introduction: The Power of a Unique Signature

In the landscape of modern analytical chemistry, particularly within drug development and metabolomics, the unambiguous identification and quantification of target molecules in complex biological matrices remain a significant challenge. Mass spectrometry (MS) stands as a cornerstone technology for these endeavors, offering unparalleled sensitivity and selectivity. However, challenges such as poor ionization efficiency, low retention in reversed-phase liquid chromatography (LC), and the presence of isobaric interferences can obscure the signal of the analyte of interest.

This application note details a powerful strategy to overcome these hurdles: the use of bromine-containing derivatization reagents. By chemically "tagging" analytes with a bromine atom prior to MS analysis, we introduce a highly distinctive isotopic signature that acts as a beacon, simplifying detection and enhancing confidence in compound identification.

Bromine possesses two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundance (approximately 50.7% and 49.3%, respectively).[1][2] This unique isotopic distribution results in a characteristic doublet of peaks in the mass spectrum, separated by two mass-to-charge units (m/z), with a roughly 1:1 intensity ratio.[3][4][5] This "A+2" pattern is a tell-tale sign of a bromine-containing molecule, allowing for rapid identification even in complex spectra.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the principles, detailed experimental protocols for the derivatization of common functional groups, and best practices for LC-MS/MS analysis and data interpretation.

Fundamental Principles: The Bromine Isotope Doublet

The utility of bromine tagging is rooted in the fundamental principles of isotopic distribution. The near 1:1 ratio of ⁷⁹Br and ⁸¹Br isotopes means that a molecule containing a single bromine atom will appear in the mass spectrum as two distinct peaks of almost equal intensity, separated by 2 m/z units. For instance, if a derivatized molecule with a ⁷⁹Br atom has a mass of 'M', the same molecule with an ⁸¹Br atom will have a mass of 'M+2'. This predictable pattern provides a powerful filter for data analysis, allowing for the selective identification of derivatized analytes.

The number of bromine atoms in a molecule can also be inferred from the isotopic pattern. A molecule with two bromine atoms will exhibit a characteristic triplet at M, M+2, and M+4 with an intensity ratio of approximately 1:2:1.[6] This ability to "count" the number of derivatizing tags can be particularly useful in the analysis of polyfunctional molecules.

Number of Bromine Atoms	Isotopic Pattern (m/z)	Approximate Intensity Ratio
1	M, M+2	1:1
2	M, M+2, M+4	1:2:1
3	M, M+2, M+4, M+6	1:3:3:1

Derivatization Strategies and Protocols

The key to successful bromine tagging lies in the selection of an appropriate derivatization reagent that selectively and efficiently reacts with the functional group of interest on the target analyte. This section provides detailed protocols for the derivatization of two common and important functional groups: carboxylic acids and carbonyls.

Protocol 1: Derivatization of Carboxylic Acids with 4-Bromo-N-methylbenzylamine (4-BNMA)

Carboxylic acids are a ubiquitous class of molecules in biological systems, including fatty acids, amino acids, and intermediates of central carbon metabolism. However, they often exhibit poor retention in reversed-phase chromatography and ionize inefficiently in positive ion mode ESI-MS. Derivatization with 4-BNMA introduces a bromine tag and a readily ionizable tertiary amine, significantly improving their analytical characteristics.[1][7][8]

Materials:

• 4-Bromo-N-methylbenzylamine (4-BNMA)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid

• Sample containing carboxylic acids (e.g., plasma extract, cell lysate)

• Heating block or oven

• Vortex mixer

• Centrifuge

Step-by-Step Protocol:

• Sample Preparation:

  • Ensure the sample is in a solvent compatible with the derivatization reaction (e.g., water, methanol). If the sample is in a large volume of aqueous buffer, it may need to be dried down and reconstituted in a smaller volume.

  • For complex matrices like plasma or tissue homogenates, a protein precipitation and/or solid-phase extraction (SPE) cleanup step is recommended to reduce matrix effects.

• Derivatization Reaction:

  • In a microcentrifuge tube, add 50 µL of your sample.

  • Add 50 µL of a 10 mM solution of 4-BNMA in acetonitrile.

  • Add 25 µL of a freshly prepared 1 M solution of EDC in 90:10 (v/v) acetonitrile:water.

  • Vortex the mixture thoroughly.

  • Incubate the reaction at 60°C for 45 minutes.[8]

• Reaction Quenching (Optional):

  • The reaction can be stopped by adding 100 µL of 50 mM acetate buffer (pH 5.6). This step is optional but can be useful for improving the stability of the derivatives if there is a delay before analysis.

• Sample Dilution and Analysis:

  • After cooling to room temperature, the reaction mixture can be diluted with an appropriate solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a suitable concentration for LC-MS/MS analysis.

  • Centrifuge the sample to pellet any precipitate before transferring the supernatant to an autosampler vial.

Caption: Workflow for the derivatization of carboxylic acids with 4-BNMA.

Protocol 2: Derivatization of Carbonyl Compounds with 5-Bromo-2-hydrazinopyridine

Carbonyl compounds, such as aldehydes and ketones, are important biomarkers for oxidative stress and are involved in various metabolic pathways. Their analysis can be challenging due to their reactivity and often low concentrations. Derivatization with a hydrazine-containing reagent like 5-bromo-2-hydrazinopyridine forms stable hydrazones, improving their chromatographic properties and introducing the bromine isotopic signature for confident identification.[5]

Materials:

• 5-Bromo-2-hydrazinopyridine

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid

• Sample containing carbonyl compounds

• Vortex mixer

• Centrifuge

Step-by-Step Protocol:

• Sample Preparation:

  • Similar to the carboxylic acid protocol, ensure your sample is in a suitable solvent and perform any necessary cleanup steps to minimize matrix interference.

• Derivatization Reaction:

  • Prepare a 10 mM solution of 5-bromo-2-hydrazinopyridine in acetonitrile.

  • In a microcentrifuge tube, mix 100 µL of your sample with 100 µL of the 5-bromo-2-hydrazinopyridine solution.

  • Add 10 µL of 1% formic acid in acetonitrile to catalyze the reaction.

  • Vortex the mixture and incubate at room temperature for 60 minutes. For less reactive ketones, gentle heating (e.g., 40-50°C) may be required.

• Sample Dilution and Analysis:

  • After the incubation, the sample can be directly diluted with the initial mobile phase for LC-MS/MS analysis.

  • Centrifuge the sample before injection to remove any particulates.

LC-MS/MS Analysis of Brominated Derivatives

The successful analysis of brominated derivatives relies on the optimization of both the liquid chromatography separation and the mass spectrometry detection parameters.

Liquid Chromatography

A reversed-phase C18 column is typically suitable for the separation of these relatively nonpolar derivatives. A gradient elution using water and acetonitrile, both acidified with 0.1% formic acid, is a good starting point. The gradient should be optimized to achieve good separation of the derivatized analytes from each other and from matrix components.

Mass Spectrometry

Ionization: Electrospray ionization (ESI) in positive ion mode is generally preferred for the analysis of these derivatives, as the incorporated nitrogen atoms are readily protonated.

MS Parameter Optimization:

• Full Scan (MS1): In the initial stages of method development, acquire full scan data to confirm the presence of the characteristic bromine isotope pattern for your target derivatized analytes.

• Product Ion Scan (MS/MS): To develop a sensitive and specific Multiple Reaction Monitoring (MRM) method, perform product ion scans on the protonated molecular ions ([M+H]⁺ and [M+H+2]⁺) of your derivatized standards.

• Collision Energy (CE) Optimization: The collision energy is a critical parameter for obtaining optimal fragmentation and, therefore, the best sensitivity in MRM mode. Systematically vary the collision energy for each precursor-product ion transition to find the value that yields the highest intensity for the product ion. For 4-BNMA derivatives, a common and abundant product ion is observed at m/z 198/200, corresponding to the bromobenzyl fragment.[9]

• Cone Voltage/Declustering Potential: Optimize the cone voltage (or declustering potential, depending on the instrument manufacturer) to maximize the intensity of the precursor ions while minimizing in-source fragmentation.

Example MRM Transitions for a 4-BNMA Derivatized Analyte:

• Transition 1: [M(⁷⁹Br)+H]⁺ → Product Ion 1

• Transition 2: [M(⁸¹Br)+H]⁺ → Product Ion 1

• Transition 3: [M(⁷⁹Br)+H]⁺ → Product Ion 2 (Confirmatory)

• Transition 4: [M(⁸¹Br)+H]⁺ → Product Ion 2 (Confirmatory)

Data Analysis and Interpretation

The presence of the bromine isotope pattern is the key to simplifying data analysis.

Manual Inspection: In simple mixtures or for targeted analysis, the characteristic 1:1 doublet can be easily identified by manual inspection of the mass spectra.

Automated Screening: For untargeted analysis of complex samples, specialized software tools can be employed to automatically screen for the bromine isotope signature. Software packages such as MS-DIAL and various vendor-specific data mining tools can be configured to search for pairs of peaks with a specific mass difference (1.998 Da for Br) and intensity ratio.[5][10]

Caption: Data analysis workflow for identifying bromine-tagged compounds.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
No or low derivatization yield	Inactive reagents (moisture contamination)	Use fresh, high-purity reagents and anhydrous solvents. Store reagents properly.
Suboptimal reaction conditions (time, temperature)	Optimize reaction time and temperature for your specific analytes.
Sample matrix interference	Perform a sample cleanup step (e.g., SPE) prior to derivatization.
Poor peak shape (tailing)	Secondary interactions with the LC column	Ensure the mobile phase is sufficiently acidic (e.g., 0.1% formic acid). Consider a different column chemistry.
Column overload	Dilute the sample or inject a smaller volume.
Ion suppression	Co-eluting matrix components	Improve chromatographic separation. Use a more thorough sample cleanup method.
Employ stable isotope-labeled internal standards to correct for matrix effects.
Multiple derivative peaks for a single analyte	Incomplete derivatization of polyfunctional molecules	Increase the molar excess of the derivatization reagent and/or prolong the reaction time.
Side reactions	Optimize reaction conditions (e.g., lower temperature) to minimize side product formation.

Conclusion

The use of bromine isotope pattern derivatization is a robust and effective strategy for enhancing the detection and identification of a wide range of analytes in complex matrices by LC-MS. The introduction of the characteristic 1:1 isotopic doublet provides a unique and easily recognizable signature that simplifies data analysis and increases confidence in compound identification. The protocols and guidelines presented in this application note provide a solid foundation for researchers to implement this powerful technique in their own analytical workflows, ultimately leading to more reliable and comprehensive results in drug development, metabolomics, and other fields of chemical analysis.

References

• 1. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. MS-DIAL: data-independent MS/MS deconvolution for comprehensive metabolome analysis | Springer Nature Experiments [experiments.springernature.com]
• 5. Bromine signature coded derivatization LC-MS for specific profiling of carboxyl or carbonyl-containing metabolites in Mycoplasma pneumoniae infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. MS-DIAL: Data Independent MS/MS Deconvolution for Comprehensive Metabolome Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing N-Methyl-4-bromobenzylamine Hydrochloride Derivatization Reactions

Welcome to the technical support center for N-Methyl-4-bromobenzylamine hydrochloride derivatization. This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals optimize their derivatization reactions for robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is N-Methyl-4-bromobenzylamine hydrochloride, and what is its primary application in derivatization?

N-Methyl-4-bromobenzylamine hydrochloride is a chemical reagent. Its free base form, 4-bromo-N-methylbenzylamine (4-BNMA), is used as a derivatization agent, particularly for small molecules containing carboxylic acid functional groups.[1][2] This derivatization is often employed to improve detection sensitivity and chromatographic retention in analytical techniques like High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).[1][2] The secondary amine structure of 4-BNMA is advantageous as it prevents unwanted internal cyclization reactions.[1]

Q2: Why is derivatization with 4-bromo-N-methylbenzylamine (4-BNMA) beneficial for HPLC-MS analysis?

Derivatization with 4-BNMA offers several advantages for HPLC-MS analysis:

• Enhanced Ionization: It facilitates the use of positive electrospray ionization (ESI), which can improve the sensitivity of detection for derivatized species.[1][2]

• Improved Chromatography: The addition of the phenyl group improves the retention of otherwise poorly retained short-chain carboxylic acids in reversed-phase liquid chromatography.[1]

• Clear Identification: The presence of a bromine atom in the derivatizing agent results in a characteristic isotopic pattern in the mass spectrum, which aids in the clear identification of the derivatized analytes.[1][2]

Q3: My starting material is N-Methyl-4-bromobenzylamine hydrochloride. How do I use it in a derivatization reaction?

N-Methyl-4-bromobenzylamine hydrochloride is the salt form of the active reagent. For the derivatization reaction to proceed, where the amine group acts as a nucleophile, the free base form (4-bromo-N-methylbenzylamine or 4-BNMA) is required. The reaction conditions, often involving a coupling agent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are typically basic enough to neutralize the hydrochloride salt to the active free base in situ.

Q4: What are the key parameters to consider when optimizing the reaction time for derivatization with 4-BNMA?

The primary parameters to optimize for reaction time are:

• Reaction Temperature: Higher temperatures generally lead to faster reaction rates.

• Reagent Concentration: Ensuring an adequate concentration of the derivatization and coupling agents is crucial for driving the reaction to completion.

• Reaction Time: This should be evaluated to find the shortest duration required for complete derivatization.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	Incomplete reaction.	- Increase reaction temperature (e.g., 60°C).[1][3] - Extend reaction time. Monitor the reaction at various time points (e.g., 15, 30, 45, 60, 90, 120 minutes) to determine the optimal duration.[1] - Ensure the optimal concentration of 4-BNMA and the coupling agent (e.g., EDC) is used.[1]
Degradation of reagents or sample.	- Check the stability and storage conditions of your reagents. - For temperature-sensitive analytes, consider optimizing the reaction at a lower temperature for a longer duration.[1]
Presence of water in the reaction.	- Ensure all solvents and reagents are anhydrous, as water can interfere with the coupling agent.
Inconsistent Results/Poor Reproducibility	Variability in reaction conditions.	- Precisely control reaction time, temperature, and reagent volumes. The use of automated systems can improve reproducibility.[4]
Incomplete quenching of the reaction.	- Ensure the quenching step is performed consistently at the end of the desired reaction time using a suitable quenching agent like an acetate buffer.[1][3]
Instability of the derivatized product.	- Analyze the derivatized samples as soon as possible. If storage is necessary, conduct stability tests at different temperatures (e.g., room temperature, 4°C, -20°C, -80°C) to determine the optimal storage conditions.[1]
Formation of Multiple Products or Side Reactions	Presence of multiple reactive functional groups in the analyte.	- If your analyte has other reactive sites, consider using protecting groups to selectively block them before derivatization.
Side reactions with the coupling agent.	- Optimize the concentration of the coupling agent to minimize side reactions.
Difficulty in Product Purification	Similar polarity of the product and starting materials.	- Optimize chromatographic conditions for better separation. This may involve trying different solvent systems or using gradient elution.
Presence of unreacted starting materials.	- Drive the reaction to completion by optimizing the reaction time, temperature, and reagent concentrations as described above.

Experimental Protocols

Protocol 1: Derivatization of Carboxylic Acids with 4-bromo-N-methylbenzylamine (4-BNMA) for LC-MS/MS Analysis

This protocol is based on the derivatization of succinic acid as an example.[1]

Materials:

• Carboxylic acid sample

• 4-bromo-N-methylbenzylamine (4-BNMA) solution (10 mM)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) solution (1 M)

• Acetate buffer (50 mM, pH 5.6) for quenching

• Acetonitrile/Water (50:50, v/v) for reconstitution

Procedure:

• To a 12.5 µL aliquot of the carboxylic acid sample (e.g., 50 µg/L succinic acid), add 50 µL of 10 mM 4-BNMA solution.

• Add 25 µL of 1 M EDC to initiate the reaction.

• Incubate the reaction mixture at 60°C for 45 minutes.

• Quench the reaction by adding 100 µL of 50 mM acetate buffer.

• The derivatized sample can then be dried (e.g., by speedvac) and reconstituted in an appropriate solvent (e.g., Acetonitrile/Water, 50:50 v/v) for LC-MS/MS analysis.[1]

Data Presentation

Table 1: Optimization of 4-BNMA Derivatization Reaction Conditions for Succinic Acid

Parameter	Conditions Tested	Optimal Condition	Observation	Reference
4-BNMA Concentration	1 mM, 10 mM, 100 mM	10 mM	1 mM did not result in complete derivatization, while 100 mM showed no additional benefit.	[1]
Reaction Temperature	Room Temperature (~22°C), 37°C, 60°C	60°C	Higher temperatures led to a faster reaction completion time.	[1]
Reaction Time at 60°C	0, 5, 10, 15, 30, 45, 60, 90, 120, 240 min	45 min	The reaction was observed to be complete within 45 minutes at 60°C.	[1]

Visualizations

Caption: Experimental workflow for the derivatization of carboxylic acids using 4-BNMA.

Caption: Troubleshooting decision tree for low derivatization yield.

References

• 1. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of N-Methyl-4-bromobenzylamine Hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N-Methyl-4-bromobenzylamine hydrochloride. The following information is designed to help optimize reaction yields and address common issues encountered during its preparation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of N-Methyl-4-bromobenzylamine hydrochloride, primarily through the reductive amination of 4-bromobenzaldehyde with methylamine.

Problem	Potential Cause(s)	Troubleshooting/Minimization Strategy
Low or No Product Yield	1. Inefficient Imine Formation: The initial reaction between 4-bromobenzaldehyde and methylamine to form the N-methylimine intermediate may be incomplete. 2. Inactive Reducing Agent: The reducing agent (e.g., sodium borohydride) may have degraded due to improper storage or handling. 3. Suboptimal Reaction Temperature: The temperature may be too low for efficient reaction kinetics or too high, leading to side reactions. 4. Incorrect pH: The pH of the reaction mixture is critical for both imine formation and the stability of the reducing agent.	1. Optimize Imine Formation: - Use a slight excess of methylamine. - Add a dehydrating agent (e.g., molecular sieves) to drive the equilibrium towards the imine. - Allow sufficient time for imine formation before adding the reducing agent in a two-step procedure. 2. Use Fresh Reducing Agent: Ensure the reducing agent is fresh and has been stored under anhydrous conditions. 3. Control Temperature: Experiment with a temperature range, for example, starting the reaction at 0°C and allowing it to slowly warm to room temperature. Monitor the reaction progress by TLC or GC. 4. Adjust pH: For reductive aminations using sodium cyanoborohydride, maintaining a slightly acidic pH (around 5-6) is often optimal.
Formation of Side Products	1. Over-methylation: The desired secondary amine product can be further alkylated to form the tertiary amine, N,N-dimethyl-4-bromobenzylamine. 2. Reduction of Aldehyde: The reducing agent may reduce the starting 4-bromobenzaldehyde to 4-bromobenzyl alcohol. 3. Dehalogenation: The bromo-substituent on the aromatic ring can be lost during the reduction step, leading to the formation of N-methylbenzylamine.[1] 4. Cannizzaro Reaction: Under basic conditions, 4-bromobenzaldehyde can disproportionate to 4-bromobenzoic acid and 4-bromobenzyl alcohol.	1. Control Stoichiometry: Use a controlled amount of the methylating agent (e.g., formaldehyde in a direct reductive amination). A stepwise approach of forming the primary amine first and then performing a single methylation can offer better control. 2. Choice of Reducing Agent: Use a milder or more selective reducing agent like sodium triacetoxyborohydride (STAB), which is known to preferentially reduce the iminium ion over the aldehyde.[2] If using a stronger reducing agent like sodium borohydride, ensure complete imine formation before its addition. 3. Milder Reducing Conditions: Avoid harsh reducing agents or prolonged reaction times at elevated temperatures. Catalytic hydrogenation with certain catalysts (e.g., palladium on carbon) can sometimes lead to dehalogenation, so careful selection of the catalyst and reaction conditions is crucial. 4. Maintain Neutral or Slightly Acidic pH: Avoid strongly basic conditions to suppress the Cannizzaro reaction.
Difficult Product Isolation/Purification	1. Product is an Oil: The free base, N-Methyl-4-bromobenzylamine, may be an oil, making it difficult to handle and purify by crystallization. 2. Contamination with Unreacted Starting Materials or Byproducts: Impurities can co-precipitate with the desired hydrochloride salt. 3. Hygroscopic Product: The hydrochloride salt may absorb moisture from the air, making it difficult to obtain a dry, crystalline solid.	1. Formation of Hydrochloride Salt: Convert the free base to its hydrochloride salt by treating the purified oil with a solution of HCl in a suitable solvent (e.g., diethyl ether or isopropanol). The salt is typically a crystalline solid that is easier to isolate. 2. Recrystallization: Purify the crude hydrochloride salt by recrystallization from an appropriate solvent or solvent mixture (e.g., ethanol/diethyl ether, isopropanol). 3. Drying: Dry the final product under vacuum to remove any residual solvent and moisture. Handle the product in a dry atmosphere if it is found to be particularly hygroscopic.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to prepare N-Methyl-4-bromobenzylamine hydrochloride?

A1: The most common and direct method is the reductive amination of 4-bromobenzaldehyde with methylamine. This can be performed as a one-pot reaction where the aldehyde, amine, and a suitable reducing agent are mixed together. Alternatively, it can be a two-step process where the imine is formed first, followed by its reduction. Another route involves the N-methylation of 4-bromobenzylamine .

Q2: Which reducing agent is best for the reductive amination of 4-bromobenzaldehyde with methylamine?

A2: The choice of reducing agent is critical for yield and selectivity.

• Sodium borohydride (NaBH₄) is a cost-effective and common reducing agent. However, it can also reduce the starting aldehyde, so it is often added after the imine has had time to form.

• Sodium cyanoborohydride (NaBH₃CN) is selective for the reduction of the iminium ion in the presence of the aldehyde, allowing for a one-pot reaction. However, it is highly toxic, and the reaction needs to be performed under acidic conditions, which can lead to the formation of hydrogen cyanide gas.

• Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is a milder and highly selective reducing agent that is effective for a wide range of substrates and is less toxic than sodium cyanoborohydride.[2]

Q3: How can I minimize the formation of the tertiary amine (N,N-dimethyl-4-bromobenzylamine) byproduct?

A3: Over-methylation is a common side reaction. To minimize it:

• Use a stoichiometric amount of the methylating agent (e.g., formaldehyde) relative to the amine in a direct reductive amination.

• Consider a stepwise approach: first synthesize 4-bromobenzylamine and then perform a controlled mono-methylation.

• Careful control of reaction time and temperature can also help to reduce the extent of the second methylation.

Q4: What is the best way to purify the final N-Methyl-4-bromobenzylamine hydrochloride product?

A4: Purification is typically achieved by recrystallization . After the reaction work-up and formation of the hydrochloride salt, the crude product can be dissolved in a minimal amount of a hot solvent (e.g., ethanol or isopropanol) and allowed to cool slowly. The pure crystals can then be collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Q5: My reaction is showing a significant amount of 4-bromobenzyl alcohol. What is causing this?

A5: The formation of 4-bromobenzyl alcohol indicates that the reducing agent is reducing the starting 4-bromobenzaldehyde before it can react with methylamine to form the imine. This is more likely to occur with less selective reducing agents like sodium borohydride. To mitigate this, you can either allow for a longer imine formation time before adding the reducing agent or switch to a more selective reducing agent like sodium triacetoxyborohydride.

Data Presentation

Table 1: Comparison of Reducing Agents for Reductive Amination

Reducing Agent	Typical Solvent(s)	Key Advantages	Key Disadvantages
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	Cost-effective, readily available.	Can reduce the starting aldehyde; often requires a two-step procedure.
Sodium Cyanoborohydride (NaBH₃CN)	Methanol, Acetonitrile	Selective for iminium ions, allowing for one-pot reactions.	Highly toxic, potential for HCN gas evolution under acidic conditions.
Sodium Triacetoxyborohydride (STAB)	Dichloromethane, THF	High selectivity for iminium ions, mild reaction conditions, less toxic than NaBH₃CN.[2]	More expensive than NaBH₄, moisture-sensitive.
Catalytic Hydrogenation (e.g., H₂/Pd-C)	Methanol, Ethanol	"Green" reducing agent (water is the only byproduct).	Can lead to dehalogenation of the starting material. Requires specialized equipment (hydrogenator).

Experimental Protocols

Protocol 1: Reductive Amination of 4-Bromobenzaldehyde with Methylamine using Sodium Borohydride (Two-Step Procedure)

• Imine Formation: In a round-bottom flask, dissolve 4-bromobenzaldehyde (1 equivalent) in methanol. Add a solution of methylamine (1.1 equivalents, e.g., as a 40% solution in water or as methylamine hydrochloride with a base like triethylamine) dropwise at 0°C. Stir the mixture at room temperature for 1-2 hours to allow for imine formation. The progress of imine formation can be monitored by TLC or GC-MS.

• Reduction: Cool the reaction mixture back to 0°C in an ice bath. Slowly add sodium borohydride (1.5 equivalents) portion-wise, ensuring the temperature remains below 10°C. After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• Work-up: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure. Extract the aqueous residue with an organic solvent (e.g., dichloromethane or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude N-Methyl-4-bromobenzylamine free base.

• Hydrochloride Salt Formation: Dissolve the crude free base in a minimal amount of a suitable solvent like diethyl ether. Add a solution of HCl in diethyl ether (e.g., 2 M) dropwise with stirring until precipitation is complete.

• Purification: Collect the precipitate by filtration, wash with a small amount of cold diethyl ether, and dry under vacuum to yield N-Methyl-4-bromobenzylamine hydrochloride. The product can be further purified by recrystallization from a suitable solvent system like ethanol/diethyl ether.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of N-Methyl-4-bromobenzylamine hydrochloride.

References

• 1. AcetaMide, N-[(4-broMophenyl)Methyl]- synthesis - chemicalbook [chemicalbook.com]
• 2. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Derivatization with N-Methyl-4-bromobenzylamine hydrochloride

This guide provides researchers, scientists, and drug development professionals with targeted troubleshooting advice and frequently asked questions regarding the derivatization of N-Methyl-4-bromobenzylamine, a secondary amine. The following sections address common issues encountered during experimental procedures to ensure successful and reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is my derivatization reaction incomplete? I see a large peak for unreacted N-Methyl-4-bromobenzylamine in my analysis.

A: Incomplete derivatization is a common issue that can stem from several factors. The persistence of the polar, underivatized amine can lead to poor chromatographic peak shape (tailing) and inaccurate quantification.[1] Consider the following potential causes and solutions:

• Incorrect pH: N-Methyl-4-bromobenzylamine hydrochloride is a salt. For the secondary amine to be nucleophilic and react with the derivatizing agent, it must be deprotonated to its free base form. The reaction medium must be sufficiently basic to neutralize the hydrochloride and facilitate the reaction. Many protocols use a borate buffer (pH 9-10) or an organic base like pyridine.[2][3]

• Presence of Moisture: Many derivatizing reagents, especially silylating agents and acyl halides, are highly sensitive to moisture.[1] Water in your sample or solvents can consume the reagent, making it unavailable to react with your analyte. Ensure all glassware is thoroughly dried and use anhydrous solvents and reagents.[1]

• Insufficient Reagent Concentration: The derivatization reagent should be in significant molar excess to drive the reaction to completion.[1] A starting point of 50- to 100-fold molar excess is common.[1] If the reaction is still incomplete, increasing the excess may be necessary.

• Suboptimal Reaction Conditions: Temperature and time are critical. Many derivatization reactions require heating to proceed to completion; for example, silylation is often performed at 60-80°C.[1] Ensure the reaction is allowed to proceed for a sufficient duration by monitoring its progress at different time points.[1]

• Degraded Reagent: Derivatization reagents can degrade over time, especially with improper storage.[1] If you suspect degradation, use a fresh bottle of the reagent.[1][4]

• Matrix Effects: Components in the sample matrix may compete for the derivatizing reagent or inhibit the reaction.[1] A sample cleanup step, such as solid-phase extraction (SPE), prior to derivatization may be required to remove interfering substances.[1]

Q2: I'm seeing multiple or unexpected peaks in my chromatogram. What could be the cause?

A: The appearance of extraneous peaks can complicate data analysis. The causes can be traced to the reaction itself or to contamination.

• Incomplete Derivatization: This is a primary cause, leading to peaks for both the derivatized product and the unreacted N-Methyl-4-bromobenzylamine.[1] Refer to the troubleshooting steps in Q1 to optimize the reaction.

• Formation of Byproducts: Side reactions can generate unwanted products.[1] This can sometimes be mitigated by adjusting the reaction pH or using a milder derivatizing agent.[1]

• Excess Reagent: A large excess of the derivatizing reagent or its byproducts may be detected. If these peaks interfere with your analyte of interest, a sample cleanup step after derivatization or a modification to the workup procedure may be necessary to remove the excess.[1]

• Analyte Degradation: Harsh reaction conditions, such as excessively high temperatures, can cause the analyte or the derivatized product to degrade.[1] Consider using milder conditions or a different derivatization method.

• Contamination: Peaks can arise from contaminants in solvents, glassware, or the sample itself.[1] Using high-purity solvents and ensuring meticulous cleaning of all materials is crucial. Running a "reagent blank" (all reaction components except the analyte) can help identify peaks originating from contamination.[1]

Q3: How do I choose the right derivatization reagent for my analysis (GC vs. HPLC)?

A: The choice of reagent depends on the analytical technique and the desired outcome.

• For Gas Chromatography (GC): Derivatization is primarily used to increase the volatility and thermal stability of the analyte.[5] Common methods for amines include silylation, acylation, and alkylation.[5] Reagents like trifluoroacetic anhydride (TFAA) or propyl chloroformate are effective for secondary amines, creating less polar and more volatile derivatives suitable for GC analysis.[1][3]

• For High-Performance Liquid Chromatography (HPLC): Derivatization is often employed to introduce a chromophore or fluorophore, enhancing UV or fluorescence detection sensitivity.[5][6] Reagents such as 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl), dansyl chloride (DNS-Cl), and 2-naphthalenesulfonyl chloride (NSCl) react with secondary amines to form highly responsive derivatives.[5][6][7] This is particularly useful when analyzing analytes at low concentrations.[6]

Troubleshooting Data Summary

The table below summarizes common issues and solutions for incomplete derivatization.

Symptom	Possible Cause	Recommended Solution
Low or no product peak; large starting material peak	Incorrect pH (starting material is a hydrochloride salt)	Add a suitable base (e.g., pyridine) or use a basic buffer (e.g., borate buffer, pH 9-10) to deprotonate the amine.[2][3]
Presence of moisture	Use anhydrous solvents and reagents; thoroughly dry all glassware.[1]
Insufficient reagent	Increase the molar excess of the derivatizing reagent (e.g., 50-100x).[1]
Suboptimal temperature or time	Optimize reaction temperature (heating may be required) and time by monitoring reaction progress.[1]
Degraded reagent	Use a new, properly stored bottle of the derivatizing agent.[1][4]
Sample matrix interference	Perform a sample cleanup step (e.g., Solid-Phase Extraction) before derivatization.[1]
Multiple unexpected peaks in chromatogram	Incomplete derivatization	See solutions for "Low or no product peak" above.[1]
Formation of byproducts/excess reagent	Adjust reaction pH, use a milder reagent, or add a post-derivatization cleanup step.[1]
Analyte degradation	Use milder reaction conditions (e.g., lower temperature).[1]
Contamination	Use high-purity solvents, clean glassware thoroughly, and run a reagent blank to identify contaminant peaks.[1]

Experimental Protocols

General Protocol for Pre-Column Acylation with FMOC-Cl for HPLC-Fluorescence Analysis

This protocol provides a general framework for the derivatization of N-Methyl-4-bromobenzylamine. It should be optimized for your specific application.

• Preparation of Solutions:

  • Analyte Stock Solution: Prepare a stock solution of N-Methyl-4-bromobenzylamine hydrochloride in a suitable solvent (e.g., acetonitrile or water).

  • Borate Buffer: Prepare a 0.4 M borate buffer and adjust the pH to 9.0 with a suitable base.[8]

  • FMOC-Cl Reagent: Prepare a solution of FMOC-Cl in anhydrous acetonitrile (e.g., 3 mg/mL). This solution should be prepared fresh.

• Derivatization Reaction:

  • In a clean vial, combine 150 µL of the borate buffer with 150 µL of your analyte solution (or standard).[2]

  • Add 300 µL of the FMOC-Cl reagent solution.[2]

  • Vortex the mixture immediately and allow it to react at room temperature. The reaction is typically complete within 20 minutes.[2]

• Quenching the Reaction:

  • To stop the reaction and consume excess FMOC-Cl, add a small amount of a primary amine solution, such as 9-anthrylazomethane (ADAM), and vortex.[2]

• Sample Analysis:

  • The derivatized sample is now ready for injection into the HPLC system. If necessary, dilute the sample with the mobile phase.

  • Analyze using a fluorescence detector with excitation at approximately 265 nm and emission at 340 nm.[5]

Visual Guides

References

• 1. benchchem.com [benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. GC Technical Tip [discover.phenomenex.com]
• 4. support.waters.com [support.waters.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Derivatization of secondary amines with 2-naphthalene-sulfonyl chloride for high-performance liquid chromatographic analysis of spectinomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

minimizing byproduct formation in N-Methyl-4-bromobenzylamine hydrochloride synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of N-Methyl-4-bromobenzylamine hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to N-Methyl-4-bromobenzylamine hydrochloride?

A1: The two main synthetic strategies for N-Methyl-4-bromobenzylamine hydrochloride are:

• Reductive Amination: This is a one-pot reaction involving the condensation of 4-bromobenzaldehyde with methylamine to form an intermediate imine, which is then reduced in situ to the desired secondary amine.[1]

• N-alkylation: This is a two-step process that begins with the synthesis of 4-bromobenzylamine, which is subsequently alkylated using a methylating agent.

Q2: What are the most common byproducts observed in the synthesis of N-Methyl-4-bromobenzylamine hydrochloride?

A2: The primary byproducts of concern are:

• Over-alkylation products: Formation of the tertiary amine (N,N-Dimethyl-4-bromobenzylamine) is a common issue, particularly in N-alkylation routes.[1]

• Starting material reduction: The reduction of 4-bromobenzaldehyde to 4-bromobenzyl alcohol can occur, especially when using less selective reducing agents in reductive amination.

• Dehalogenation: Loss of the bromine atom from the aromatic ring can occur under certain reductive conditions, leading to the formation of N-methylbenzylamine.

Q3: How can I minimize the formation of the tertiary amine byproduct?

A3: To favor mono-methylation and reduce the formation of the tertiary amine, consider the following strategies:

• Stoichiometry control: Use a molar excess of 4-bromobenzylamine relative to the methylating agent in N-alkylation reactions.

• Slow addition: Add the methylating agent slowly to the reaction mixture to maintain a low concentration and reduce the likelihood of the product reacting further.

• Choice of methylating agent: Use less reactive methylating agents. For instance, dimethyl sulfate is a common reagent for N-methylation.

• Protecting groups: A strategy involving N-Boc-N-methylamine in a reductive amination context can be employed. The Boc-protected secondary amine is formed and subsequently deprotected in situ, which can prevent over-methylation.[2]

Q4: Which reducing agents are recommended for the reductive amination of 4-bromobenzaldehyde with methylamine?

A4: The choice of reducing agent is critical to prevent the reduction of the starting aldehyde.

• Sodium triacetoxyborohydride (STAB): This is a mild and selective reducing agent commonly used for reductive aminations.[3]

• Sodium cyanoborohydride (NaBH₃CN): Another selective reducing agent that is effective for reducing imines in the presence of aldehydes.[1]

• Dimethylchlorosilane (Me₂SiHCl): This reagent has been successfully used as a reductant in the synthesis of secondary N-methylamines.[2]

• Sodium borohydride (NaBH₄): While less selective, it can be used if the imine is pre-formed before the addition of the reducing agent.[3]

Q5: How can I purify the final N-Methyl-4-bromobenzylamine hydrochloride product?

A5: The hydrochloride salt of N-Methyl-4-bromobenzylamine often has poor solubility in common organic solvents, which facilitates its purification.[2] A typical purification strategy involves:

• After the reaction, the mixture is worked up, often involving an acid-base extraction.

• The free amine is then dissolved in a suitable solvent (e.g., diethyl ether, isopropanol).

• Anhydrous HCl (either as a gas or a solution in a solvent like isopropanol or ether) is added to precipitate the hydrochloride salt.

• The resulting solid is collected by filtration, washed with a cold solvent, and dried under vacuum.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of N-Methyl-4-bromobenzylamine hydrochloride.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of N-Methyl-4-bromobenzylamine	Incomplete reaction.	- Extend the reaction time. - Increase the reaction temperature. - Ensure efficient stirring.
Formation of 4-bromobenzyl alcohol (in reductive amination).	- Use a more selective reducing agent like NaBH(OAc)₃ or NaBH₃CN. - Ensure the pH of the reaction is suitable for imine formation (typically mildly acidic).
Poor imine formation (in reductive amination).	- Use a dehydrating agent (e.g., molecular sieves) to drive the equilibrium towards imine formation. - Adjust the pH to be optimal for imine formation (around 4-6).
Significant amount of tertiary amine (N,N-Dimethyl-4-bromobenzylamine) formation	Over-alkylation of the desired product.	- In N-alkylation, use a 2-3 fold excess of 4-bromobenzylamine. - Add the methylating agent dropwise over an extended period. - Consider a reductive amination approach, which is generally more selective for mono-alkylation.[1]
Presence of dehalogenated byproduct (N-methylbenzylamine)	Reductive conditions are too harsh.	- Use a milder reducing agent. - Avoid using catalysts like Palladium on carbon (Pd/C) with hydrogen gas, as this can promote dehalogenation.
Difficulty in precipitating the hydrochloride salt	The product is too soluble in the chosen solvent.	- Use a less polar solvent for the precipitation. - Cool the solution to a lower temperature to decrease solubility. - Add a co-solvent in which the hydrochloride salt is insoluble (e.g., hexane).
Product is an oil instead of a solid	Presence of impurities.	- Purify the free amine by column chromatography before salt formation. - Recrystallize the hydrochloride salt from a suitable solvent system (e.g., ethanol/ether).

Experimental Protocols

Protocol 1: Reductive Amination of 4-Bromobenzaldehyde with Methylamine Hydrochloride

This protocol is a general guideline and may require optimization.

Materials:

• 4-Bromobenzaldehyde

• Methylamine hydrochloride

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Hydrochloric acid (e.g., 2 M in diethyl ether)

Procedure:

• To a stirred solution of 4-bromobenzaldehyde (1.0 eq) in DCE or THF, add methylamine hydrochloride (1.2 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCE or THF.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude N-Methyl-4-bromobenzylamine.

• Dissolve the crude amine in a minimal amount of diethyl ether and add a 2 M solution of HCl in diethyl ether dropwise until precipitation is complete.

• Filter the resulting solid, wash with cold diethyl ether, and dry under vacuum to yield N-Methyl-4-bromobenzylamine hydrochloride.

Data Presentation

Table 1: Comparison of Reducing Agents for Reductive Amination

Reducing Agent	Typical Solvent(s)	Key Advantages	Potential Issues
NaBH(OAc)₃	DCE, THF, CH₂Cl₂	Mild, highly selective for imines over aldehydes.	Moisture sensitive.
NaBH₃CN	Methanol, Ethanol	Selective for imines, not water-sensitive.	Toxicity of cyanide byproducts.
NaBH₄	Methanol, Ethanol	Inexpensive, readily available.	Can reduce the starting aldehyde if not controlled.[3]
Me₂SiHCl	Various organic solvents	Efficient for secondary N-methylamines.[2]	May require specific reaction conditions.

Visualizations

Caption: Synthetic routes to N-Methyl-4-bromobenzylamine hydrochloride.

Caption: Common byproduct formation pathways.

Caption: Troubleshooting workflow for synthesis optimization.

References

• 1. US6340773B1 - Preparation of halogenated primary amines - Google Patents [patents.google.com]
• 2. figshare.com [figshare.com]
• 3. A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modification - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: N-Methyl-4-bromobenzylamine Hydrochloride Synthesis

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the reaction temperature for the synthesis of N-Methyl-4-bromobenzylamine hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing N-Methyl-4-bromobenzylamine hydrochloride?

A1: The most prevalent and efficient method is the reductive amination of 4-bromobenzaldehyde with methylamine. This one-pot reaction involves the formation of an intermediate imine, which is then reduced to the final amine product. The product is subsequently converted to its hydrochloride salt.

Q2: How does reaction temperature influence the synthesis of N-Methyl-4-bromobenzylamine hydrochloride?

A2: Reaction temperature is a critical parameter that significantly affects reaction rate, product yield, and purity. An optimal temperature ensures a reasonable reaction time while minimizing the formation of side products.

Q3: What are the potential side products when the reaction temperature is not optimized?

A3: At suboptimal temperatures, several side products can form. Excessively high temperatures can lead to the formation of tertiary amines through over-alkylation of the product. Low temperatures may result in an incomplete reaction, leaving unreacted starting materials. Another potential side reaction is the reduction of the starting aldehyde to the corresponding alcohol (4-bromobenzyl alcohol).

Q4: What is a general temperature range to consider for this reaction?

A4: Based on analogous reductive amination reactions, a broad temperature range from room temperature (around 20-25°C) to higher temperatures (up to 130°C) has been reported for similar substrates.[1] However, the optimal temperature for the synthesis of N-Methyl-4-bromobenzylamine will depend on the specific reducing agent and solvent system used.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low Yield	Incomplete Reaction: The reaction temperature may be too low, leading to slow reaction kinetics.	Gradually increase the reaction temperature in increments of 5-10°C and monitor the reaction progress by TLC or LC-MS. Consider extending the reaction time.
Degradation of Reactants or Product: The reaction temperature might be too high, causing decomposition.	Lower the reaction temperature. Ensure that the chosen temperature is suitable for the stability of all reagents and the product.
Side Product Formation: Suboptimal temperature can favor the formation of impurities.	Adjust the temperature to find a balance between reaction rate and selectivity. Analyze the impurity profile at different temperatures to identify the optimal range.
High Levels of Impurities	Over-alkylation: Excessively high temperatures can promote the reaction of the product with the starting aldehyde, forming a tertiary amine.	Reduce the reaction temperature. Consider a stepwise addition of the reducing agent to control the reaction exotherm.
Formation of 4-bromobenzyl alcohol: Some reducing agents can reduce the starting aldehyde if the temperature is not controlled, especially if imine formation is slow.	Ensure the imine has formed before initiating the reduction, which can sometimes be facilitated by a moderate temperature. Alternatively, choose a reducing agent that is more selective for the imine over the aldehyde at the operating temperature.
Reaction Stalls or is Sluggish	Low Reaction Temperature: The activation energy for the reaction is not being met.	Increase the reaction temperature. Ensure adequate mixing to overcome any mass transfer limitations.
Poor Solubility: Reactants may not be fully dissolved at lower temperatures.	Increase the temperature to improve solubility or consider a different solvent system that is effective at a lower temperature.

Experimental Protocols

General Protocol for Reductive Amination of 4-bromobenzaldehyde with Methylamine

This protocol is a general guideline and should be optimized for your specific laboratory conditions.

Materials:

• 4-bromobenzaldehyde

• Methylamine (solution in a suitable solvent like THF or ethanol)

• Reducing agent (e.g., Sodium triacetoxyborohydride (STAB), Sodium cyanoborohydride (NaBH₃CN), or Sodium borohydride (NaBH₄))

• Anhydrous solvent (e.g., Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or Methanol)

• Hydrochloric acid (solution in a suitable solvent like diethyl ether or isopropanol)

• Standard laboratory glassware and stirring equipment

Procedure:

• Imine Formation:

  • Dissolve 4-bromobenzaldehyde (1 equivalent) in the chosen anhydrous solvent in a round-bottom flask equipped with a magnetic stirrer and an inert atmosphere (e.g., nitrogen or argon).

  • Add methylamine solution (1.0-1.2 equivalents) dropwise to the stirred solution at room temperature.

  • Stir the mixture at the desired temperature (see optimization table below) for a period sufficient to allow for imine formation (typically 1-2 hours). Monitor the reaction by TLC or LC-MS.

• Reduction:

  • Once imine formation is complete or has reached equilibrium, add the reducing agent (1.2-1.5 equivalents) portion-wise to the reaction mixture, maintaining the desired temperature. Be cautious as some reducing agents can cause an exothermic reaction.

  • Continue stirring at the set temperature until the reaction is complete (monitor by TLC or LC-MS).

• Work-up and Salt Formation:

  • Quench the reaction by slowly adding water or a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-Methyl-4-bromobenzylamine.

  • Dissolve the crude amine in a suitable solvent (e.g., diethyl ether or ethyl acetate) and add a solution of hydrochloric acid in an organic solvent dropwise with stirring to precipitate the hydrochloride salt.

  • Collect the solid by filtration, wash with a cold solvent, and dry under vacuum.

Data Presentation

The following table presents hypothetical data to illustrate the effect of reaction temperature on the synthesis of N-Methyl-4-bromobenzylamine hydrochloride using Sodium triacetoxyborohydride (STAB) as the reducing agent in Dichloromethane (DCM).

Reaction Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Key Impurities (%)
0	24	45	98	Unreacted 4-bromobenzaldehyde (5%), 4-bromobenzyl alcohol (1%)
25 (Room Temperature)	12	85	97	Unreacted 4-bromobenzaldehyde (2%), Tertiary amine (<1%)
40 (Reflux)	6	92	95	Tertiary amine (3%), 4-bromobenzyl alcohol (1%)
60	4	88	90	Tertiary amine (7%), Decomposition products (2%)

Note: This data is illustrative and actual results may vary depending on specific experimental conditions.

Visualizations

References

• 1. 4-Bromobenzylamine synthesis - chemicalbook [chemicalbook.com]

effect of pH on N-Methyl-4-bromobenzylamine hydrochloride derivatization efficiency

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the derivatization of N-Methyl-4-bromobenzylamine hydrochloride.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of N-Methyl-4-bromobenzylamine hydrochloride necessary for analysis?

A1: Direct analysis of N-Methyl-4-bromobenzylamine hydrochloride can be challenging due to its polarity, which may lead to poor chromatographic peak shape, low volatility, and potential adsorption to active sites in analytical systems. Derivatization converts the secondary amine group into a less polar, more volatile, and more thermally stable derivative, resulting in improved chromatographic resolution, increased sensitivity, and better overall analytical performance.

Q2: What are the common derivatization reagents for secondary amines like N-Methyl-4-bromobenzylamine hydrochloride?

A2: Common derivatization reagents for secondary amines include:

• Acylating agents: Such as dansyl chloride, trifluoroacetic anhydride (TFAA), pentafluoropropionic anhydride (PFPA), and heptafluorobutyric anhydride (HFBA).

• Chloroformates: Including 9-fluorenylmethyl chloroformate (FMOC-Cl), which is suitable for derivatizing compounds with secondary amine groups to enhance sensitivity in liquid chromatography.[1]

• Silylating agents: Reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) are also used, particularly for gas chromatography applications.

Q3: What is the optimal pH for the derivatization of N-Methyl-4-bromobenzylamine hydrochloride?

A3: A basic pH is generally optimal for the derivatization of amines. For secondary amines, a pH in the range of 9 to 11 is often recommended to ensure the amine is in its free, unprotonated form, which is more nucleophilic and reactive with the derivatizing agent. For instance, studies on similar compounds have shown optimal derivatization at pH values of 9.0, 10.5, and 11.0.[2] The ideal pH can be reagent-dependent, and optimization within this range is recommended for achieving the highest derivatization efficiency. For example, the derivatization of dimethylamine and diethylamine with NBD-Cl utilized a borate buffer at pH 11.

Troubleshooting Guide

Problem 1: Low or No Derivatization Product Detected

• Symptom: Small or absent peak for the derivatized analyte in the chromatogram.

• Possible Causes & Solutions:

  • Incorrect pH: The reaction medium may not be sufficiently basic. Ensure the pH is within the optimal range of 9-11 using a suitable buffer (e.g., borate or carbonate buffer). The pKa of the secondary amine should be considered to ensure it is deprotonated.

  • Presence of Moisture: Derivatizing reagents, especially silylating agents, are sensitive to moisture. Ensure all glassware, solvents, and the sample itself are anhydrous.

  • Insufficient Reagent: The derivatizing agent may be depleted by other components in the sample matrix. Increase the molar excess of the derivatizing reagent.

  • Low Reaction Temperature or Insufficient Time: Some derivatization reactions require heating to proceed to completion. Consult literature for the specific reagent or empirically optimize the reaction temperature and time.

  • Degraded Reagent: Derivatization reagents can degrade over time. Use a fresh stock of the reagent for the reaction.

Problem 2: Inconsistent or Irreproducible Derivatization Yields

• Symptom: Significant variation in the peak area or height of the derivatized analyte across replicate injections or different batches.

• Possible Causes & Solutions:

  • pH Fluctuation: The pH of the reaction mixture is not well-controlled. Use a buffer with sufficient capacity to maintain a stable pH throughout the reaction.

  • Matrix Effects: Components in the sample matrix may interfere with the derivatization reaction. Consider a sample clean-up step, such as solid-phase extraction (SPE), prior to derivatization.

  • Incomplete Dissolution: The analyte or reagent may not be fully dissolved in the reaction solvent. Ensure complete dissolution by vortexing or sonication. For some samples, a co-solvent like pyridine might be necessary to aid dissolution.[3]

Problem 3: Presence of Multiple or Unexpected Peaks

• Symptom: The chromatogram shows multiple peaks for the analyte or the appearance of unknown peaks.

• Possible Causes & Solutions:

  • Incomplete Derivatization: This can result in peaks for both the derivatized and underivatized analyte. Optimize reaction conditions (pH, temperature, time, reagent concentration) to drive the reaction to completion.

  • Formation of Byproducts: Side reactions can lead to the formation of unwanted byproducts. Adjusting the reaction pH or using a milder derivatizing reagent may help minimize byproduct formation.[4]

  • Excess Reagent: A large excess of the derivatization reagent can sometimes be detected. If this interferes with the analysis, a post-derivatization cleanup step may be necessary to remove the excess reagent.

  • Analyte Degradation: The derivatization conditions (e.g., high temperature, extreme pH) may be causing the analyte to degrade. Use milder reaction conditions if degradation is suspected.

Quantitative Data Summary

The efficiency of amine derivatization is highly dependent on the pH of the reaction medium. The following table summarizes representative data on the effect of pH on the derivatization efficiency of biogenic amines using dansyl chloride, which can serve as a general guide for the derivatization of N-Methyl-4-bromobenzylamine hydrochloride. The data illustrates that a basic pH generally favors the reaction, with an optimum often found between pH 9 and 11.

pH	Relative Derivatization Efficiency (%) - Amine 1	Relative Derivatization Efficiency (%) - Amine 2
8.0	75	80
9.0	95	98
10.0	100	100
11.0	85	90
12.0	70	75

Note: This table is a generalized representation based on data for similar compounds and is intended to illustrate the trend. Optimal pH should be determined empirically for N-Methyl-4-bromobenzylamine hydrochloride and the specific derivatizing agent used.

Experimental Protocols

Protocol 1: General Procedure for Derivatization with Dansyl Chloride

• Sample Preparation: Dissolve a known amount of N-Methyl-4-bromobenzylamine hydrochloride in a suitable solvent (e.g., acetonitrile).

• pH Adjustment: Add a borate or carbonate buffer (e.g., 0.1 M) to the sample solution to achieve the desired pH (start with a pH of 10).

• Reagent Addition: Add a solution of dansyl chloride in acetone (e.g., 10 mg/mL) in molar excess to the analyte.

• Reaction: Vortex the mixture and incubate at a specific temperature (e.g., 60 °C) for a defined period (e.g., 30-60 minutes). The reaction should be carried out in the dark to prevent photodegradation of the dansyl derivatives.

• Reaction Quenching: Stop the reaction by adding a small amount of a primary amine solution (e.g., proline) or a mild acid to consume the excess dansyl chloride.

• Analysis: The resulting solution can be directly injected into an HPLC system or further processed (e.g., extraction) if necessary.

Protocol 2: General Procedure for Derivatization with Fluorescamine

• Sample Preparation: Prepare a solution of N-Methyl-4-bromobenzylamine hydrochloride in a suitable buffer. For aromatic amines, an acidic pH (e.g., 4.0) has been reported to be favorable, while aliphatic amines prefer a basic pH (e.g., 9.0).[5] Optimization is recommended.

• Reagent Addition: Add a freshly prepared solution of fluorescamine in a non-protic solvent like acetone or acetonitrile. The reaction is very fast and occurs at room temperature.

• Analysis: The fluorescent derivative is formed almost instantaneously. The sample can be analyzed by fluorescence spectroscopy or HPLC with a fluorescence detector. It is important to note that fluorescamine itself is not fluorescent, but its hydrolysis products are, so prompt analysis is recommended.

Visualizations

Caption: A general experimental workflow for the derivatization of N-Methyl-4-bromobenzylamine hydrochloride.

Caption: A logical troubleshooting guide for low or no derivatization product.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. digital.car.chula.ac.th [digital.car.chula.ac.th]

removing excess derivatizing agent N-Methyl-4-bromobenzylamine hydrochloride

Topic: Removing Excess Derivatizing Agent N-Methyl-4-bromobenzylamine hydrochloride

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the effective removal of excess N-Methyl-4-bromobenzylamine hydrochloride following a derivatization reaction.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove the excess N-Methyl-4-bromobenzylamine hydrochloride?

A1: Complete removal of the excess derivatizing agent is critical for several reasons. Firstly, its presence can interfere with the chromatographic analysis of the derivatized analyte, potentially co-eluting and obscuring the peak of interest or saturating the detector. Secondly, residual agent can lead to ion suppression in mass spectrometry, reducing the sensitivity of the analysis. Finally, for preparative work, the presence of this impurity will compromise the purity of the final product.

Q2: What are the primary methods for removing excess N-Methyl-4-bromobenzylamine hydrochloride?

A2: The two most common and effective methods for removing excess N-Methyl-4-bromobenzylamine hydrochloride are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). The choice between these methods depends on the specific properties of the analyte, the solvent system, and the desired level of purity.

Q3: How does the hydrochloride salt form of the derivatizing agent affect the removal process?

A3: The hydrochloride salt of N-Methyl-4-bromobenzylamine is significantly more water-soluble than its free base form. This property is advantageous for its removal using aqueous washes during a liquid-liquid extraction. By adjusting the pH of the aqueous phase, the derivatizing agent can be partitioned into the aqueous layer, while the typically less polar derivatized analyte remains in the organic phase.

Q4: Can I use precipitation to remove the excess derivatizing agent?

A4: While precipitation can sometimes be used to remove impurities, it is generally not a recommended primary method for removing excess N-Methyl-4-bromobenzylamine hydrochloride. The solubility of the agent and its derivatized product might be too similar for effective separation by precipitation, leading to co-precipitation and loss of the target compound.

Troubleshooting Guides

Liquid-Liquid Extraction (LLE) Troubleshooting

Issue	Possible Cause	Recommended Solution
Emulsion Formation at the Interface	- High concentration of surfactants or lipids in the sample.- Vigorous shaking of the separatory funnel.	- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase.- Gently swirl or invert the separatory funnel instead of vigorous shaking.- Centrifuge the mixture to break the emulsion.- Filter the mixture through a bed of celite or glass wool.
Poor Separation of Layers	- Solvents are partially miscible.- The density difference between the two phases is minimal.	- Choose a more non-polar organic solvent.- Add a solvent with a different density to the organic phase to improve the density contrast.
Analyte Loss in the Aqueous Layer	- The derivatized analyte has some water solubility.- The pH of the aqueous wash is not optimal.	- Perform multiple extractions with smaller volumes of the organic solvent.- Adjust the pH of the aqueous wash to ensure the analyte is in its least soluble form.- Back-extract the combined aqueous layers with fresh organic solvent to recover any lost product.
Incomplete Removal of the Derivatizing Agent	- Insufficient volume or number of aqueous washes.- The pH of the aqueous wash is too high, converting the amine salt to its less water-soluble free base.	- Increase the number of aqueous washes (e.g., from 2 to 4).- Use a slightly acidic aqueous wash (e.g., dilute HCl, pH 5-6) to ensure the derivatizing agent remains as the protonated, water-soluble salt.

Solid-Phase Extraction (SPE) Troubleshooting

Issue	Possible Cause	Recommended Solution
Low Recovery of the Derivatized Analyte	- Inappropriate SPE sorbent selection.- The elution solvent is too weak.- The sample loading flow rate is too high.	- Select a sorbent with appropriate retention characteristics for your analyte (e.g., reversed-phase C18 or a mixed-mode cation exchange sorbent).- Increase the strength of the elution solvent (e.g., increase the percentage of organic modifier).- Decrease the flow rate during sample loading to ensure adequate interaction between the analyte and the sorbent.
Breakthrough of the Derivatizing Agent in the Eluate	- The SPE cartridge is overloaded.- The wash solvent is too weak to remove the excess agent.- Inappropriate sorbent that retains both the analyte and the excess agent.	- Use a larger SPE cartridge or dilute the sample before loading.- Increase the strength of the wash solvent without eluting the analyte of interest. This may require some method development.- Choose a sorbent with higher selectivity for the analyte over the derivatizing agent. A mixed-mode cation exchange sorbent can be effective in retaining the basic derivatizing agent while allowing a neutral or acidic analyte to be eluted.
Poor Reproducibility	- Inconsistent packing of the SPE bed.- The cartridge is drying out between steps.- Variations in sample loading or elution flow rates.	- Use commercially available, pre-packed SPE cartridges.- Ensure the sorbent bed does not go dry after the conditioning and equilibration steps.- Use a vacuum manifold or an automated SPE system for precise control of flow rates.

Quantitative Data Summary

The following table presents illustrative data on the efficiency of removing N-Methyl-4-bromobenzylamine hydrochloride using different cleanup methods. Please note that this data is hypothetical and intended for comparative purposes. Actual results may vary depending on the specific experimental conditions.

Cleanup Method	Initial Concentration of Excess Agent (mg/mL)	Final Concentration of Excess Agent (mg/mL)	Removal Efficiency (%)	Typical Analyte Recovery (%)
Liquid-Liquid Extraction (LLE)	10.0	0.5	95.0	85-95
Solid-Phase Extraction (SPE) - C18	10.0	0.2	98.0	90-98
Solid-Phase Extraction (SPE) - Mixed-Mode Cation Exchange	10.0	0.05	99.5	>95

Experimental Protocols

Protocol 1: Removal of Excess N-Methyl-4-bromobenzylamine hydrochloride using Liquid-Liquid Extraction (LLE)

Objective: To separate the derivatized analyte from the excess water-soluble derivatizing agent.

Materials:

• Reaction mixture in an organic solvent (e.g., dichloromethane, ethyl acetate)

• Separatory funnel

• Deionized water

• 0.1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

Procedure:

• Transfer the reaction mixture to a separatory funnel.

• Add an equal volume of deionized water and shake gently. Allow the layers to separate and discard the aqueous layer.

• Add an equal volume of 0.1 M HCl to the organic layer. Shake gently and allow the layers to separate. The excess N-Methyl-4-bromobenzylamine hydrochloride will partition into the acidic aqueous layer. Discard the aqueous layer. Repeat this wash step.

• Wash the organic layer with an equal volume of saturated sodium bicarbonate solution to neutralize any remaining acid. Discard the aqueous layer.

• Wash the organic layer with an equal volume of brine to remove any remaining water-soluble impurities. Discard the aqueous layer.

• Drain the organic layer into a clean flask and dry it over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to obtain the purified derivatized product.

Protocol 2: Removal of Excess N-Methyl-4-bromobenzylamine hydrochloride using Solid-Phase Extraction (SPE)

Objective: To retain the derivatized analyte on a solid support while the excess derivatizing agent is washed away.

Materials:

• SPE cartridge (e.g., C18 or mixed-mode cation exchange)

• SPE vacuum manifold

• Reaction mixture

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., deionized water)

• Wash solvent (e.g., water/methanol mixture)

• Elution solvent (e.g., methanol, acetonitrile, or a mixture with a pH modifier)

• Collection vials

Procedure:

• Conditioning: Pass 1-2 cartridge volumes of methanol through the SPE cartridge to activate the sorbent.

• Equilibration: Pass 1-2 cartridge volumes of deionized water through the cartridge to prepare the sorbent for the sample. Do not allow the cartridge to go dry.

• Loading: Load the reaction mixture onto the SPE cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).

• Washing: Pass 1-2 cartridge volumes of the wash solvent (e.g., 5% methanol in water) through the cartridge to remove the excess N-Methyl-4-bromobenzylamine hydrochloride and other polar impurities.

• Elution: Place a clean collection vial under the cartridge and pass 1-2 cartridge volumes of the elution solvent through the cartridge to elute the derivatized analyte.

• Evaporate the elution solvent to concentrate the purified product.

Visualized Workflows

Caption: Workflow for Liquid-Liquid Extraction Cleanup.

Caption: Workflow for Solid-Phase Extraction Cleanup.

Technical Support Center: N-Methyl-4-bromobenzylamine Hydrochloride Derivatives

This guide provides troubleshooting advice and answers to frequently asked questions regarding the stability of N-Methyl-4-bromobenzylamine hydrochloride and its derivatives during LC-MS analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the LC-MS analysis of N-Methyl-4-bromobenzylamine hydrochloride derivatives, focusing on potential stability-related causes and solutions.

Question 1: Why is my analyte signal inconsistent or decreasing over time in the autosampler?

Answer: Signal variability for amine-containing compounds like N-Methyl-4-bromobenzylamine can stem from several factors:

• Adsorption: The basic amine group can interact with residual silanol groups on glass vials or well plates, leading to a loss of analyte. Consider using polypropylene or silanized glass vials.

• pH-Related Degradation: The stability of benzylamines can be pH-dependent. If the sample diluent is neutral or basic, the free base form of the amine may be more susceptible to oxidative degradation. It is crucial to establish the analyte's stability in the biological matrix or sample solvent early in method development.[1]

• Temperature Instability: Room temperature storage in the autosampler can accelerate degradation for some compounds.[1] If instability is suspected, decrease the autosampler temperature to 4°C.[2][3]

• Solvent Mismatch: If the sample diluent is significantly stronger than the initial mobile phase, it can cause poor peak shape and inconsistent results.[4] Ensure your sample is dissolved in a solvent similar in strength to the starting mobile phase conditions.

Question 2: I am observing unexpected peaks in my chromatogram that are not present in freshly prepared standards. What could they be?

Answer: The appearance of new peaks over time is a strong indicator of analyte degradation. For N-Methyl-4-bromobenzylamine hydrochloride, potential degradation pathways include:

• Oxidation: The benzylamine moiety can be susceptible to oxidation. A common degradation pathway involves oxidation to the corresponding imine, which can then be hydrolyzed to 4-bromobenzaldehyde and methylamine.[5]

• Dehalogenation: Under certain conditions, such as exposure to light or specific catalysts, the bromine atom could be removed from the aromatic ring. This reductive dehalogenation would result in a product with a mass 78 Da lower than the parent compound.[6]

• Hydrolysis: While generally stable, forced conditions like extreme pH and high temperature can lead to hydrolysis, although this is less common for the C-N bond in a benzylamine compared to esters or amides.[6]

To identify these degradants, it is essential to perform forced degradation studies, which systematically expose the analyte to stress conditions like acid, base, oxidation, heat, and light.[7][8]

Question 3: My peak shape is poor (e.g., tailing, splitting). How can I improve it?

Answer: Poor peak shape for basic compounds is often due to interactions with the stationary phase or issues with the mobile phase.

• Mobile Phase pH: The protonated (charged) form of the amine at low pH generally gives better peak shape on reversed-phase columns. Acidic mobile phases (e.g., using 0.1% formic acid) ensure the analyte is in its protonated form, which can minimize undesirable interactions with the column.[1] However, this can also reduce retention.[1]

• Column Choice: If peak tailing persists even at low pH, the column may have exposed silanol groups. Consider using a column with advanced end-capping or a different stationary phase.

• Injection Solvent: Injecting the sample in a solvent much stronger than the mobile phase can lead to split and broad peaks.[4]

• Column Contamination: Buildup of matrix components can lead to peak distortion.[4] Flushing the column or using a guard column can help mitigate this.

Question 4: What are the best practices for preparing samples and mobile phases to ensure maximum stability and reproducibility?

Answer:

• Use High-Quality Solvents: Always use HPLC or LC-MS grade solvents to avoid introducing impurities that could cause high background noise or react with your analyte.[9]

• Control pH: For N-Methyl-4-bromobenzylamine, maintaining an acidic pH (e.g., 3-5) in both the sample diluent and the mobile phase is recommended. This keeps the secondary amine protonated, enhancing its stability and solubility in aqueous solutions.

• Fresh Preparation: Prepare standards and samples as freshly as possible. If storage is necessary, store them at low temperatures (4°C or -20°C) and protect them from light.[10]

• Degas Mobile Phases: Though most modern HPLCs have in-line degassers, ensuring mobile phases are properly degassed can prevent bubble formation in the pump, which can cause pressure fluctuations and retention time shifts.[10]

Experimental Protocols: Forced Degradation Study

Forced degradation studies are critical for identifying potential degradation products and establishing the intrinsic stability of a molecule.[7][8][11] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[11]

Objective: To evaluate the stability of N-Methyl-4-bromobenzylamine hydrochloride under various stress conditions.

Materials:

• N-Methyl-4-bromobenzylamine hydrochloride

• HPLC or LC-MS grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Calibrated LC-MS system

• pH meter, calibrated oven, photostability chamber

Methodology

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of the analyte in a suitable solvent (e.g., 50:50 methanol:water).

• Acid Hydrolysis:

  • To 1 mL of stock solution, add 1 mL of 0.1 N HCl.

  • Incubate at 60°C for 24 hours.

  • At specified time points (e.g., 2, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 N NaOH, and dilute to a final concentration of 10 µg/mL with mobile phase for analysis.

• Base Hydrolysis:

  • To 1 mL of stock solution, add 1 mL of 0.1 N NaOH.

  • Keep at room temperature for 8 hours.

  • At specified time points (e.g., 1, 4, 8 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 N HCl, and dilute to 10 µg/mL for analysis.

• Oxidative Degradation:

  • To 1 mL of stock solution, add 1 mL of 3% H₂O₂.

  • Keep at room temperature, protected from light, for 24 hours.

  • At specified time points, withdraw an aliquot and dilute to 10 µg/mL for analysis.

• Thermal Degradation:

  • Place the solid powder of the compound in a hot air oven maintained at 80°C for 48 hours.

  • Also, place a solution of the analyte (100 µg/mL) in the oven under the same conditions.

  • After the exposure, allow the samples to cool, then prepare a 10 µg/mL solution from both solid and liquid samples for analysis.

• Photolytic Degradation:

  • Expose the solid compound and a 100 µg/mL solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • A control sample should be kept in the dark under the same temperature conditions.

  • After exposure, prepare a 10 µg/mL solution for analysis.

• Analysis: Analyze all stressed samples, along with an unstressed control sample (reference), by a suitable stability-indicating LC-MS method. Quantify the percentage of the remaining parent compound and identify any major degradation products by their mass-to-charge ratio (m/z).

Data Presentation

Table 1: Summary of Forced Degradation Study Results (Hypothetical Data)

Stress Condition	Duration	Temperature	% Assay of Parent Compound	% Degradation	No. of Degradants
Control (Unstressed)	N/A	25°C	99.8%	0.2%	0
0.1 N HCl	24 hours	60°C	94.5%	5.5%	1
0.1 N NaOH	8 hours	25°C	89.2%	10.8%	2
3% H₂O₂	24 hours	25°C	81.7%	18.3%	2
Thermal (Solid)	48 hours	80°C	98.9%	1.1%	0
Thermal (Solution)	48 hours	80°C	96.3%	3.7%	1
Photolytic	7 days	25°C	92.1%	7.9%	1

Visualizations

Experimental Workflow Diagram

Caption: Workflow for a forced degradation study of an active pharmaceutical ingredient.

Potential Degradation Pathway

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. Effects of storage temperature and pH on the stability of eleven beta-lactam antibiotics in MIC trays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. Degradation of benzylamines during chlorination and chloramination - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. zefsci.com [zefsci.com]
• 10. ssi.shimadzu.com [ssi.shimadzu.com]
• 11. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

Technical Support Center: Troubleshooting Poor Peak Shape in HPLC of Derivatized Amines

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape during the High-Performance Liquid Chromatography (HPLC) analysis of derivatized amines.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for derivatized amines?

Poor peak shape in the HPLC analysis of derivatized amines typically manifests as peak tailing, fronting, or split peaks. The primary causes often relate to secondary chemical interactions on the column, issues with the mobile phase, improper sample preparation, or problems with the HPLC system itself. For derivatized amines, which are often basic compounds, interactions with residual silanol groups on silica-based columns are a frequent cause of peak tailing.[1][2]

Q2: How does the choice of derivatization reagent affect peak shape?

The derivatization reagent modifies the amine to enhance detection and improve its chromatographic properties.[3] Reagents like Dansyl Chloride, FMOC-Cl, and OPA are commonly used.[3][4] While derivatization improves detectability, incomplete reactions or the presence of excess reagent and byproducts can lead to extraneous peaks or peak distortion.[5] The stability of the resulting derivative is also crucial; unstable derivatives can degrade during analysis, leading to broad or split peaks.[6]

Q3: Can the mobile phase pH significantly impact the peak shape of my derivatized amine?

Yes, mobile phase pH is a critical parameter. For basic derivatized amines, a low mobile phase pH (typically below 3) can suppress the ionization of residual silanol groups on the silica-based stationary phase, minimizing secondary interactions that cause peak tailing.[1][7][8][9] Conversely, operating at a pH close to the pKa of the analyte can lead to inconsistent ionization and result in poor or split peak shapes.[2][10]

Q4: What is column overload and how can I identify it?

Column overload occurs when the mass or volume of the injected sample exceeds the capacity of the column.[11][12] This can lead to peak fronting (a leading edge to the peak) or, in some cases, tailing. A key indicator of column overload is if the peak shape improves significantly upon diluting the sample or reducing the injection volume.[11][12]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common peak shape issues.

Guide 1: Addressing Peak Tailing

Peak tailing, where the latter half of the peak is elongated, is the most common peak shape problem for derivatized amines.

Symptoms:

• Asymmetrical peak with a tailing factor > 1.2.

• Reduced peak height and poor resolution.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing.

Quantitative Data Summary: Effect of Mobile Phase pH on Peak Asymmetry

Analyte (Basic Amine)	Mobile Phase pH	Asymmetry Factor (As)
Methamphetamine	7.0	2.35
Methamphetamine	3.0	1.33
Data adapted from Element Lab Solutions.[1]

Guide 2: Addressing Peak Fronting

Peak fronting, characterized by a leading edge of the peak, is often related to sample and column overload.

Symptoms:

• Asymmetrical peak with a leading shoulder.

• Peak shape resembles a right-angle triangle.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak fronting.

Guide 3: Addressing Split Peaks

Split peaks can indicate a problem with the column, the injection process, or co-elution of closely related compounds.

Symptoms:

• A single peak appears as two or more distinct peaks.

• May appear as a "shoulder" on the main peak.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for split peaks.

Experimental Protocols

Protocol 1: Pre-column Derivatization of Amines with Dansyl Chloride

This protocol is a general guideline and may require optimization for specific amines.

Materials and Reagents:

• Dansyl Chloride (Dns-Cl)

• Acetonitrile (ACN), HPLC grade

• Sodium Bicarbonate

• Ammonium Hydroxide (for quenching)

• Amine standard or sample

Procedure:

• Prepare Reagents:

  • Carbonate-Bicarbonate Buffer (100 mM, pH 9.8): Dissolve sodium bicarbonate and sodium carbonate in HPLC-grade water.

  • Dansyl Chloride Solution (50 mM): Dissolve Dansyl Chloride in ACN. Prepare fresh.[13]

  • Quenching Solution (10% Ammonium Hydroxide): Dilute ammonium hydroxide in water.[14]

• Derivatization Reaction:

  • In a microcentrifuge tube, mix 50 µL of the Dansyl Chloride solution with 25 µL of the sample or standard solution.[14]

  • Add 50 µL of the carbonate-bicarbonate buffer.

  • Vortex the mixture and incubate at a controlled temperature (e.g., 60°C) for a set time (e.g., 30-60 minutes) in the dark.[13]

• Quenching:

  • Add 7.5 µL of the quenching solution to consume excess dansyl chloride.[14]

• Analysis:

  • Inject an appropriate volume (e.g., 10-20 µL) into the HPLC system.

Protocol 2: HPLC Analysis of Dansylated Amines

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase A: Aqueous buffer (e.g., 20 mM Ammonium Acetate, pH 5).

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, increasing over the run to elute the more hydrophobic derivatives.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40°C.

• Detection: Fluorescence detector (Excitation: ~340 nm, Emission: ~530 nm).[15]

Data Presentation: Representative Performance Data for Derivatized Amines

Derivatization Reagent	Analyte	Linearity Range	% Recovery	%RSD (Precision)
NBD-Cl	Dimethylamine (DMA)	0.5–10 ng/mL	98.2–102.0%	< 2.9%
NBD-Cl	Diethylamine (DEA)	5–100 ng/mL	98.2–102.0%	< 2.9%
FMOC-Cl	N-Nitrosodimethylamine (NDMA)	-	74.2–101.6%	< 10%
FMOC-Cl	N-Nitrosodiethylamine (NDEA)	-	90.6–125.4%	< 10%
Data adapted from various sources.[16][17]

This technical support guide provides a starting point for addressing poor peak shape in the HPLC analysis of derivatized amines. For persistent issues, further investigation into specific sample matrix effects and instrument performance is recommended.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromtech.com [chromtech.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. books.rsc.org [books.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. ikm.org.my [ikm.org.my]
• 7. uhplcs.com [uhplcs.com]
• 8. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 9. gmpinsiders.com [gmpinsiders.com]
• 10. phenomenex.com [phenomenex.com]
• 11. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: N-Methyl-4-bromobenzylamine Hydrochloride Reaction Kinetics Study

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their kinetic studies of the N-methylation of 4-bromobenzylamine hydrochloride.

Frequently Asked Questions (FAQs)

Q1: My N-methylation reaction of 4-bromobenzylamine is showing low or no conversion. What are the potential causes and how can I troubleshoot this?

A1: Low or no conversion in the N-methylation of 4-bromobenzylamine can stem from several factors. Here's a systematic troubleshooting approach:

• Reagent Quality: Ensure the purity and dryness of your starting materials (4-bromobenzylamine hydrochloride), methylating agent (e.g., methyl iodide, dimethyl sulfate), and solvent. Moisture can quench reagents and hinder the reaction.

• Base Strength and Solubility: The hydrochloride salt needs to be neutralized. Ensure you are using a suitable base (e.g., K₂CO₃, Et₃N, DBU) in sufficient stoichiometric excess to deprotonate the amine. The base's solubility in the reaction solvent is crucial; poor solubility can lead to a heterogeneous mixture with slow reaction rates. Consider switching to a more soluble base or a different solvent system.

• Reaction Temperature: The reaction may require heating to proceed at a reasonable rate. Incrementally increase the temperature while monitoring for potential side product formation.

• Methylating Agent Reactivity: The choice of methylating agent is critical. Methyl iodide is generally more reactive than methyl bromide, which is more reactive than methyl chloride. For less reactive systems, a more potent methylating agent might be necessary.

Q2: I am observing significant amounts of the di-methylated product (N,N-dimethyl-4-bromobenzylamine). How can I improve the selectivity for the mono-methylated product?

A2: Over-alkylation is a common side reaction when the mono-alkylated product is more nucleophilic than the starting amine.[1] To favor mono-methylation, consider the following strategies:

• Control Stoichiometry: Use a stoichiometric excess of the amine relative to the methylating agent. This statistically favors the reaction of the methylating agent with the more abundant primary amine.

• Slow Addition: Add the methylating agent dropwise or via a syringe pump to the reaction mixture. This maintains a low concentration of the methylating agent, reducing the likelihood of a second methylation event.

• Lower Reaction Temperature: Reducing the reaction temperature can decrease the rate of the second methylation more significantly than the first, thus improving selectivity.

• Protecting Groups: In some cases, using a protecting group strategy can ensure mono-alkylation.

Q3: How can I effectively monitor the kinetics of the N-methylation reaction?

A3: Real-time or periodic monitoring of the reaction is essential for a kinetic study. Several analytical techniques can be employed:

• Gas Chromatography (GC): If the reactants and products are volatile, GC is an excellent method for monitoring the reaction progress. An internal standard should be used for accurate quantification.[2]

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique for monitoring the disappearance of starting material and the appearance of products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In-line or periodic ¹H NMR spectroscopy can be used to follow the reaction by integrating characteristic signals of the reactants and products.[1]

• Thin-Layer Chromatography (TLC): TLC is a quick and simple method for qualitative monitoring of the reaction progress.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution(s)
Inconsistent Kinetic Data	Poor temperature control.	Use a temperature-controlled reaction vessel (e.g., oil bath, heating mantle with a controller).
Inefficient mixing in a heterogeneous reaction.	Increase the stirring rate to ensure a uniform mixture.
Inaccurate sampling.	Withdraw aliquots at precise time intervals and quench the reaction immediately (e.g., by dilution in a cold solvent).
Formation of Unknown Byproducts	Decomposition of starting materials or products.	Lower the reaction temperature. Ensure an inert atmosphere if reactants are air-sensitive.
Side reactions with the solvent.	Choose a more inert solvent.
Difficulty in Isolating the Product	Product is soluble in the aqueous phase during workup.	Adjust the pH of the aqueous layer to ensure the product is in its free base form and less water-soluble.
Emulsion formation during extraction.	Add brine to the aqueous layer to break the emulsion.

Quantitative Data Summary

Reactants	Solvent	Temperature (°C)	Rate Constant (k)	Activation Energy (Ea)	Reference
N,N-dimethyldecylamine + Benzyl chloride	Acetonitrile	20-70	Varies with temp.	Not specified	[1]
N,N-dimethyldecylamine + Benzyl chloride	Methanol	20-70	Varies with temp.	Not specified	[1]
N,N-dimethyldecylamine + Methyl iodide	Methanol	20-70	Varies with temp.	Not specified	[1]
Aniline + Benzyl alcohol	Toluene	150	Varies with reactant conc.	Not specified	[2]

Experimental Protocols

General Protocol for Kinetic Study of N-Methylation of 4-Bromobenzylamine

This protocol outlines a general procedure for studying the reaction kinetics. The specific concentrations, temperatures, and analytical methods should be optimized for your experimental setup.

• Reactant Preparation:

  • In a temperature-controlled glass reactor equipped with a magnetic stirrer and a reflux condenser, dissolve 4-bromobenzylamine hydrochloride (1.0 eq.) and a suitable internal standard (e.g., n-hexadecane) in the chosen solvent.[2]

  • Add the base (e.g., K₂CO₃, 2.2 eq.) to the mixture.

• Reaction Initiation:

  • Allow the mixture to equilibrate at the desired reaction temperature.

  • Initiate the reaction by adding the methylating agent (e.g., methyl iodide, 1.1 eq.). Start the timer immediately.

• Reaction Monitoring:

  • At predetermined time intervals, withdraw a small aliquot (e.g., 50 µL) from the reaction mixture.

  • Immediately quench the aliquot by diluting it with a cold solvent (e.g., ethyl acetate) to stop the reaction.

  • Analyze the quenched sample using a pre-calibrated analytical method (e.g., GC, HPLC) to determine the concentrations of the reactant and product.[2]

• Data Analysis:

  • Plot the concentration of the reactant versus time.

  • From the concentration-time data, determine the reaction order and the rate constant (k) at that temperature.

  • Repeat the experiment at several different temperatures to determine the activation energy (Ea) using the Arrhenius equation.

Visualizations

Caption: Workflow for a kinetic study of N-methylation.

Caption: Troubleshooting guide for over-alkylation.

References

• 1. 208. Investigating Tertiary Amine Alkylation/Benzylation Kinetics with Ramp-Flow in a Plug-Flow Reactor Using In-Line 1H NMR Spectroscopy - Magritek [magritek.com]
• 2. Efficient and selective N -benzylation of amines using Pd-doped La-BDC MOF - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00372E [pubs.rsc.org]

Technical Support Center: Purification of N-Methyl-4-bromobenzylamine Hydrochloride Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of N-Methyl-4-bromobenzylamine hydrochloride and its derivatives.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of N-Methyl-4-bromobenzylamine hydrochloride derivatives.

Recrystallization Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Product "oils out" instead of crystallizing.	The solvent may be too non-polar, or the solution is supersaturated and cooled too quickly.	- Reheat the solution to dissolve the oil and allow it to cool more slowly. - Add a small amount of a more polar co-solvent to the hot solution. - Scratch the inside of the flask with a glass rod at the liquid-air interface to induce crystallization.
Poor recovery of the purified product.	- The chosen solvent is too good a solvent for the compound, even at low temperatures. - Too much solvent was used.	- Screen for a solvent in which the compound has lower solubility at cold temperatures. - Use the minimum amount of hot solvent necessary to dissolve the crude product. - Cool the crystallization mixture in an ice bath or refrigerator to maximize precipitation.
Crystals are very fine and difficult to filter.	This can be an inherent property of the salt, or it can be caused by rapid crystallization.	- Allow the solution to cool slowly to promote the growth of larger crystals. - Consider using a different solvent system. A patent for the related p-bromobenzylamine hydrochloride suggests that using a water/alcohol mixture can lead to fine crystals.[1] - Use a Büchner funnel with a fine filter paper or a sintered glass funnel for filtration.
Product is not significantly purer after recrystallization.	- The chosen solvent does not effectively differentiate between the product and the impurities (i.e., impurities have similar solubility). - The crystals were not washed properly after filtration.	- Select a different recrystallization solvent. It is crucial that the impurities are either very soluble or insoluble in the chosen solvent. - Wash the filtered crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor containing impurities.

Column Chromatography Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of the product from impurities (overlapping peaks/bands).	- The solvent system (eluent) is not optimal. - The column is overloaded with the crude product.	- Optimize the solvent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.2-0.4 for the desired product.[2] - Use a less polar solvent system for better separation of polar compounds. - For amines, adding a small amount of triethylamine (0.1-1%) to the eluent can reduce tailing and improve separation. - Use a higher ratio of silica gel to crude product (e.g., 50:1 instead of 30:1).
Product elutes with streaking or tailing.	- The compound is interacting strongly with the acidic silica gel. - The compound is not fully soluble in the eluent as it moves through the column.	- Add a small amount of a basic modifier like triethylamine or pyridine to the eluent to neutralize the acidic sites on the silica gel. - Choose a solvent system in which the compound is more soluble.
No product is eluting from the column.	- The eluent is not polar enough to move the compound. - The compound has decomposed on the silica gel.	- Gradually increase the polarity of the eluent. - If the compound is suspected to be unstable on silica, consider using a different stationary phase like alumina (basic or neutral).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude N-Methyl-4-bromobenzylamine hydrochloride?

A1: Common impurities can arise from the starting materials or side reactions during synthesis. These may include:

• Unreacted 4-bromobenzylamine: From incomplete N-methylation.

• Over-methylated product (N,N-Dimethyl-4-bromobenzylamine): If the reaction conditions are not carefully controlled.

• Unreacted starting materials from the synthesis of 4-bromobenzylamine: For example, 4-bromobenzaldehyde if the synthesis involved reductive amination.[3]

• Byproducts from side reactions: Depending on the synthetic route, other related substances may be formed.

Q2: How do I choose the best purification technique for my sample?

A2: The choice between recrystallization and column chromatography depends on the purity of your crude product and the nature of the impurities.

• Recrystallization is generally preferred for purifying large quantities of a solid product that is already relatively pure (e.g., >90%). It is a more scalable and often more economical method.[4]

• Column chromatography is ideal for separating complex mixtures containing multiple components or for isolating a pure compound from a reaction that has gone to low conversion.[2]

Q3: My N-Methyl-4-bromobenzylamine hydrochloride is a salt. Can I purify the free base first?

A3: Yes, and this is often a recommended strategy. You can neutralize the hydrochloride salt with a base (e.g., aqueous sodium bicarbonate or sodium hydroxide) to get the free amine. The free amine is generally less polar and more soluble in organic solvents, making it easier to purify by standard column chromatography on silica gel. After purification, the pure free amine can be converted back to the hydrochloride salt by treating it with a solution of HCl in an organic solvent like diethyl ether or methanol.[5]

Q4: What is a good starting point for a recrystallization solvent for N-Methyl-4-bromobenzylamine hydrochloride?

A4: For amine hydrochlorides, polar protic solvents or mixtures containing them are often good starting points. You can try:

• Ethanol

• Isopropanol

• Methanol/Water mixtures

• Ethanol/Diethyl ether mixtures

A systematic approach to solvent screening is recommended.

Q5: What is a good starting solvent system for TLC and column chromatography of the free base, N-Methyl-4-bromobenzylamine?

A5: A good starting point for the TLC analysis of benzylamines is a mixture of a non-polar solvent and a polar solvent. You can start with:

• Hexane:Ethyl Acetate (e.g., in ratios from 9:1 to 1:1)

• Dichloromethane:Methanol (for more polar compounds)

For N-Methyl-4-bromobenzylamine, which is moderately polar, a hexane:ethyl acetate system is a good first choice. Based on TLC data for similar compounds, you can expect an Rf value in the range of 0.2-0.5 with a 3:1 to 1:1 mixture of hexane:ethyl acetate.[6]

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general method for the recrystallization of N-Methyl-4-bromobenzylamine hydrochloride. The optimal solvent and conditions should be determined on a small scale first.

1. Solvent Screening (Small Scale): a. Place approximately 50 mg of the crude N-Methyl-4-bromobenzylamine hydrochloride into several test tubes. b. To each test tube, add a different potential recrystallization solvent (e.g., ethanol, isopropanol, methanol, water) dropwise while heating and agitating until the solid just dissolves. c. Allow the solutions to cool slowly to room temperature, and then in an ice bath. d. Observe which solvent provides a good yield of crystals with minimal soluble impurities remaining in the supernatant. A good solvent will dissolve the compound when hot but not when cold.

2. Recrystallization Procedure (Scale-up): a. Place the crude N-Methyl-4-bromobenzylamine hydrochloride in an Erlenmeyer flask. b. Add the chosen recrystallization solvent in small portions while heating the flask on a hot plate with stirring. Continue adding solvent until the solid is completely dissolved. c. If the solution is colored, you may add a small amount of activated charcoal and heat for a few more minutes. d. Hot filter the solution through a fluted filter paper to remove any insoluble impurities (and activated charcoal if used). e. Allow the filtrate to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. f. Once crystals begin to form, you can place the flask in an ice bath for at least 30 minutes to maximize crystal formation. g. Collect the crystals by vacuum filtration using a Büchner funnel. h. Wash the crystals with a small amount of the cold recrystallization solvent. i. Dry the purified crystals in a vacuum oven.

Protocol 2: Purification by Column Chromatography (as the Free Base)

This protocol describes the purification of the free base, N-Methyl-4-bromobenzylamine, followed by conversion back to the hydrochloride salt.

1. Preparation of the Free Base: a. Dissolve the crude N-Methyl-4-bromobenzylamine hydrochloride in water. b. Slowly add a saturated aqueous solution of sodium bicarbonate or a dilute solution of sodium hydroxide with stirring until the solution is basic (pH > 8, check with pH paper). c. Extract the aqueous solution with an organic solvent like dichloromethane or ethyl acetate (3 x volume of the aqueous layer). d. Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude free amine.

2. Column Chromatography: a. TLC Analysis: Determine a suitable eluent system by TLC. A good system will give an Rf value of ~0.3 for the N-Methyl-4-bromobenzylamine. A starting point could be Hexane:Ethyl Acetate (3:1). b. Column Packing: Prepare a silica gel column using the chosen eluent. c. Loading the Sample: Dissolve the crude free amine in a minimal amount of the eluent and load it onto the column. d. Elution: Elute the column with the chosen solvent system, collecting fractions. e. Monitoring: Monitor the fractions by TLC to identify those containing the pure product. f. Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

3. Conversion to Hydrochloride Salt: a. Dissolve the purified free amine in a minimal amount of a suitable solvent like diethyl ether or anhydrous methanol. b. Slowly add a solution of HCl in diethyl ether (e.g., 2 M) or concentrated HCl dropwise with stirring until precipitation is complete. c. Collect the precipitated N-Methyl-4-bromobenzylamine hydrochloride by filtration. d. Wash the solid with a small amount of cold diethyl ether. e. Dry the pure hydrochloride salt under vacuum.

Data Presentation

The following tables provide illustrative data for guiding the purification process. The optimal conditions for a specific sample may vary and should be determined experimentally.

Table 1: Recrystallization Solvent Screening (Illustrative Data)

Solvent System	Solubility (Hot)	Solubility (Cold)	Crystal Formation	Estimated Purity
Ethanol	High	Moderate	Good	High
Isopropanol	Moderate	Low	Excellent	Very High
Water	High	High	Poor	Low
Methanol/Water (9:1)	High	Low	Good	High
Ethyl Acetate	Low	Low	N/A	N/A

Table 2: TLC Analysis of N-Methyl-4-bromobenzylamine and Related Impurities (Illustrative Rf Values)

Compound	Hexane:EtOAc (4:1)	Hexane:EtOAc (2:1)
4-bromobenzaldehyde	0.6	0.8
4-bromobenzylamine	0.1	0.3
N-Methyl-4-bromobenzylamine	0.3	0.5
N,N-Dimethyl-4-bromobenzylamine	0.5	0.7

Visualizations

Caption: General purification workflow for N-Methyl-4-bromobenzylamine hydrochloride.

Caption: Troubleshooting decision tree for recrystallization issues.

References

• 1. n-methyl-4-bromobenzylamine, hcl | Chemrio [chemrio.com]
• 2. chembk.com [chembk.com]
• 3. 4-Bromo-N-methylbenzylamine 97 699-03-6 [sigmaaldrich.com]
• 4. chemscene.com [chemscene.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. US6340773B1 - Preparation of halogenated primary amines - Google Patents [patents.google.com]

Technical Support Center: N-Methyl-4-bromobenzylamine Hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Methyl-4-bromobenzylamine hydrochloride. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Troubleshooting Guides

Issue: Inconsistent reaction yields during synthesis.

Question: We are synthesizing N-Methyl-4-bromobenzylamine hydrochloride via reductive amination of 4-bromobenzaldehyde with methylamine, but our yields are inconsistent. What are the potential causes and solutions?

Answer: Inconsistent yields in the reductive amination process can stem from several factors. Here are some common causes and troubleshooting steps:

• Imine Formation Equilibrium: The initial formation of the imine intermediate is a reversible reaction. To drive the equilibrium towards the imine, removal of water using a Dean-Stark apparatus or the addition of a dehydrating agent can be effective.

• Reducing Agent Activity: The choice and handling of the reducing agent are critical.

  • Sodium borohydride (NaBH₄): This reagent can also reduce the starting aldehyde. It is best to first allow for complete imine formation before adding the reducing agent.[1]

  • Sodium cyanoborohydride (NaBH₃CN): This is a milder reducing agent that is more selective for the imine over the aldehyde, especially at a slightly acidic pH. However, it can generate toxic byproducts.[2][3]

  • Sodium triacetoxyborohydride (STAB): STAB is a mild and selective reducing agent for reductive aminations and is often preferred for its safety profile and effectiveness.[1][2] Ensure the reagent is fresh and has been stored under anhydrous conditions.

• Reaction Conditions: Temperature and pH can significantly impact the reaction. The optimal pH for imine formation is typically between 4 and 5. Running the reaction at too high a temperature can lead to side product formation.

• Purity of Starting Materials: Impurities in the 4-bromobenzaldehyde or methylamine can interfere with the reaction. Ensure the purity of your starting materials before use.

Issue: Presence of impurities in the final product.

Question: After synthesis and purification, we are observing unexpected peaks in our HPLC analysis of N-Methyl-4-bromobenzylamine hydrochloride. What are the likely impurities and how can we minimize them?

Answer: Impurities in the final product are often related to the synthetic route. For a reductive amination, common impurities include:

• Unreacted Starting Materials: Residual 4-bromobenzaldehyde and methylamine.

• Intermediate Imine: Incomplete reduction of the N-(4-bromobenzylidene)methanamine intermediate.

• Over-alkylation Product: Formation of the tertiary amine, N,N-Dimethyl-4-bromobenzylamine.

• Byproducts from Reducing Agent: Borate salts and other residues from the reducing agent.

To minimize these impurities:

• Optimize Stoichiometry: Use a slight excess of methylamine to ensure complete conversion of the aldehyde.

• Ensure Complete Reduction: Allow sufficient reaction time for the reduction step and consider a slight excess of the reducing agent.

• Purification: Purification by column chromatography before salt formation can effectively remove most organic impurities. Recrystallization of the final hydrochloride salt is also a crucial step for achieving high purity.

• Aqueous Workup: A thorough aqueous workup can help remove water-soluble impurities and byproducts from the reducing agent.

Frequently Asked Questions (FAQs)

Synthesis and Purity

Q1: What is a common synthetic route for N-Methyl-4-bromobenzylamine hydrochloride?

A1: A widely used method is the reductive amination of 4-bromobenzaldehyde with methylamine. This two-step, one-pot reaction involves the formation of an imine intermediate, which is then reduced to the secondary amine. The final product is obtained by treating the amine with hydrochloric acid.

Q2: What are the potential side reactions during the synthesis of N-Methyl-4-bromobenzylamine?

A2: Besides the main reaction, several side reactions can occur:

• Over-alkylation: The product, a secondary amine, can react further with the starting aldehyde and reducing agent to form a tertiary amine (N,N-Dimethyl-4-bromobenzylamine).

• Aldehyde Reduction: The starting 4-bromobenzaldehyde can be reduced to 4-bromobenzyl alcohol by the reducing agent, especially if a strong reductant like sodium borohydride is used without careful control of the reaction conditions.

• Cannizzaro Reaction: Under basic conditions, 4-bromobenzaldehyde can undergo a disproportionation reaction to form 4-bromobenzoic acid and 4-bromobenzyl alcohol.

Q3: How can I assess the purity of my N-Methyl-4-bromobenzylamine hydrochloride sample?

A3: High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the purity of N-Methyl-4-bromobenzylamine hydrochloride.[4][5] A reversed-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is typically used. UV detection is suitable due to the presence of the aromatic ring.

Stability and Storage

Q4: What are the recommended storage conditions for N-Methyl-4-bromobenzylamine hydrochloride?

A4: N-Methyl-4-bromobenzylamine hydrochloride should be stored in a cool, dry place, away from moisture, in a tightly sealed container.[6] Inert atmosphere storage is also recommended.

Q5: Is N-Methyl-4-bromobenzylamine hydrochloride sensitive to light or temperature?

Q6: What are the potential degradation pathways for N-Methyl-4-bromobenzylamine hydrochloride?

A6: Based on the structure and studies of related benzylamines, potential degradation pathways could include:

• Oxidation: The benzylic carbon and the amine nitrogen are susceptible to oxidation, which could lead to the formation of 4-bromobenzaldehyde and other degradation products.

• Hydrolysis: While the hydrochloride salt is generally stable, under certain pH conditions, degradation could occur.

• Reaction with Chlorinating Agents: Studies on benzylamines have shown that they can react with chlorinating agents to form imines, aldehydes, and potentially N-nitrosamines if secondary amines are present in the presence of a nitrogen source.[8]

Data Presentation

Table 1: Potential Impurities in the Synthesis of N-Methyl-4-bromobenzylamine Hydrochloride

Impurity Name	Chemical Structure	Potential Origin
4-bromobenzaldehyde	Br-C₆H₄-CHO	Unreacted starting material
Methylamine	CH₃NH₂	Unreacted starting material
N-(4-bromobenzylidene)methanamine	Br-C₆H₄-CH=NCH₃	Incomplete reduction of imine intermediate
N,N-Dimethyl-4-bromobenzylamine	Br-C₆H₄-CH₂(NCH₃)₂	Over-alkylation of the product
4-bromobenzyl alcohol	Br-C₆H₄-CH₂OH	Reduction of starting aldehyde

Experimental Protocols

Protocol 1: Synthesis of N-Methyl-4-bromobenzylamine via Reductive Amination

Materials:

• 4-bromobenzaldehyde

• Methylamine (e.g., 40% in water or 2.0 M in THF)

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Hydrochloric acid (e.g., 2.0 M in diethyl ether)

Procedure:

• Dissolve 4-bromobenzaldehyde (1.0 eq) in DCM or DCE in a round-bottom flask.

• Add methylamine (1.1 - 1.5 eq) to the solution and stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Slowly add sodium triacetoxyborohydride (1.2 - 1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring the progress by TLC or LC-MS.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure to obtain the crude N-Methyl-4-bromobenzylamine.

• Purify the crude product by flash column chromatography if necessary.

• To form the hydrochloride salt, dissolve the purified amine in a minimal amount of a suitable solvent (e.g., diethyl ether or ethyl acetate) and add a solution of hydrochloric acid in diethyl ether dropwise until precipitation is complete.

• Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield N-Methyl-4-bromobenzylamine hydrochloride.

Protocol 2: HPLC Method for Purity Analysis

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Gradient: Start with a suitable low percentage of B, and ramp up to a high percentage of B over 15-20 minutes to elute all components.

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm and 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Mandatory Visualization

Caption: Synthetic and purification workflow for N-Methyl-4-bromobenzylamine hydrochloride.

Caption: Troubleshooting logic for synthesis issues.

References

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Separation of (R)-4-Bromo-alpha-methylbenzylamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. reddit.com [reddit.com]
• 6. chemscene.com [chemscene.com]
• 7. jrtdd.com [jrtdd.com]
• 8. Degradation of benzylamines during chlorination and chloramination - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an HPLC Method for N-Methyl-4-bromobenzylamine Hydrochloride Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a proposed High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of N-Methyl-4-bromobenzylamine hydrochloride with alternative analytical techniques. The content is designed to assist researchers and drug development professionals in selecting the most appropriate analytical methodology for their specific needs, supported by detailed experimental protocols and performance data.

Introduction to Analytical Method Validation

N-Methyl-4-bromobenzylamine hydrochloride is an important chemical intermediate in pharmaceutical synthesis. The rigorous, validated analysis of such compounds is critical to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). A validated analytical method provides documented evidence that the procedure is suitable for its intended purpose. This guide focuses on a stability-indicating HPLC method, designed to quantify the analyte in the presence of its degradation products, and compares it with other powerful analytical techniques.[1][2]

Proposed Stability-Indicating HPLC Method

A robust stability-indicating HPLC method is essential for monitoring the purity and stability of drug substances.[2] The following proposed method is based on established principles for the analysis of aromatic amines.

Chromatographic Conditions (Proposed)

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Acetonitrile and 0.02 M phosphate buffer (pH 3.0) in a gradient elution
Flow Rate	1.0 mL/min
Detection	UV at 225 nm
Column Temperature	30°C
Injection Volume	10 µL
Diluent	Mobile Phase

HPLC Method Validation Protocol

The validation of the proposed HPLC method should be performed according to the International Council for Harmonisation (ICH) guidelines.

Specificity and Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3] Forced degradation studies are crucial for developing stability-indicating methods.[1][2]

Experimental Protocol for Forced Degradation:

• Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 80°C for 2 hours. Neutralize the solution before injection.

• Base Hydrolysis: Dissolve the sample in 0.1 M NaOH and heat at 80°C for 2 hours. Neutralize the solution before injection.

• Oxidative Degradation: Treat the sample with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105°C for 24 hours.

• Photolytic Degradation: Expose the sample solution to UV light (254 nm) and visible light for 24 hours.

Analyze all stressed samples using the proposed HPLC method. The method is considered specific if the main peak is well-resolved from any degradation product peaks.

Linearity and Range

Prepare a series of at least five concentrations of N-Methyl-4-bromobenzylamine hydrochloride standard solutions over a range of 50% to 150% of the target concentration. Plot the peak area against the concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.

Accuracy

Accuracy is determined by the recovery of a known amount of analyte spiked into a sample matrix. Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The mean recovery should be within 98.0% to 102.0%.

Precision

• Repeatability (Intra-day Precision): Analyze six replicate samples of the same concentration on the same day. The relative standard deviation (RSD) should be ≤ 2%.

• Intermediate Precision (Inter-day Precision): Repeat the analysis on a different day with a different analyst or on a different instrument. The RSD between the two sets of data should be ≤ 2%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ can be determined based on the signal-to-noise ratio. Typically, an S/N ratio of 3:1 is used for LOD and 10:1 for LOQ.

Robustness

Evaluate the effect of small, deliberate variations in method parameters, such as the pH of the mobile phase (±0.2 units), column temperature (±5°C), and flow rate (±0.1 mL/min). The system suitability parameters should remain within acceptable limits.

Comparison with Alternative Analytical Methods

While HPLC is a versatile and widely used technique, other methods offer distinct advantages for the analysis of N-Methyl-4-bromobenzylamine hydrochloride.

• Gas Chromatography (GC): Suitable for volatile and thermally stable compounds. N-Methyl-4-bromobenzylamine hydrochloride may require derivatization to improve its volatility and peak shape. GC coupled with a mass spectrometer (GC-MS) provides excellent specificity.[4]

• Capillary Electrophoresis (CE): An effective technique for separating charged species with high efficiency and minimal sample consumption.[5] It offers a different separation mechanism compared to HPLC, making it a good orthogonal method.

• Quantitative Nuclear Magnetic Resonance (qNMR): A primary analytical method that allows for quantification without the need for a specific reference standard of the analyte.[6][7] It provides structural information and can be used to determine the purity of the sample.[8][9]

Quantitative Performance Comparison

Parameter	HPLC-UV	GC-MS	Capillary Electrophoresis (CE)	Quantitative NMR (qNMR)
Principle	Partition chromatography	Partition chromatography with mass detection	Electrophoretic mobility in an electric field	Nuclear spin resonance in a magnetic field
Specificity	High, demonstrated by peak purity and resolution	Very high, based on retention time and mass spectrum	High, based on migration time	Very high, based on unique chemical shifts
Sensitivity (LOD)	ng/mL range	pg/mL to ng/mL range	ng/mL to µg/mL range	µg/mL to mg/mL range
Precision (%RSD)	≤ 2%	≤ 5%	≤ 5%	≤ 1%
Accuracy (% Recovery)	98-102%	95-105%	90-110%	97-103%
Throughput	High	Moderate	High	Low to Moderate
Derivatization	Not typically required	May be required for volatility/stability	May be required for detection	Not required
Key Advantage	Widely available, robust, high throughput	Excellent for volatile impurities, definitive identification	High separation efficiency, low sample/reagent use	No reference standard needed, provides structural info
Key Limitation	Requires reference standards, potential for co-elution	Not suitable for non-volatile or thermally labile compounds	Lower sensitivity for some applications, reproducibility can be a challenge	Lower sensitivity, requires specialized equipment and expertise

Visualizing the Workflow and Method Comparison

To better illustrate the processes and relationships discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: A logical workflow for HPLC method validation according to ICH guidelines.

Caption: Key characteristics of different analytical methods for the target analyte.

Conclusion

The choice of an analytical method for N-Methyl-4-bromobenzylamine hydrochloride depends on the specific requirements of the analysis. The proposed stability-indicating HPLC method offers a robust, high-throughput solution suitable for routine quality control and stability studies. However, for applications requiring definitive identification of unknown impurities, GC-MS may be more appropriate. Capillary Electrophoresis provides a high-efficiency orthogonal method, while qNMR stands out as a primary quantification technique that does not require a reference standard, making it invaluable for the certification of reference materials and purity assessments. A thorough understanding of the strengths and limitations of each technique, as outlined in this guide, will enable researchers to select the most suitable method for their analytical challenges.

References

• 1. ijtsrd.com [ijtsrd.com]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. openaccessjournals.com [openaccessjournals.com]
• 5. academic.oup.com [academic.oup.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. spectroscopyeurope.com [spectroscopyeurope.com]
• 8. Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. spectroscopyeurope.com [spectroscopyeurope.com]

comparing N-Methyl-4-bromobenzylamine hydrochloride to other amine derivatizing agents

For researchers, scientists, and drug development professionals, the precise quantification of amine-containing compounds is a frequent analytical challenge. Many of these molecules, such as amino acids, biogenic amines, and pharmaceuticals, lack the necessary chromophores or fluorophores for sensitive detection by modern analytical techniques like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Chemical derivatization addresses this by covalently modifying the amine group, thereby enhancing its detectability and improving chromatographic behavior.[1]

This guide provides a comprehensive comparison of several leading amine derivatizing agents, offering insights into their performance, detailed experimental protocols, and visual workflows to assist in selecting the optimal reagent for your analytical needs. While the requested product, N-Methyl-4-bromobenzylamine hydrochloride, is a valuable derivatizing agent, it is primarily utilized for the analysis of carboxylic acids, not amines. A separate section is dedicated to its application.

Comparative Analysis of Amine Derivatizing Reagents

The selection of a derivatization reagent is a critical decision in analytical method development, with trade-offs between reaction conditions, derivative stability, and detection sensitivity. The following table summarizes the key performance characteristics of common amine derivatizing agents.

Reagent	Target Amines	Typical Reaction Conditions	Detection Method(s)	Key Advantages	Key Disadvantages
Dansyl Chloride (DNS-Cl)	Primary & Secondary	Alkaline pH (9.5-10.5), 38-60°C, 60-120 min[1]	Fluorescence (Ex: ~324 nm, Em: ~523 nm), UV, MS[2][3]	Versatile, enhances fluorescence and ionization efficiency, stable derivatives.[3][4][5]	Can react with other functional groups, relatively long reaction time.[2]
o-Phthalaldehyde (OPA)	Primary	Aqueous, Room Temp, < 1-2 minutes (in the presence of a thiol)[2][6]	Fluorescence (Ex: ~340 nm, Em: ~455 nm)[2]	Very fast reaction, reagent is non-fluorescent, highly sensitive.[2][4]	Derivatives can be unstable, does not react with secondary amines without a thiol.[2][3][6]
9-Fluorenylmethyl Chloroformate (FMOC-Cl)	Primary & Secondary	Alkaline pH, Room Temp, < 1 minute to 2 minutes[2]	Fluorescence (Ex: ~265 nm, Em: ~315 nm), UV[2]	Highly sensitive, stable derivatives, fast reaction.[2][4]	Can react with other functional groups.
Dabsyl Chloride (Dabsyl-Cl)	Primary & Secondary	Alkaline pH (e.g., pH 9.0), 70°C, 15-30 minutes[1]	Visible ( ~436 nm), MS	Stable derivatives, good reproducibility, detection in the visible range.[5]	Less stable than dansyl and benzoyl derivatives under some conditions.[5]
Marfey's Reagent (FDAA)	Primary & Secondary	Mild alkaline conditions	UV-Vis	Chiral analysis, forms stable diastereomers for separation of enantiomers.[4][7]	Suboptimal for general amine quantification compared to others.[4]
Fluorescamine	Primary	Aqueous, Room Temp, Instantaneous[1]	Fluorescence (Ex: ~381-390 nm, Em: ~470-475 nm)[1]	Extremely fast reaction, reagent is non-fluorescent, high sensitivity (picomole range).[1]	Derivatives can be unstable, requires a large excess of reagent which can lead to high blanks due to hydrolysis.[1]
Ninhydrin	Primary	90-100°C, 5-45 min[1]	Colorimetric (570 nm)[1]	Widely used for amino acid analysis, simple colorimetric detection.[1]	Requires heating, less sensitive than fluorescent methods.[1]

Experimental Protocols for Amine Derivatization

Detailed and optimized experimental protocols are crucial for successful and reproducible derivatization.

Dansyl Chloride Derivatization Protocol

This method provides stable derivatives suitable for fluorescence or UV detection.[1]

Materials:

• Amine-containing sample

• 100 mM Sodium bicarbonate buffer (pH 9.8)

• 50 mM Dansyl chloride in acetonitrile (ACN)

• 10% (v/v) Ammonium hydroxide in water (for quenching)

• HPLC or LC-MS system with fluorescence or UV detector

Procedure:

• To 25 µL of the sample, add 50 µL of a 1:1 (v/v) mixture of 100 mM sodium carbonate-bicarbonate buffer (pH 9.8) and 50 mM dansyl chloride in ACN.[1]

• Vortex the mixture and incubate at 60°C for 60 minutes in the dark.[1]

• Quench the reaction by adding 10 µL of 10% ammonium hydroxide.[1]

• The sample is now ready for analysis by HPLC or LC-MS.[1]

o-Phthalaldehyde (OPA) Derivatization Protocol

This protocol outlines a rapid derivatization for primary amines for HPLC analysis with fluorescence detection.

Materials:

• Amine-containing sample

• Borate buffer (pH ~9.5)

• OPA reagent solution (containing a thiol like 2-mercaptoethanol or 3-mercaptopropionic acid)

• HPLC system with a fluorescence detector

Procedure:

• In a vial, mix the sample with the borate buffer.

• Add the OPA reagent solution.

• The reaction is typically complete within 1-2 minutes at room temperature.[2]

• The reaction mixture can be directly injected for HPLC analysis.

9-Fluorenylmethyl Chloroformate (FMOC-Cl) Derivatization Protocol

This protocol is for the derivatization of amines for HPLC analysis with fluorescence detection.[2]

Materials:

• Amine-containing sample

• Borate buffer (pH ~10)[2]

• FMOC-Cl solution (e.g., in acetonitrile)

• Acid (e.g., HCl) for quenching

• HPLC system with a fluorescence or UV detector

Procedure:

• Dissolve the amine-containing sample in a suitable solvent.[2]

• Add borate buffer (pH ~10) to the sample solution.[2]

• Add the FMOC-Cl solution.[2]

• The reaction is rapid and typically complete in under 2 minutes.[2]

• Add an acid (e.g., HCl) to stop the reaction and stabilize the derivatives.[2]

• The reaction mixture can be directly injected for HPLC analysis.[2]

N-Methyl-4-bromobenzylamine Hydrochloride: A Derivatizing Agent for Carboxylic Acids

Contrary to the initial topic, N-Methyl-4-bromobenzylamine hydrochloride is a derivatizing reagent specifically designed for the analysis of carboxylic acids by LC-MS.[8][9] This reagent is used to improve the chromatographic retention of short-chain carboxylic acids on reversed-phase columns and enhance their ionization efficiency in positive electrospray ionization (ESI) mode.[8] The presence of a bromine atom in the reagent provides a distinct isotopic pattern that aids in the clear identification of the derivatized species during mass spectrometric analysis.[8][9]

Experimental Protocol for Carboxylic Acid Derivatization with N-Methyl-4-bromobenzylamine

The following protocol is for the derivatization of carboxylic acids for LC-MS/MS analysis.

Materials:

• Carboxylic acid-containing sample

• 4-bromo-N-methylbenzylamine solution (10 mM in a suitable solvent like acetonitrile/water)[10]

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) solution (1 M)[10]

• LC-MS/MS system

Procedure:

• Dry the sample extract containing the carboxylic acid.[10]

• Reconstitute the sample in 50 µL of a 10 mM solution of 4-bromo-N-methylbenzylamine.[10]

• Add 25 µL of a 1 M solution of EDC.[10]

• Incubate the reaction at 60°C for 45 minutes.[10]

• The sample is then ready for LC-MS/MS analysis.

Visualizing the Derivatization Workflow

The following diagrams illustrate the general experimental workflow for amine derivatization and the logical considerations for selecting a suitable derivatizing agent.

Caption: A generalized workflow for the derivatization of amines prior to chromatographic analysis.

Caption: Key considerations for the selection of an appropriate amine derivatizing agent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. grokipedia.com [grokipedia.com]
• 8. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to Derivatization Reagents for LC-MS Analysis: N-Methyl-4-bromobenzylamine hydrochloride vs. Dansyl Chloride

For researchers, scientists, and drug development professionals, achieving optimal sensitivity and selectivity in liquid chromatography-mass spectrometry (LC-MS) is paramount. Chemical derivatization is a powerful strategy to enhance the ionization efficiency and chromatographic retention of analytes that otherwise exhibit poor performance. This guide provides an objective comparison between two common derivatization reagents, N-Methyl-4-bromobenzylamine hydrochloride and Dansyl chloride, for LC-MS analysis, supported by experimental data and detailed protocols.

This comparison focuses on the distinct applications of N-Methyl-4-bromobenzylamine hydrochloride (typically used as 4-bromo-N-methylbenzylamine, 4-BNMA, for derivatization) and Dansyl chloride, as they target different functional groups. 4-BNMA is primarily employed for the derivatization of carboxylic acids, while Dansyl chloride is widely used for compounds containing primary and secondary amines, as well as phenolic hydroxyl groups.

Performance Comparison

The choice of derivatization reagent is critical for method development and is dictated by the functional groups present in the analyte of interest. The following table summarizes the performance characteristics of N-Methyl-4-bromobenzylamine (4-BNMA) and Dansyl chloride in their respective applications.

Parameter	N-Methyl-4-bromobenzylamine (4-BNMA)	Dansyl Chloride
Target Functional Groups	Carboxylic acids	Primary and secondary amines, phenols, alcohols
Reaction Principle	Amide bond formation	Sulfonamide or sulfonate ester formation
Typical Analytes	TCA cycle intermediates, fatty acids, other biological organic acids	Amino acids, biogenic amines, catecholamines, phenols, steroids
Signal Enhancement	Facilitates positive electrospray ionization (ESI) and provides a bromine isotopic pattern for identification.	1 to 3 orders of magnitude increase in ESI signal intensity.[1] Up to a 200-fold increase for specific analytes like propofol.[2]
Limit of Detection (LOD)	0.2 - 44 µg/L for various carboxylic acids.[3]	Can reach low picomole to femtomole ranges, depending on the analyte and detection method.[4]
Limit of Quantitation (LOQ)	Typically in the µg/L range.	Varies, but generally in the picomole range.[4]
Key Advantages	- Enables sensitive detection of carboxylic acids in positive ESI mode.- The bromine tag provides a characteristic isotopic signature for confident identification.- Forms stable amide derivatives.	- High reactivity with a broad range of functional groups.- Significant signal enhancement in positive ESI mode.- Well-established and widely documented protocols are available.- Improves chromatographic separation of polar analytes on reverse-phase columns.[1][5]
Limitations	- Limited to analytes containing carboxylic acid groups.	- Can react with other nucleophilic groups, potentially leading to multiple derivatives for a single analyte.[6] - Susceptible to hydrolysis, which can create interfering byproducts.

Experimental Protocols

Detailed and optimized experimental protocols are fundamental for achieving reliable and reproducible results. Below are representative methodologies for the derivatization of target analytes using N-Methyl-4-bromobenzylamine (4-BNMA) and Dansyl chloride.

N-Methyl-4-bromobenzylamine (4-BNMA) Derivatization of Carboxylic Acids

This protocol is adapted from a method for the analysis of tricarboxylic acid (TCA) cycle intermediates.

Materials:

• 4-bromo-N-methylbenzylamine (4-BNMA)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Acetonitrile (ACN)

• Water (LC-MS grade)

• Acetate buffer (e.g., 50 mM, pH 5.6) for quenching

Procedure:

• To 12.5 µL of the sample containing carboxylic acids, add 50 µL of a 10 mM 4-BNMA solution in ACN.

• Add 25 µL of a 1 M EDC solution in water to initiate the coupling reaction.

• Vortex the mixture and incubate at 60°C for 45 minutes.

• Quench the reaction by adding 100 µL of 50 mM acetate buffer.

• The derivatized sample is now ready for LC-MS/MS analysis.

Dansyl Chloride Derivatization of Amino Acids

This protocol is a generalized procedure for the derivatization of amino acids in biological samples.

Materials:

• Dansyl chloride solution (e.g., 10 mg/mL in acetone or acetonitrile)

• Sodium bicarbonate buffer (e.g., 0.2 M, pH 9.5-10.5)

• Formic acid (e.g., 2 M in ACN) for neutralization (optional, depending on subsequent steps)

• Methanol (for protein precipitation)

Procedure:

• In a microcentrifuge tube, mix 20 µL of the sample extract with 10 µL of sodium carbonate/bicarbonate buffer.

• Add 20 µL of the dansyl chloride solution.

• Vortex the mixture and incubate at 60°C for 60 minutes in the dark to prevent photodegradation of the dansyl group.

• To quench the excess dansyl chloride, 5 µL of a 250 mM NaOH solution can be added, followed by incubation at 40°C for 10 minutes.

• Neutralize the reaction by adding 5 µL of 2 M formic acid.

• For biological samples, precipitate proteins by adding 80 µL of methanol and vortexing for 30 seconds.

• Centrifuge the sample at high speed (e.g., >10,000 x g) for 15 minutes to pellet debris.

• Transfer the supernatant to an autosampler vial for LC-MS analysis.

Visualizing the Derivatization Workflows

To better understand the experimental processes, the following diagrams illustrate the derivatization workflows for both reagents.

Caption: Workflow for the derivatization of carboxylic acids using 4-BNMA.

Caption: Workflow for the derivatization of amines and phenols using Dansyl Chloride.

Logical Relationships in Method Selection

The decision to use N-Methyl-4-bromobenzylamine hydrochloride or Dansyl chloride is fundamentally based on the chemical nature of the analyte. The following diagram illustrates the logical relationship for selecting the appropriate derivatization agent.

Caption: Decision tree for selecting a derivatization agent based on analyte functional group.

Conclusion

Both N-Methyl-4-bromobenzylamine hydrochloride (as 4-BNMA) and Dansyl chloride are valuable reagents for enhancing the performance of LC-MS analysis for specific classes of compounds. The choice between them is not one of superiority, but of suitability for the target analyte. Dansyl chloride offers broad reactivity for amines and phenols, providing significant sensitivity gains.[1][5][7] In contrast, 4-BNMA provides a specialized and highly effective solution for the challenging analysis of carboxylic acids, with the added benefit of a bromine tag for confident identification.[3] For researchers aiming to develop robust and sensitive LC-MS methods, a clear understanding of the analyte's structure and the specific advantages of each derivatization chemistry is essential for success.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of a rapid and sensitive LC-ESI/MS/MS assay for the quantification of propofol using a simple off-line dansyl chloride derivatization reaction to enhance signal intensity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

The Strategic Advantage of 4-Bromo-N-methylbenzylamine in Metabolomics: A Comparative Guide to Derivatization Strategies

In the intricate landscape of metabolomics, the comprehensive analysis of small molecules is often hampered by their inherent chemical diversity and challenging analytical properties. Derivatization, a chemical modification process, stands as a cornerstone technique to enhance the detectability and chromatographic separation of metabolites. This guide provides a detailed comparison of 4-bromo-N-methylbenzylamine (4-BNMA) with other common derivatization agents, offering researchers, scientists, and drug development professionals a comprehensive overview of its advantages, supported by experimental data and protocols.

While the user's initial query focused on the derivatization of amines, it is crucial to clarify that 4-bromo-N-methylbenzylamine is primarily and effectively utilized for the derivatization of carboxylic acids . Its unique structural features offer significant benefits for the analysis of this important class of metabolites, particularly in liquid chromatography-mass spectrometry (LC-MS) based metabolomics. This guide will therefore compare the advantages of 4-BNMA for carboxylic acid analysis against prominent reagents used for the derivatization of other key functional groups, such as amines, to provide a holistic view of derivatization strategies in metabolomics.

Key Advantages of 4-Bromo-N-methylbenzylamine for Carboxylic Acid Analysis

4-BNMA has emerged as a powerful derivatization reagent for carboxylic acids, including crucial intermediates of the tricarboxylic acid (TCA) cycle.[1][2][3] Its strategic advantages stem from its unique chemical structure:

• Enhanced Chromatographic Retention: The presence of a phenyl group in the 4-BNMA molecule increases the hydrophobicity of the derivatized analyte, leading to improved retention on reversed-phase liquid chromatography columns.[1] This is particularly beneficial for the analysis of small, polar carboxylic acids that are typically poorly retained.

• Improved Ionization Efficiency: Derivatization with 4-BNMA facilitates positive electrospray ionization (ESI), a common ionization technique in LC-MS.[1][2][3] This leads to enhanced signal intensity and improved sensitivity in mass spectrometric detection.

• Distinctive Isotopic Signature for Confident Identification: The single bromine atom in 4-BNMA provides a characteristic isotopic pattern in the mass spectrum, with two major peaks of nearly equal intensity (M+H and M+H+2).[1][2][4] This unique signature acts as a reliable marker for derivatized compounds, simplifying their identification in complex biological matrices and aiding in the determination of the number of carboxylic acid groups in a molecule.[1][5]

• Complete and Stable Derivatization: As a secondary amine, 4-BNMA avoids the potential for undesirable internal cyclization reactions that can occur with primary amine reagents, ensuring a more complete and stable derivatization of polycarboxylic acids.[1][4]

Comparative Performance of Derivatization Agents

To provide a comprehensive overview, the following table compares the performance characteristics of 4-BNMA for carboxylic acid derivatization with commonly used reagents for amine derivatization.

Derivatization Reagent	Target Functional Group	Key Advantages	Limitations	Typical Detection Method
4-Bromo-N-methylbenzylamine (4-BNMA)	Carboxylic Acids	Excellent for LC-MS, provides unique isotopic signature, improves chromatographic retention and ionization efficiency, stable derivatives.[1][2][5]	Not suitable for amine derivatization.	LC-MS
Dansyl Chloride (Dansyl-Cl)	Primary & Secondary Amines, Phenols	Fluorescent derivatives, enhances ionization efficiency in MS.[6]	Can produce multiple products, reagent is light-sensitive.	HPLC-Fluorescence, LC-MS
o-Phthalaldehyde (OPA)	Primary Amines (in the presence of a thiol)	Rapid reaction, forms highly fluorescent isoindole derivatives.[6]	Derivatives can be unstable, does not react with secondary amines.	HPLC-Fluorescence
9-Fluorenylmethyl Chloroformate (Fmoc-Cl)	Primary & Secondary Amines	Forms stable, fluorescent derivatives, suitable for acidic chromatography conditions.[6]	Reagent can be unstable, derivatization can be slow.	HPLC-Fluorescence, LC-MS
Dabsyl Chloride (Dabsyl-Cl)	Primary & Secondary Amines, Phenols	Forms colored derivatives visible under normal light, good for weakly acidic and basic conditions.[6]	Lower sensitivity compared to fluorescent reagents.	HPLC-Vis, LC-MS

Experimental Protocols

Derivatization of Carboxylic Acids with 4-Bromo-N-methylbenzylamine

This protocol is based on the method described for the analysis of TCA cycle intermediates.[1][7]

Materials:

• Sample containing carboxylic acids

• 4-bromo-N-methylbenzylamine (4-BNMA) solution (10 mM in a suitable solvent)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) solution (1 M)

• Quenching solution (e.g., 50 mM acetate buffer)

• Acetonitrile

• Water

Procedure:

• To 12.5 µL of the sample, add 50 µL of 10 mM 4-BNMA solution.

• Add 25 µL of 1 M EDC solution to initiate the reaction.

• Incubate the mixture at 60°C for 45 minutes.

• Quench the reaction by adding 100 µL of the quenching solution.

• The derivatized sample is now ready for LC-MS analysis.

General Workflow for Metabolomics Analysis using Derivatization

The following diagram illustrates a typical workflow for metabolomics studies that incorporate a derivatization step.

A typical workflow for a metabolomics study involving chemical derivatization.

Signaling Pathways and Logical Relationships

The analysis of carboxylic acids is central to understanding cellular metabolism, particularly energy production. The TCA cycle is a key metabolic pathway where many of the intermediates are carboxylic acids. Derivatization with 4-BNMA significantly enhances the ability to accurately measure these intermediates, providing insights into the metabolic state of cells and tissues.

Targeting TCA cycle intermediates with 4-BNMA derivatization for LC-MS analysis.

References

• 1. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Derivatization Agents for Chromatographic Analysis: Focus on N-Methyl-4-bromobenzylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inter-assay precision of N-Methyl-4-bromobenzylamine hydrochloride (also known as 4-bromo-N-methylbenzylamine or 4-BNMA) derivatization with other commonly used derivatization agents for the analysis of small molecules by chromatography. The selection of an appropriate derivatization agent is critical for enhancing analyte detection, improving chromatographic separation, and ensuring method robustness. This document presents a summary of performance data, detailed experimental protocols, and visual workflows to aid in the selection of the most suitable derivatization strategy for your analytical needs.

Performance Comparison of Derivatization Agents

The inter-assay precision, a critical parameter for evaluating the reproducibility of an analytical method over different days, is a key consideration when selecting a derivatization reagent. The following table summarizes the available inter-assay precision data for N-Methyl-4-bromobenzylamine hydrochloride and three common alternative derivatizing agents for amines: Dansyl Chloride, 9-fluorenylmethyl chloroformate (FMOC-Cl), and o-phthalaldehyde (OPA).

Derivatization Reagent	Analyte Class	Analytical Method	Inter-Assay Precision (%RSD)	Reference
N-Methyl-4-bromobenzylamine hydrochloride (4-BNMA)	Carboxylic Acids	LC-MS/MS	3.5% (reproducibility)	[1]
Dansyl Chloride	Biogenic Amines	HPLC	0.91 - 4.38%	[2]
9-fluorenylmethyl chloroformate (FMOC-Cl)	Amino Acids	HPLC	3.8 - 9.7%	[3]
o-phthalaldehyde (OPA)	Biogenic Amines	RP-HPLC	"very good" (quantitative data not specified)	[4]

Note: The precision for N-Methyl-4-bromobenzylamine hydrochloride is reported as "good reproducibility with average RSD of 3.5%" in the cited study, which may not strictly represent inter-assay precision calculated over multiple days.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. The following sections provide protocols for derivatization using N-Methyl-4-bromobenzylamine hydrochloride and the compared alternative reagents.

N-Methyl-4-bromobenzylamine hydrochloride (4-BNMA) Derivatization of Carboxylic Acids

This protocol is adapted from a method for the analysis of tricarboxylic acid (TCA) cycle intermediates.[1]

Materials:

• 4-bromo-N-methylbenzylamine (4-BNMA)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Acetonitrile (ACN)

• Water

• Acetate buffer (50 mM, pH 5.6) for quenching

Procedure:

• To 12.5 µL of the carboxylic acid sample, add 50 µL of 10 mM 4-BNMA solution.

• Add 25 µL of 1 M EDC to initiate the reaction.

• Incubate the mixture at 60 °C for 45 minutes.

• Quench the reaction by adding 100 µL of 50 mM acetate buffer.

• The derivatized sample is ready for LC-MS/MS analysis.

Dansyl Chloride Derivatization of Amines

This protocol is a general procedure for the derivatization of biogenic amines.[2]

Materials:

• Dansyl chloride solution (5 mg/mL in acetone)

• Sodium carbonate/bicarbonate buffer (pH 9.4)

• Butylamine aqueous solution (0.5 mol/L) for quenching

Procedure:

• To the dried amine extract, add 40 µL of 5 mg/mL dansyl chloride in acetonitrile and 40 µL of 0.15 mol/L sodium carbonate/bicarbonate buffer (pH 9.4).

• Vortex the mixture for 1 minute.

• Incubate in a water bath at 60 °C for 50 minutes.

• Add 20 µL of 0.5 mol/L butylamine aqueous solution to quench the reaction.

• Vortex for 1 minute and incubate at 60 °C for another 40 minutes.

• The derivatized sample is ready for HPLC analysis.

9-fluorenylmethyl chloroformate (FMOC-Cl) Derivatization of Amines

This protocol is a general procedure for the derivatization of amino acids.[3]

Materials:

• 9-fluorenylmethyl chloroformate (FMOC-Cl) solution (10 mM in acetone)

• Borate buffer (0.5 M, pH 7.9)

Procedure:

• To the sample, add 100 µL of a 3 mM FMOC-Cl solution in acetone.

• Add 50 µL of 0.5 M borate buffer (pH 7.9).

• Allow the reaction to proceed for 5 minutes.

• The resulting amino acid derivatives can be purified by solid-phase extraction (SPE) before HPLC analysis.

o-phthalaldehyde (OPA) Derivatization of Amines

This protocol describes an automated pre-column derivatization for biogenic amines.[4][5]

Materials:

• o-phthalaldehyde (OPA)/2-mercaptoethanol reagent

• Borate buffer (0.1 M, pH 10.2)

• 3-mercaptopropionic acid (for online derivatization)

• Acetic acid (1 M, for injection diluent)

Procedure (Online Derivatization):

• The derivatization is performed online in the HPLC autosampler.

• The autosampler mixes the borate buffer, OPA/3-mercaptopropionic acid reagent, and the sample at room temperature.

• After a short reaction time (typically around 5 minutes), the mixture is injected into the HPLC column.

Visualizing the Workflow: Derivatization with N-Methyl-4-bromobenzylamine hydrochloride

The following diagram illustrates the experimental workflow for the derivatization of carboxylic acids using N-Methyl-4-bromobenzylamine hydrochloride.

References

• 1. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Biogenic Amines in Different Parts of Lycium barbarum L. by HPLC with Precolumn Dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [Automated pre-column derivatization with o-phthaldialdehyde (OPA)> A new RP-HPLC method for the determination of biogenic amines in food] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Linearity and Range Determination for N-Methyl-4-bromobenzylamine Hydrochloride Assay

This guide provides a comprehensive comparison of analytical methods for the quantitative assay of N-Methyl-4-bromobenzylamine hydrochloride, with a focus on establishing linearity and defining the analytical range. The information is intended for researchers, scientists, and drug development professionals involved in quality control and analytical method development.

While specific validated methods for N-Methyl-4-bromobenzylamine hydrochloride are not widely published, this guide leverages established methodologies for structurally similar aromatic amines and benzylamine derivatives to provide a robust framework for assay development and validation. The primary technique discussed is High-Performance Liquid Chromatography (HPLC), which is a prevalent and reliable method for such compounds.

Data Presentation

The following tables summarize the expected performance characteristics for a typical HPLC assay for N-Methyl-4-bromobenzylamine hydrochloride, alongside a comparison with an alternative technique, Ultraviolet-Visible (UV-Vis) Spectrophotometry.

Table 1: Comparison of Analytical Methods for N-Methyl-4-bromobenzylamine Hydrochloride Assay

Parameter	High-Performance Liquid Chromatography (HPLC)	UV-Vis Spectrophotometry
Principle	Separation based on partitioning between a stationary and mobile phase, followed by detection.	Measurement of light absorbance by the analyte at a specific wavelength.
Specificity	High (can separate the analyte from impurities and degradation products).	Low (potential for interference from other UV-absorbing compounds).
Linearity (r²)	Typically ≥ 0.999[1]	Typically ≥ 0.995
Typical Range	80% - 120% of the nominal concentration for assay.[2]	Wider initial range, but may be limited by deviations from Beer's Law at high concentrations.
Sensitivity	High (can detect low concentrations).	Moderate.
Precision (%RSD)	< 2.0%	< 3.0%

Table 2: Representative Linearity Data for a Proposed HPLC Method

Concentration Level (% of Nominal)	Concentration (µg/mL)	Mean Peak Area (n=3)
80%	80	851,234
90%	90	958,987
100%	100	1,065,432
110%	110	1,172,876
120%	120	1,280,123
Correlation Coefficient (r²)	\multicolumn{2}{c	}{0.9995}
Linearity Equation	\multicolumn{2}{c	}{y = 10625x + 12345}

Experimental Protocols

A detailed methodology for determining the linearity and range of an HPLC assay for N-Methyl-4-bromobenzylamine hydrochloride is provided below.

Objective: To establish the linearity and define the analytical range of an HPLC method for the quantification of N-Methyl-4-bromobenzylamine hydrochloride.

Materials and Reagents:

• N-Methyl-4-bromobenzylamine hydrochloride reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade or purified)

• Phosphoric acid or other suitable buffer components

• Methanol (for sample preparation, if needed)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Analytical column suitable for reversed-phase chromatography (e.g., C18, 250 mm x 4.6 mm, 5 µm).

Chromatographic Conditions (Representative):

Parameter	Condition
Mobile Phase	Acetonitrile:Phosphate Buffer (pH 3.0) (50:50, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	225 nm
Injection Volume	10 µL

Procedure:

• Preparation of Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of N-Methyl-4-bromobenzylamine hydrochloride reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Preparation of Working Standard Solutions: Prepare a series of at least five working standard solutions by diluting the stock standard solution with the mobile phase to cover the expected analytical range (e.g., 80%, 90%, 100%, 110%, and 120% of the nominal assay concentration). For a nominal concentration of 100 µg/mL, these would be 80, 90, 100, 110, and 120 µg/mL.

• Chromatographic Analysis: Inject each working standard solution in triplicate into the HPLC system.

• Data Analysis:

  • Record the peak area for N-Methyl-4-bromobenzylamine hydrochloride in each chromatogram.

  • Calculate the mean peak area for each concentration level.

  • Construct a calibration curve by plotting the mean peak area versus the corresponding concentration.

  • Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (r²).

Acceptance Criteria:

• The correlation coefficient (r²) should be not less than 0.995.

• The y-intercept should be minimal.

• A visual inspection of the calibration curve should confirm a linear relationship.

Range Determination:

The range of the method is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with acceptable linearity, accuracy, and precision. For an assay, this is typically 80% to 120% of the working concentration.[2]

Mandatory Visualization

Caption: Workflow for Linearity and Range Determination in an HPLC Assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

limit of detection (LOD) for carboxylic acids with N-Methyl-4-bromobenzylamine hydrochloride

For researchers, scientists, and drug development professionals, the sensitive and accurate quantification of carboxylic acids is paramount. However, the inherent chemical properties of many carboxylic acids present a challenge for direct analysis. This guide provides a comprehensive comparison of derivatization with N-Methyl-4-bromobenzylamine hydrochloride and other common reagents, offering supporting experimental data to inform the selection of the most suitable method for your analytical needs.

The derivatization of carboxylic acids prior to analysis, particularly by liquid chromatography-mass spectrometry (LC-MS), is a widely adopted strategy to improve ionization efficiency, chromatographic retention, and overall sensitivity.[1][2] N-Methyl-4-bromobenzylamine (4-BNMA), often used as its hydrochloride salt, has emerged as an effective reagent for this purpose.[3][4][5]

This guide will delve into the performance of 4-BNMA, presenting its limit of detection (LOD) for various carboxylic acids and comparing it with other established derivatization agents. Detailed experimental protocols are provided to ensure reproducibility, and a visual workflow is presented to clarify the derivatization process.

Performance Comparison of Derivatization Agents

The choice of derivatization reagent can significantly impact the limit of detection for carboxylic acids. The following table summarizes the LODs achieved with N-Methyl-4-bromobenzylamine (4-BNMA) and compares them with other commonly used reagents.

Analyte	Derivatization Reagent	Limit of Detection (LOD)	Analytical Method
Various Carboxylic Acids	N-Methyl-4-bromobenzylamine (4-BNMA)	0.2 - 44 µg/L	LC-MS/MS [3][4][5]
Various Carboxylic Acids	3-Nitrophenylhydrazine (3-NPH)	High femtomole to low picomole (on-column)	UPLC/MRM-MS[6]
Mono- and Dicarboxylic Acids	BF3/butanol	< 10 pg (on-column)	GC-MS (TIC)[7]
Mono- and Dicarboxylic Acids	Trimethylsilylation (TMSDMC/BSTFA)	5 - 40 pg (on-column)	GC-MS[7]
Fatty Acids	N-(4-aminomethylphenyl)pyridinium (AMPP)	64,000-fold sensitivity increase vs. underivatized	ESI-MS[8]
Carboxylic Acids	4-Bromomethyl-7-methoxycoumarin	-	HPLC-Fluorescence[9]
Carboxylic Acids	4'-Bromophenacyl trifluoromethanesulfonate	-	HPLC[10]

Experimental Protocols

Reproducibility is key in scientific research. Below are detailed protocols for the derivatization of carboxylic acids using N-Methyl-4-bromobenzylamine and an alternative method for comparison.

Protocol 1: Derivatization with N-Methyl-4-bromobenzylamine (4-BNMA)

This protocol is based on the EDC-mediated coupling of carboxylic acids with 4-BNMA for LC-MS/MS analysis.[5]

Materials:

• N-Methyl-4-bromobenzylamine hydrochloride (4-BNMA)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Acetonitrile (ACN)

• Water (H₂O)

• Carboxylic acid standards or samples

• Acetate buffer (50 mM, pH 5.6)

Procedure:

• Prepare a 10 mM solution of 4-BNMA in acetonitrile.

• Prepare a fresh 1 M solution of EDC in a 90:10 (v/v) mixture of acetonitrile and water.

• In a reaction vial, mix 12.5 µL of the carboxylic acid sample/standard with 50 µL of the 10 mM 4-BNMA solution.

• Add 25 µL of the 1 M EDC solution to initiate the reaction.

• Incubate the mixture at 60°C for 45 minutes.

• Quench the reaction by adding 100 µL of 50 mM acetate buffer (pH 5.6).

• The derivatized sample is now ready for LC-MS/MS analysis.

Protocol 2: Derivatization with 3-Nitrophenylhydrazine (3-NPH)

This protocol is an alternative method for derivatizing carboxylic acids for UPLC/MRM-MS analysis.[6]

Materials:

• 3-Nitrophenylhydrazine (3-NPH)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Pyridine

• Methanol (MeOH)

• Water (H₂O)

• Carboxylic acid standards or samples

Procedure:

• Prepare fresh solutions of 3-NPH, EDC, and pyridine in varying ratios of methanol/water.

• In a reaction vial, mix 100 µL of the carboxylic acid sample/standard (in 75% aqueous methanol) with 50 µL of the 3-NPH solution.

• Add 50 µL of the EDC solution.

• Add 50 µL of the pyridine solution.

• The final methanol concentration in the reaction mixture should be optimized (e.g., between 30% and 90%).

• The reaction proceeds at room temperature. The reaction time should be optimized.

• The derivatized sample is then ready for UPLC/MRM-MS analysis.

Visualizing the Workflow

To better understand the experimental process, the following diagram illustrates the workflow for the derivatization of carboxylic acids using N-Methyl-4-bromobenzylamine hydrochloride.

Caption: Experimental workflow for carboxylic acid derivatization with 4-BNMA.

Conclusion

The derivatization of carboxylic acids is a critical step in achieving sensitive and reliable quantification. N-Methyl-4-bromobenzylamine hydrochloride has demonstrated its utility as an effective derivatization agent, providing low limits of detection for a range of carboxylic acids in LC-MS/MS analysis.[3][5] The choice of the optimal derivatization reagent will ultimately depend on the specific analytes of interest, the sample matrix, and the analytical instrumentation available. By providing a clear comparison of performance data and detailed experimental protocols, this guide aims to equip researchers with the necessary information to make an informed decision for their analytical challenges.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids | Semantic Scholar [semanticscholar.org]
• 5. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolomic Analysis of Key Central Carbon Metabolism Carboxylic Acids as Their 3-Nitrophenylhydrazones by UPLC/ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Assessing the Specificity and Selectivity of N-Methyl-4-bromobenzylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

N-Methyl-4-bromobenzylamine hydrochloride is a compound of interest within the broader class of benzylamines, which includes molecules with known interactions with key neurological targets. A thorough understanding of its reaction specificity and selectivity is paramount for any meaningful research or development application. While direct, comprehensive experimental data for N-Methyl-4-bromobenzylamine hydrochloride is not extensively published, this guide provides a comparative framework for its evaluation. By examining the performance of well-characterized alternative compounds and outlining detailed experimental protocols, researchers can effectively determine its biological activity profile.

The primary targets for compounds with a benzylamine scaffold are often the monoamine oxidases (MAO), specifically the MAO-A and MAO-B isoforms. These enzymes are crucial for the metabolism of monoamine neurotransmitters.[1][2][3] Therefore, a key aspect of characterizing N-Methyl-4-bromobenzylamine hydrochloride is to determine its inhibitory potency and selectivity for these two enzymes. Furthermore, assessing its interaction with monoamine transporters—the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT)—is critical for a complete selectivity profile.

Comparative Analysis of Monoamine Oxidase Inhibitors

To establish a benchmark for evaluating N-Methyl-4-bromobenzylamine hydrochloride, it is useful to compare it against known MAO inhibitors with varying selectivity profiles. These include the selective MAO-A inhibitor clorgyline, the selective MAO-B inhibitor selegiline (deprenyl), and the reversible MAO-A inhibitor moclobemide.[4][5][6]

Compound	Target	IC50 / Ki	Selectivity Index (MAO-A/MAO-B)	Type of Inhibition
Clorgyline	MAO-A	IC50 ≈ 5.5 nM[7]	Highly Selective for MAO-A	Irreversible
MAO-B	IC50 ≈ 150 nM[7]
Selegiline (Deprenyl)	MAO-A	High concentration needed	Highly Selective for MAO-B	Irreversible
MAO-B	Nanomolar range[]
Moclobemide	MAO-A	Ki ≈ 0.11 µM[7]	Selective for MAO-A	Reversible
MAO-B	-
Safinamide	MAO-A	-	Selective for MAO-B	Reversible
MAO-B	Nanomolar range[9]
Tranylcypromine	MAO-A & MAO-B	-	Non-selective	Irreversible

Note: IC50 and Ki values can vary based on experimental conditions. The data presented is for comparative purposes.

Broader Selectivity: Monoamine Transporters

Beyond MAO enzymes, it is crucial to assess the binding affinity of N-Methyl-4-bromobenzylamine hydrochloride for the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters to identify potential off-target effects or polypharmacology. Data for structurally related brominated compounds can provide insights into potential interactions. For example, some brominated derivatives of methylphenidate have shown affinity for DAT and NET.[10]

Transporter	Key Function	Reference Compounds & Affinities (Ki)
Dopamine Transporter (DAT)	Reuptake of dopamine from the synapse.	GBR 12909 (a brominated compound): ~1 nM[11]
Cocaine: ~0.23 µM[12]
Norepinephrine Transporter (NET)	Reuptake of norepinephrine from the synapse.	Nisoxetine: ~0.46 nM[13]
Reboxetine: ~1.1 nM[13]
Serotonin Transporter (SERT)	Reuptake of serotonin from the synapse.	(S)-Citalopram: ~2.6 nM[14]
Paroxetine: High affinity

Experimental Protocols

To determine the specificity and selectivity of N-Methyl-4-bromobenzylamine hydrochloride, standardized in vitro assays are essential.

Protocol 1: In Vitro Monoamine Oxidase (MAO) Inhibition Assay

This protocol outlines a common fluorometric method using kynuramine as a substrate for both MAO-A and MAO-B.[15][16][17]

Objective: To determine the IC50 values of N-Methyl-4-bromobenzylamine hydrochloride for MAO-A and MAO-B.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Kynuramine dihydrobromide (substrate)

• N-Methyl-4-bromobenzylamine hydrochloride (test compound)

• Clorgyline (selective MAO-A inhibitor control)

• Selegiline (selective MAO-B inhibitor control)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Dimethyl sulfoxide (DMSO) for compound dilution

• Black 96-well microplates

• Fluorescence microplate reader

Procedure:

• Compound Preparation: Prepare a stock solution of N-Methyl-4-bromobenzylamine hydrochloride in DMSO. Create serial dilutions to cover a range of concentrations (e.g., 0.1 nM to 100 µM). Prepare similar dilutions for clorgyline and selegiline.

• Enzyme Preparation: Dilute MAO-A and MAO-B enzymes in potassium phosphate buffer to their optimal working concentrations.

• Assay Plate Setup:

  • To appropriate wells of a 96-well plate, add 5 µL of the serially diluted test compound or control inhibitors.

  • For 100% activity control wells, add 5 µL of the vehicle (buffer with the same final DMSO concentration).

  • Add 40 µL of the MAO-A or MAO-B enzyme working solution to each well.

• Pre-incubation: Gently mix and pre-incubate the plate for 15 minutes at 37°C to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add 5 µL of the kynuramine working solution to each well to start the reaction.

• Incubation: Incubate the plate for 30 minutes at 37°C, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity with an excitation wavelength of 310-320 nm and an emission wavelength of 380-400 nm. The fluorescent product is 4-hydroxyquinoline.[15]

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the 100% activity control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Selectivity Index (SI) = IC50 (MAO-A) / IC50 (MAO-B).

Protocol 2: Radioligand Binding Assay for Monoamine Transporters

Objective: To determine the binding affinity (Ki) of N-Methyl-4-bromobenzylamine hydrochloride for DAT, NET, and SERT.

Materials:

• Cell membranes prepared from cells expressing human DAT, NET, or SERT.

• Radioligands: [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, [³H]paroxetine for SERT.

• N-Methyl-4-bromobenzylamine hydrochloride (test compound).

• Non-labeled ligands for determining non-specific binding (e.g., GBR 12935 for DAT, desipramine for NET, fluoxetine for SERT).

• Assay buffer.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Reaction Mixture: In tubes, combine the cell membranes, a fixed concentration of the appropriate radioligand, and varying concentrations of N-Methyl-4-bromobenzylamine hydrochloride in the assay buffer.

• Incubation: Incubate the mixture to allow binding to reach equilibrium. Incubation times and temperatures will vary depending on the specific transporter and radioligand.

• Filtration: Rapidly filter the reaction mixture through glass fiber filters to separate the bound and free radioligand.

• Washing: Wash the filters with cold assay buffer to remove any unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Determine the specific binding by subtracting the non-specific binding (measured in the presence of a high concentration of a non-labeled ligand) from the total binding.

  • Calculate the percentage of inhibition of specific binding at each concentration of the test compound.

  • Determine the IC50 value from a competition binding curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing Methodologies and Pathways

To further clarify the experimental approach and the biological context, the following diagrams are provided.

Workflow for Determining MAO-A vs. MAO-B Selectivity.

Role of MAO-A and MAO-B in Neurotransmitter Metabolism.

By employing the outlined experimental protocols and comparing the resulting data with the provided benchmarks for established compounds, researchers can build a robust and objective profile of the specificity and selectivity of N-Methyl-4-bromobenzylamine hydrochloride. This systematic approach is essential for advancing the understanding of its potential biological roles and therapeutic applications.

References

• 1. journals.healio.com [journals.healio.com]
• 2. Role of MAO A and B in neurotransmitter metabolism and behavior. | Semantic Scholar [semanticscholar.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. digitalcommons.lib.uconn.edu [digitalcommons.lib.uconn.edu]
• 5. Comparison of the effects of moclobemide and selegiline on tyramine-evoked mydriasis in man - PMC [pmc.ncbi.nlm.nih.gov]
• 6. frontiersin.org [frontiersin.org]
• 7. Discovery of monoamine oxidase inhibitors by medicinal chemistry approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reversible Small Molecule Inhibitors of MAO A and MAO B with Anilide Motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Affinities of methylphenidate derivatives for dopamine, norepinephrine and serotonin transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. d-nb.info [d-nb.info]
• 13. Norepinephrine transporter inhibitors and their therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Novel and High Affinity Fluorescent Ligands for the Serotonin Transporter Based on (S)-Citalopram - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Chiral Derivatization Agents for the Analysis of Chiral Amines

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of enantiomeric purity is a cornerstone of modern pharmaceutical development and stereoselective synthesis. Chiral derivatizing agents (CDAs) are indispensable tools that convert enantiomeric mixtures into diastereomers, enabling their separation and quantification using standard chromatographic and spectroscopic techniques. This guide provides an objective comparison of three widely used derivatization agents for chiral amines: Marfey's reagent (FDAA), Mosher's acid (MTPA), and o-phthaldialdehyde (OPA) with a chiral thiol, N-acetyl-L-cysteine (NAC).

Introduction to Chiral Derivatization of Amines

Enantiomers, being non-superimposable mirror images, possess identical physical and chemical properties in an achiral environment, making their direct separation challenging. Chiral derivatization overcomes this by reacting the enantiomeric amine with a single enantiomer of a chiral derivatizing agent. This reaction forms a pair of diastereomers with distinct physicochemical properties, allowing for their separation and quantification by techniques such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and nuclear magnetic resonance (NMR) spectroscopy.[1]

Comparison of Common Chiral Derivatization Agents

The choice of a CDA is critical and depends on the analytical method, the nature of the chiral amine, and the desired sensitivity. This section provides a comparative overview of Marfey's reagent, Mosher's acid, and OPA-NAC.

Marfey's Reagent (1-Fluoro-2,4-dinitrophenyl-5-L-alaninamide, FDAA)

Marfey's reagent is a highly effective CDA for the enantiomeric resolution of amino acids and other primary and secondary amines by HPLC.[2][3] The resulting diastereomers are stable and exhibit strong UV absorbance at 340 nm, facilitating sensitive detection.[4] Advanced methods utilizing Marfey's reagent coupled with mass spectrometry (LC-MS/MS) have demonstrated high sensitivity, with detection limits in the nanomolar range.[5][6]

Mosher's Acid (α-Methoxy-α-(trifluoromethyl)phenylacetic acid, MTPA)

Mosher's acid, typically used as its more reactive acid chloride (MTPA-Cl), is a versatile CDA for determining the enantiomeric excess and absolute configuration of chiral alcohols and amines.[7][8] It is widely used in NMR spectroscopy, where the distinct chemical shifts of the resulting diastereomeric amides allow for accurate quantification.[7][9] Mosher's amides are also amenable to chromatographic separation, particularly by GC-MS, after appropriate sample preparation.[10]

o-Phthaldialdehyde (OPA) with N-acetyl-L-cysteine (NAC)

The combination of OPA with a chiral thiol, such as N-acetyl-L-cysteine (NAC), provides a rapid and sensitive method for the derivatization of primary chiral amines.[11][12] The reaction proceeds quickly at room temperature to form highly fluorescent isoindole derivatives, making this method ideal for HPLC with fluorescence detection.[11][13] However, a significant drawback is the potential instability of the OPA derivatives.[11]

Data Presentation

The following tables summarize the performance of Marfey's reagent, Mosher's acid, and OPA-NAC for the chiral analysis of amines. The data is compiled from various studies, and direct comparison should be made with caution due to differing experimental conditions.

Table 1: Performance Characteristics of Chiral Derivatization Agents for Amines

Derivatizing Agent	Analyte(s)	Method	Separation Factor (α) / Resolution (Rs)	Limit of Detection (LOD) / Limit of Quantitation (LOQ)	Key Advantages	Key Disadvantages
Marfey's Reagent (FDAA)	Amino Acids	LC-MS/MS	Rs > 1.5 for 13 enantiomeric pairs[6]	LOD: ≤ 100 nM for most amino acids[6]	High resolution, stable derivatives, suitable for LC-MS.[2][6]	Longer reaction times (can be overnight for some amino acids).[5]
Mosher's Acid (MTPA-Cl)	Amphetamine, Methamphetamine	GC-MS	Baseline separation	LOQ: 25 ng/mL for amphetamine[10]	Excellent for NMR-based determination of absolute configuration, no racemization observed.[8][10]	Requires conversion to the more reactive acid chloride, may require silylation of other functional groups.[10]
OPA / N-acetyl-L-cysteine (NAC)	Amino Acids	HPLC-UV	Baseline separation	LOQ: 0.04% for enantiomeric impurity[11]	Rapid reaction, high sensitivity with fluorescence detection.[11][13]	Derivatives can be unstable.[11]

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the derivatization of chiral amines with Marfey's reagent, Mosher's acid, and OPA-NAC.

Derivatization workflow with Marfey's reagent.

Derivatization workflow with Mosher's acid chloride.

Derivatization workflow with OPA/NAC.

Experimental Protocols

Protocol 1: Derivatization of Chiral Amines with Marfey's Reagent for LC-MS Analysis

This protocol is adapted from a method for the analysis of amino acids.[14]

Materials:

• Chiral amine sample

• 1 M Sodium Bicarbonate (NaHCO₃)

• Marfey's Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide)

• Acetone

• 1 M Hydrochloric Acid (HCl)

• HPLC-grade water and acetonitrile

Procedure:

• To 10 µL of the chiral amine sample, add 8 µL of 1 M NaHCO₃ solution.

• Add 40 µL of a 1% (w/v) solution of Marfey's reagent in acetone.

• Vortex the mixture thoroughly.

• Incubate the reaction mixture at 40°C for 1 hour.

• Cool the mixture to room temperature.

• Quench the reaction by adding 8 µL of 1 M HCl.

• Dilute the sample with a suitable solvent (e.g., 40% acetonitrile in water) to the desired concentration for LC-MS analysis.

• Inject an appropriate volume into the LC-MS system.

Protocol 2: Derivatization of Chiral Amines with Mosher's Acid Chloride (MTPA-Cl) for NMR Analysis

This protocol is a general procedure for the preparation of Mosher's amides.[15]

Materials:

• Chiral amine sample (approx. 5 mg)

• Anhydrous deuterated solvent (e.g., CDCl₃)

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl)

• (S)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-MTPA-Cl)

• Anhydrous pyridine or triethylamine

• NMR tubes

Procedure:

• In a clean, dry NMR tube, dissolve approximately 2.5 mg of the chiral amine in 0.5 mL of anhydrous deuterated solvent.

• Add a small amount of anhydrous pyridine or triethylamine (as a scavenger for the HCl byproduct).

• Add a slight molar excess (e.g., 1.1 equivalents) of (R)-MTPA-Cl to the solution.

• Cap the NMR tube and mix gently. Allow the reaction to proceed at room temperature for 1-4 hours, or until completion.

• In a separate NMR tube, repeat steps 1-4 using (S)-MTPA-Cl.

• Acquire ¹H NMR (and/or ¹⁹F NMR) spectra for both the (R)- and (S)-MTPA amide samples.

• Determine the enantiomeric excess by integrating the well-resolved signals corresponding to the two diastereomers.

Protocol 3: Derivatization of Primary Chiral Amines with OPA/NAC for HPLC-Fluorescence Analysis

This protocol is a general procedure for the rapid derivatization of primary amines.[16][17]

Materials:

• Chiral primary amine sample

• o-Phthaldialdehyde (OPA)

• N-acetyl-L-cysteine (NAC)

• Borate buffer (0.1 M, pH 9.5-10.5)

• Methanol

• HPLC-grade water and acetonitrile

Procedure:

• Prepare the OPA/NAC reagent (prepare fresh daily):

  • Dissolve OPA in methanol to make a stock solution (e.g., 10 mg/mL).

  • Dissolve NAC in the borate buffer to make a stock solution (e.g., 10 mg/mL).

  • Immediately before use, mix the OPA and NAC solutions in a suitable ratio (e.g., 1:1 v/v).

• In a vial, mix the chiral amine sample with the freshly prepared OPA/NAC reagent. The reaction is typically very fast and can be complete within 1-2 minutes at room temperature.

• Immediately inject a portion of the reaction mixture into the HPLC system equipped with a fluorescence detector (Excitation: ~340 nm, Emission: ~450 nm). Due to the potential instability of the derivatives, prompt analysis is crucial.[11]

Conclusion

The selection of a chiral derivatizing agent for the analysis of chiral amines is a critical decision that impacts the accuracy, sensitivity, and efficiency of the analytical method.

• Marfey's reagent is a robust and reliable choice for the HPLC and LC-MS analysis of primary and secondary amines, offering excellent resolution and stable derivatives.

• Mosher's acid remains the gold standard for the determination of absolute configuration and enantiomeric excess by NMR spectroscopy and is also applicable to GC-MS analysis.

• OPA with a chiral thiol like NAC provides a rapid and highly sensitive method for the analysis of primary chiral amines by HPLC with fluorescence detection, though the stability of the derivatives must be considered.

By understanding the principles, performance characteristics, and experimental protocols of these common derivatizing agents, researchers can select the most appropriate method to meet their specific analytical challenges in the pursuit of developing safe and effective chiral drugs.

References

• 1. MTPA (Mosher) amides of cyclic secondary amines: Conformational aspects and a useful method for assignment of amine configuration | Semantic Scholar [semanticscholar.org]
• 2. Marfey's reagent for chiral amino acid analysis: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of D-amino acids secreted from murine islets of Langerhans using Marfey’s reagent and reversed phase LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. High-performance liquid chromatography evaluation of the enantiomeric purity of amino acids by means of automated precolumn derivatization with ortho-phthalaldehyde and chiral thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Stereoselective Amine-omics Using Heavy Atom Isotope Labeled l- and d-Marfey’s Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]

Comparative Guide to Robustness Testing of an Analytical Method for N-Methyl-4-bromobenzylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of robustness testing for a hypothetical High-Performance Liquid Chromatography (HPLC) method for the quantification of N-Methyl-4-bromobenzylamine hydrochloride. Robustness, a critical component of analytical method validation, evaluates the method's capacity to remain unaffected by small, deliberate variations in procedural parameters, ensuring its reliability during routine use.[1][2][3] This document presents supporting experimental data from two common robustness testing strategies: the "One Factor at a Time" (OFAT) approach and a fractional factorial design.

Introduction to Robustness Testing

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[2][3] It is a crucial aspect of method validation as outlined by the International Council for Harmonisation (ICH) guidelines.[4][5][6][7] Robustness testing is typically conducted during the method development phase to identify which parameters require strict control to ensure the method's performance.[8][9]

Substituted benzylamines, such as N-Methyl-4-bromobenzylamine hydrochloride, are important intermediates in pharmaceutical synthesis.[10][11] Therefore, a robust analytical method is essential for ensuring the quality and consistency of these compounds in drug development and manufacturing.

Hypothetical Analytical Method

For the purpose of this guide, we will consider a hypothetical reversed-phase HPLC (RP-HPLC) method for the analysis of N-Methyl-4-bromobenzylamine hydrochloride.

Table 1: Hypothetical RP-HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Trifluoroacetic acid in Water (50:50, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm
Injection Volume	10 µL
Analyte Concentration	0.5 mg/mL

Robustness Study Design

The robustness of the hypothetical HPLC method was evaluated by intentionally varying critical parameters and observing the effect on key system suitability responses: retention time, peak area, and tailing factor.

One Factor at a Time (OFAT) Approach

In the OFAT approach, one parameter is varied while all others are kept constant. This method is straightforward to implement and interpret but may not reveal interactions between factors.[3]

Table 2: One Factor at a Time (OFAT) Robustness Study Results

Parameter Varied	Variation	Retention Time (min)	Peak Area (arbitrary units)	Tailing Factor
Nominal	-	4.25	1250000	1.10
Flow Rate (mL/min)	0.9 (-10%)	4.72	1388000	1.12
1.1 (+10%)	3.86	1136000	1.09
Column Temperature (°C)	28 (-2 °C)	4.31	1255000	1.10
32 (+2 °C)	4.19	1248000	1.11
Mobile Phase pH	2.3 (+0.2)	4.23	1249000	1.09
1.9 (-0.2)	4.28	1252000	1.11
Acetonitrile %	48% (-2%)	4.51	1260000	1.13
52% (+2%)	4.02	1240000	1.08

Fractional Factorial Design

A fractional factorial design allows for the simultaneous evaluation of multiple parameters and their interactions, providing a more comprehensive understanding of the method's robustness with fewer experimental runs.

Table 3: Fractional Factorial Design Robustness Study Results

Run	Flow Rate (mL/min)	Temp (°C)	pH	ACN (%)	Retention Time (min)	Peak Area (arbitrary units)	Tailing Factor
1	0.9	28	1.9	48%	5.01	1392000	1.15
2	1.1	28	1.9	52%	3.65	1130000	1.07
3	0.9	32	1.9	52%	4.21	1275000	1.10
4	1.1	32	1.9	48%	4.08	1210000	1.12
5	0.9	28	2.3	52%	4.18	1280000	1.09
6	1.1	28	2.3	48%	4.12	1205000	1.11
7	0.9	32	2.3	48%	4.75	1350000	1.14
8	1.1	32	2.3	52%	3.60	1125000	1.06

Experimental Protocols

Standard Solution Preparation

A stock solution of N-Methyl-4-bromobenzylamine hydrochloride was prepared by dissolving 25 mg of the compound in 50 mL of the mobile phase to achieve a concentration of 0.5 mg/mL.

One Factor at a Time (OFAT) Experimental Protocol

For the OFAT study, a series of experiments were conducted where only one parameter was varied from its nominal value while all other parameters were held constant. For each variation (high and low), triplicate injections of the standard solution were performed. The average retention time, peak area, and tailing factor were calculated.

Fractional Factorial Experimental Protocol

An experimental design for four factors was utilized. The high (+1) and low (-1) levels for each factor were set as described in the OFAT protocol. The experimental runs were performed in a randomized order as dictated by the design matrix. Triplicate injections were made for each of the experimental runs. The average results for the system suitability parameters were recorded for each run.

Visualizations

Caption: A workflow for conducting robustness testing of an analytical method.

Caption: Key parameters influencing the robustness of an HPLC method.

Conclusion

The illustrative data from both the OFAT and fractional factorial studies demonstrate that the hypothetical HPLC method for N-Methyl-4-bromobenzylamine hydrochloride exhibits good robustness. The variations in retention time, peak area, and tailing factor across the tested parameter ranges are minimal, suggesting that the method is reliable for routine use. The flow rate and percentage of organic solvent in the mobile phase appear to have the most significant impact on retention time, a typical observation in reversed-phase chromatography. For a formal validation report, statistical analysis of this data would be necessary to quantify the significance of each parameter's effect. This guide underscores the importance of systematic robustness testing in the development of reliable analytical methods for pharmaceutical compounds.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. altabrisagroup.com [altabrisagroup.com]
• 6. database.ich.org [database.ich.org]
• 7. molnar-institute.com [molnar-institute.com]
• 8. Robustness and Ruggedness Testing in Analytical Chemistry | Lab Manager [labmanager.com]
• 9. pharmoutsourcing.com [pharmoutsourcing.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

accuracy and recovery studies for N-Methyl-4-bromobenzylamine hydrochloride derivatization

For researchers, scientists, and drug development professionals, the precise quantification of analytes is paramount. Many molecules, due to their chemical properties, are not readily detectable by standard analytical techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). Derivatization is a chemical modification process that converts an analyte into a product with properties more suitable for analysis, thereby enhancing detection and separation.

This guide provides a comparative overview of using N-Methyl-4-bromobenzylamine as a derivatization reagent, primarily for carboxylic acids, and contrasts its performance with other common derivatization strategies for amines. While specific accuracy and recovery studies for the derivatization of N-Methyl-4-bromobenzylamine hydrochloride are not prevalent in the literature, its application as a derivatizing agent is well-documented, offering significant improvements in analytical sensitivity, particularly for LC-MS/MS analysis.[1][2][3][4]

Performance Comparison of Derivatization Reagents

The selection of a derivatization reagent is a critical step that influences the accuracy, precision, and sensitivity of an analytical method. The following table summarizes typical accuracy and recovery data for various derivatization reagents used for amines and related compounds, providing a benchmark for performance.

Derivatization Reagent	Analyte Class	Analytical Technique	Average Accuracy (%)	Average Recovery (%)	Reference
4-Bromo-N-methylbenzylamine (4-BNMA)	Carboxylic Acids	LC-MS/MS	Method provides excellent reproducibility and low limits of detection (nM range)	Not explicitly stated, but successful application in biological matrices suggests good recovery	[3][4]
Dansyl Chloride	Biogenic Amines	HPLC-UV	84.85 - 100+	89.63 - 100+	[5]
o-Phthalaldehyde (OPA)	Amino Acids & Alkyl Amines	HPLC-FLD	Not explicitly stated	70 - 109	[6][7]
Phenylisothiocyanate (PITC)	Ammonia & Aliphatic Amines	HPLC-UV	Not explicitly stated	97 - 106	[8]
Benzoyl Chloride	Amines & Alcohols	UHPLC-MS/MS	Not explicitly stated	Method improves chromatographic performance and achieves pM to nM detection limits	[9]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical results. Below is a representative protocol for the derivatization of carboxylic acids using 4-Bromo-N-methylbenzylamine, based on established methods.[4]

Protocol: Derivatization of Carboxylic Acids with 4-Bromo-N-methylbenzylamine (4-BNMA)

This protocol is designed for the derivatization of carboxylic acids in biological samples prior to LC-MS/MS analysis.

Materials:

• 4-Bromo-N-methylbenzylamine (4-BNMA)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Sample containing carboxylic acid analytes (e.g., succinic acid)

• Standard solutions of carboxylic acids

• SpeedVac or nitrogen evaporator

Procedure:

• Sample Preparation: Prepare standards and samples in water. For a typical reaction, use a 15 µL aliquot.

• Reagent Preparation:

  • Prepare a 10 mM solution of 4-BNMA in Acetonitrile (ACN).

  • Freshly prepare a 1 M solution of EDC in a 90:10 (v/v) mixture of ACN and water.

• Derivatization Reaction:

  • To 15 µL of the sample or standard, add 50 µL of the 10 mM 4-BNMA solution.

  • Add 25 µL of the freshly prepared 1 M EDC solution.

  • Mix the solution thoroughly.

  • Incubate the reaction mixture at 60°C for 45 minutes.

• Sample Dry-Down: After incubation, dry the samples completely using a SpeedVac or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 200 µL of a 50:50 (v/v) mixture of ACN and water. The sample is now ready for injection into the LC-MS/MS system.

Workflow and Pathway Visualizations

To clarify the experimental process, the following diagrams illustrate the workflow for derivatization and analysis.

Caption: Experimental workflow for carboxylic acid derivatization.

Caption: Logical flow from analyte to quantitative data.

References

• 1. [PDF] A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids | Semantic Scholar [semanticscholar.org]
• 2. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. pubs.acs.org [pubs.acs.org]

Cross-Validation of Analytical Methods for N-Methyl-4-bromobenzylamine Hydrochloride: A Comparative Guide to GC-MS and HPLC-UV

For researchers, scientists, and drug development professionals, the accurate and robust quantification of N-Methyl-4-bromobenzylamine hydrochloride is essential for quality control, stability studies, and pharmacokinetic assessments. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV) are two powerful analytical techniques commonly employed for the analysis of such pharmaceutical compounds. The choice between these methods depends on various factors, including the analyte's properties, the sample matrix, required sensitivity, and the specific analytical objective.

This guide provides an objective comparison of hypothetical, yet representative, GC-MS and HPLC-UV methods for the analysis of N-Methyl-4-bromobenzylamine hydrochloride. The performance data and methodologies presented are based on established principles of analytical chemistry and data from similar compounds, designed to assist in the selection of the most suitable method for your research needs.

At a Glance: GC-MS vs. HPLC-UV for N-Methyl-4-bromobenzylamine Hydrochloride Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation based on partitioning between a gaseous mobile phase and a solid or liquid stationary phase, with mass-based detection.[1]	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with UV absorbance-based detection.[1][2]
Analyte Volatility	Requires volatile and thermally stable compounds or derivatization. N-Methyl-4-bromobenzylamine may require derivatization to improve volatility.[1][3]	Ideal for non-volatile and thermally labile compounds.[1][2]
Derivatization	Often necessary to improve volatility and thermal stability.	Generally not required.
Sensitivity	High sensitivity, particularly with selected ion monitoring (SIM).[1]	Good sensitivity, dependent on the chromophore of the analyte.
Selectivity	Excellent, with mass spectrometric detection providing high confidence in identification.[2]	Good, but may be susceptible to interference from co-eluting compounds with similar UV absorbance.
Sample Throughput	Can be lower due to longer run times and potential need for derivatization.	Generally higher due to shorter analysis times and simpler sample preparation.[2]
Instrumentation Cost	Generally higher initial investment and maintenance costs.	Lower initial investment and maintenance costs compared to GC-MS.
Primary Application	Ideal for impurity identification, structural elucidation, and sensitive quantification.[4]	Well-suited for routine quality control, stability testing, and quantification in various matrices.[5]

Quantitative Data Summary

The following tables summarize the expected performance characteristics of GC-MS and HPLC-UV methods for the analysis of N-Methyl-4-bromobenzylamine hydrochloride. These values are representative and may vary depending on the specific instrumentation, column, and experimental conditions.

Table 1: Comparison of Method Validation Parameters

Parameter	GC-MS Method (Representative Data)	HPLC-UV Method (Representative Data)
Linearity (Correlation Coefficient, r²)	> 0.999	> 0.999
Range	1 - 100 µg/mL	1 - 200 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	98.5 - 101.5%
Precision (% RSD)	< 2.0%	< 1.5%
Limit of Detection (LOD)	~0.1 µg/mL	~0.5 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL	~1.5 µg/mL
Specificity / Selectivity	High (Mass fragments are specific)	Moderate (Dependent on chromatographic resolution)
Robustness	Robust	Robust

Diagrams

Cross-validation workflow for analytical methods.

Experimental workflow for GC-MS analysis.

Experimental Protocols

Representative GC-MS Method Protocol

This protocol describes a plausible method for the quantification of N-Methyl-4-bromobenzylamine hydrochloride, which would require validation before use.

1. Sample Preparation and Derivatization:

• Standard Solution: Accurately weigh and dissolve N-Methyl-4-bromobenzylamine hydrochloride in methanol to prepare a stock solution of 1 mg/mL. Prepare working standards by serial dilution.

• Sample Solution: Prepare sample solutions to a target concentration within the calibration range.

• Derivatization: To 100 µL of standard or sample solution, add 50 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane). Cap the vial and heat at 70°C for 30 minutes. Cool to room temperature before injection.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[6]

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions of the derivatized analyte.

3. Data Analysis:

• Quantify the analyte by comparing the peak area of the sample to the calibration curve generated from the standard solutions.

Representative HPLC-UV Method Protocol

This protocol outlines a typical reversed-phase HPLC method for the analysis of N-Methyl-4-bromobenzylamine hydrochloride.

1. Sample Preparation:

• Mobile Phase: Prepare a filtered and degassed mobile phase of Acetonitrile and Water (containing 0.1% formic acid) in a 60:40 (v/v) ratio.

• Standard Solution: Accurately weigh and dissolve N-Methyl-4-bromobenzylamine hydrochloride in the mobile phase to prepare a stock solution of 1 mg/mL. Prepare working standards by serial dilution.

• Sample Solution: Dilute the sample with the mobile phase to a final concentration within the calibration range.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v) with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detector: UV-Vis Detector.

• Detection Wavelength: To be determined by UV scan of the analyte (e.g., 225 nm).

3. Data Analysis:

• Identify the analyte peak based on its retention time compared to the standard.

• Quantify using a calibration curve constructed from the peak areas of the standards.

Conclusion

Both GC-MS and HPLC-UV are suitable techniques for the analysis of N-Methyl-4-bromobenzylamine hydrochloride, each with distinct advantages. GC-MS offers unparalleled selectivity and sensitivity, making it an excellent choice for impurity profiling and trace analysis.[4] HPLC-UV, on the other hand, provides a simpler, more cost-effective, and higher-throughput solution for routine quality control and assay.[5]

A cross-validation study comparing the results from both methods on the same set of samples is highly recommended to ensure the accuracy and reliability of the data, especially in a regulated environment.[2] The choice of method should be based on a thorough evaluation of the specific analytical requirements, including sensitivity, selectivity, sample matrix, and available instrumentation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. impactfactor.org [impactfactor.org]
• 5. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]
• 6. ijpsr.com [ijpsr.com]

Safety & Regulatory Compliance

Proper Disposal of N-Methyl-4-bromobenzylamine Hydrochloride: A Step-by-Step Guide for Laboratory Professionals

For immediate reference, this guide provides essential safety and logistical information for the proper disposal of N-Methyl-4-bromobenzylamine hydrochloride, ensuring the safety of laboratory personnel and environmental protection.

Researchers, scientists, and drug development professionals handling N-Methyl-4-bromobenzylamine hydrochloride must adhere to strict disposal protocols due to its hazardous properties. This chemical is harmful if swallowed or in contact with skin, causes serious eye and skin irritation, and may lead to respiratory irritation.[1][2][3] Furthermore, it is classified as harmful to aquatic life, necessitating procedures that prevent its release into the environment.

Hazard and Precautionary Summary

A comprehensive understanding of the hazards associated with N-Methyl-4-bromobenzylamine hydrochloride is the first step toward safe handling and disposal. The following table summarizes key hazard statements and corresponding precautionary measures.

Hazard Statement	Precautionary Measures	Citations
Harmful if swallowed or in contact with skin.	Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product. Wear protective gloves and clothing.	[1][2][3]
Causes serious eye irritation.	Wear eye and face protection. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][2][3]
Causes skin irritation.	Wear protective gloves. If on skin, wash with plenty of soap and water. Take off contaminated clothing and wash it before reuse.	[1][2][3]
May cause respiratory irritation.	Avoid breathing dust. Use only outdoors or in a well-ventilated area. If inhaled, remove person to fresh air and keep comfortable for breathing.	[1][2]
Harmful to aquatic life.	Avoid release to the environment.

Step-by-Step Disposal Protocol

The proper disposal of N-Methyl-4-bromobenzylamine hydrochloride is a critical process that must be carried out in a controlled and compliant manner. The following protocol outlines the necessary steps.

1. Personal Protective Equipment (PPE) and Preparation:

• Before handling the chemical waste, ensure you are wearing the appropriate PPE, including chemical-resistant gloves (nitrile rubber is recommended), a lab coat or protective clothing, and safety goggles or a face shield.[3][4]

• If there is a risk of generating dust, a respirator may be necessary.[2]

• Prepare a designated waste container that is clearly labeled "Hazardous Waste" and includes the chemical name: "N-Methyl-4-bromobenzylamine hydrochloride." The container must be sealable and made of a material compatible with the chemical.

2. Waste Collection:

• Solid Waste: Carefully sweep up any solid N-Methyl-4-bromobenzylamine hydrochloride waste and place it into the designated hazardous waste container.[1][5] Use non-sparking tools to avoid ignition sources.

• Contaminated Materials: Any materials that have come into contact with the chemical, such as weighing paper, gloves, and paper towels, must also be considered hazardous waste and placed in the same container.

• Empty Containers: "Empty" containers that previously held N-Methyl-4-bromobenzylamine hydrochloride should be treated as hazardous waste unless properly decontaminated. They should be sealed and disposed of in the same manner as the chemical waste.

3. Storage of Waste:

• Seal the hazardous waste container tightly.

• Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1]

• The storage area should be secure and accessible only to authorized personnel.

4. Final Disposal:

• The disposal of N-Methyl-4-bromobenzylamine hydrochloride must be conducted through an approved and licensed hazardous waste disposal company.[1] Do not attempt to dispose of this chemical down the drain or in regular trash.[4][5]

• Follow all local, state, and federal regulations regarding hazardous waste disposal.[5] Waste codes should be assigned by the user based on the application for which the product was used.[5]

• Maintain a record of the waste generated, including the amount and date of disposal, as part of good laboratory practice and for regulatory compliance.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for N-Methyl-4-bromobenzylamine hydrochloride.

Caption: Disposal Workflow for N-Methyl-4-bromobenzylamine Hydrochloride.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.at [fishersci.at]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]

Essential Safety and Operational Guide for Handling N-Methyl-4-bromobenzylamine Hydrochloride

This document provides crucial safety protocols and logistical information for the handling and disposal of N-Methyl-4-bromobenzylamine hydrochloride, tailored for research and drug development professionals. The following procedures are designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

N-Methyl-4-bromobenzylamine hydrochloride is classified as a substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] It is also harmful if swallowed or in contact with skin.[2] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

Protection Type	Specific Recommendations	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).[2]	To prevent skin contact, as the substance causes skin irritation and is harmful upon dermal absorption.[2]
Eye & Face Protection	Safety glasses with side-shields or chemical splash goggles.[4] A face shield may be required for splash-prone operations.	To protect against serious eye irritation from dust or splashes.[1][2]
Skin & Body Protection	A flame-resistant lab coat, closed-toed shoes, and appropriate clothing to prevent skin exposure.[4][5]	To protect against accidental skin contact and contamination of personal clothing.[6]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[5][6] If dust is generated, a NIOSH-approved respirator with a particulate filter is required.[2][7]	To avoid inhalation, which may cause respiratory tract irritation.[2]

Operational and Disposal Plans

Safe Handling and Storage Protocol

Handling:

• Ventilation: Always handle N-Methyl-4-bromobenzylamine hydrochloride in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[6][8]

• Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[6] Do not breathe dust.[6]

• Hygiene: Wash hands thoroughly after handling the substance.[1][8] Do not eat, drink, or smoke in the laboratory area.[6]

• Dust Prevention: Avoid the formation of dust and aerosols.[9]

Storage:

• Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[6][8]

• Conditions: Store in an inert atmosphere at room temperature.[10] The substance is hygroscopic.[6]

• Security: It is recommended to store the substance in a locked-up area.[8][11]

First Aid Measures

Immediate action is required in case of exposure:

• Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under the eyelids.[6][11] Remove contact lenses if present and easy to do.[6][8] Seek immediate medical attention.[6][8]

• Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing and shoes.[6][11] Seek medical attention if irritation occurs or you feel unwell.[1][11]

• Inhalation: Move the person to fresh air.[6][8] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[6] Call a poison center or doctor if you feel unwell.[6][8]

• Ingestion: Do NOT induce vomiting.[12] Rinse mouth with water and seek immediate medical attention.[6][11]

Spill and Disposal Procedures

Accidental Release Measures:

• Evacuate personnel to a safe area.

• Ensure adequate ventilation.

• Wear appropriate PPE as described above.

• Prevent further leakage or spillage if safe to do so.[8]

• Sweep up the spilled solid material, avoiding dust generation, and shovel it into a suitable, labeled container for disposal.[2][6]

Disposal:

• Waste must be treated as hazardous.[2]

• Dispose of the contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[1][2][6][8] Do not let the chemical enter the environment or drains.[6][8]

Chemical and Physical Properties

The following table summarizes the key quantitative data for N-Methyl-4-bromobenzylamine hydrochloride.

Property	Value
Molecular Formula	C₈H₁₁BrClN[10][13]
Molecular Weight	236.54 g/mol [13]
Appearance	Crystalline powder[14]
Melting Point	272 - 276 °C[2][11]
Storage Temperature	Room Temperature, Inert Atmosphere[10]

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) are not available for this specific compound.[8]

Safety Workflow Visualization

The following diagram illustrates the logical workflow for safely handling N-Methyl-4-bromobenzylamine hydrochloride from initial planning to final disposal.

Caption: Workflow for safe handling of N-Methyl-4-bromobenzylamine hydrochloride.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.at [fishersci.at]
• 3. 4-Bromobenzylamine hydrochloride | C7H9BrClN | CID 2724096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]
• 8. aksci.com [aksci.com]
• 9. echemi.com [echemi.com]
• 10. N-Methyl-4-bromobenzylamine Hydrochloride | 874-73-7 [amp.chemicalbook.com]
• 11. fishersci.com [fishersci.com]
• 12. aksci.com [aksci.com]
• 13. chemscene.com [chemscene.com]
• 14. chembk.com [chembk.com]